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Core Science & Biosynthesis

Foundational

A Technical Whitepaper on N-nitroso-desmethyl-tramadol: Regulatory Context, Formation, and Analytical Control

Audience: Researchers, scientists, and drug development professionals. Disclaimer: N-nitroso-desmethyl-tramadol is a nitrosamine (B1359907) impurity and a suspected human carcinogen.[1] The synthesis of such compounds sh...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: N-nitroso-desmethyl-tramadol is a nitrosamine (B1359907) impurity and a suspected human carcinogen.[1] The synthesis of such compounds should only be conducted by trained professionals in controlled laboratory settings with appropriate safety measures. This document does not provide a synthesis protocol but aims to educate on the significance, formation pathways, and analytical control of this impurity from a pharmaceutical quality and safety perspective.

Introduction

N-nitroso-desmethyl-tramadol is the N-nitroso derivative of N-desmethyl-tramadol, a metabolite and potential impurity of the centrally acting analgesic, Tramadol.[2] As a member of the nitrosamine class of compounds, it is considered a Nitrosamine Drug Substance-Related Impurity (NDSRI). The presence of nitrosamine impurities in pharmaceutical products has been a significant concern for global regulatory bodies since 2018, owing to their classification as probable or possible human carcinogens.[3][4]

This technical guide provides an overview of the regulatory landscape, the chemical basis for the formation of N-nitroso-desmethyl-tramadol, and the strategies for its analytical control in pharmaceutical manufacturing.

Regulatory Framework and Health Concerns

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities in human drugs.[3][5] These impurities can form during the synthesis of the active pharmaceutical ingredient (API) or in the finished drug product during its shelf life.[4][5]

N-nitroso-desmethyl-tramadol is classified as a Potency Category 1 NDSRI by the FDA.[6] This has led to the establishment of a recommended Acceptable Intake (AI) limit to ensure patient safety.

Table 1: Regulatory and Chemical Data for N-nitroso-desmethyl-tramadol

ParameterValue / InformationSource(s)
Chemical Name N-(((1RS,2RS)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl)methyl)-N-methylnitrous amide[2][7]
Molecular Formula C₁₅H₂₂N₂O₃[8][9][10]
Molecular Weight 278.35 g/mol [8][9][10]
FDA Potency Category 1[6]
Acceptable Intake (AI) Limit 26.5 ng/day[6]
Classification Nitrosamine Drug Substance-Related Impurity (NDSRI)[3]
Precursors N-desmethyl-tramadol (secondary amine), Nitrosating agents (e.g., nitrites)[2][11]

Formation Pathway

The formation of N-nitroso-desmethyl-tramadol results from the reaction between a secondary amine (N-desmethyl-tramadol) and a nitrosating agent.[2] This reaction is a classic N-nitrosation.

Key Precursors:

  • N-desmethyl-tramadol: This secondary amine can be present as an impurity or degradant in the Tramadol API.[11]

  • Nitrosating Agents: Nitrite impurities are common sources. They can be found in excipients, water, or introduced through manufacturing processes.[4][5]

The general mechanism involves the protonation of nitrous acid (formed from nitrites in acidic conditions) to form a nitrosating species which is then attacked by the nucleophilic secondary amine.

cluster_precursors Precursors N-desmethyl-tramadol\n(Secondary Amine Impurity) N-desmethyl-tramadol (Secondary Amine Impurity) Reaction Reaction N-desmethyl-tramadol\n(Secondary Amine Impurity)->Reaction Nitrosating Agent\n(e.g., Nitrite Source) Nitrosating Agent (e.g., Nitrite Source) Nitrosating Agent\n(e.g., Nitrite Source)->Reaction Product N-nitroso-desmethyl-tramadol (NDSRI) Reaction->Product N-Nitrosation

Figure 1. General formation pathway of N-nitroso-desmethyl-tramadol.

Analytical Control and Experimental Protocols

As there is no standard protocol for synthesis, the focus for researchers is on the detection and quantification of this impurity. The control of N-nitroso-desmethyl-tramadol relies on a robust analytical methodology and a comprehensive risk assessment strategy. This compound is commercially available as a certified reference standard for analytical purposes.[6][7][9]

4.1 Risk Assessment Protocol

The FDA recommends a three-step process for manufacturers to control nitrosamine impurities.

A Step 1: Risk Assessment Identify potential for nitrosamine formation (raw materials, process, storage) B Step 2: Confirmatory Testing If risk is identified, perform validated analytical testing to detect and quantify. A->B Risk Identified C Step 3: Mitigation & Control Implement changes to process/materials to prevent formation and meet AI limits. B->C Impurity Detected > Limit

Figure 2. FDA-recommended workflow for nitrosamine impurity control.

4.2 Analytical Methodologies

Highly sensitive and specific analytical methods are required to detect and quantify N-nitroso-desmethyl-tramadol at or below the Acceptable Intake (AI) limit.

  • Principle: The core methodology involves separating the nitrosamine from the API and other matrix components, followed by sensitive detection.

  • Instrumentation:

    • Chromatography: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) for separation.

    • Detection: Mass Spectrometry (MS), often a tandem mass spectrometer (MS/MS) like a triple quadrupole, is used for its high sensitivity and specificity. Common techniques include LC-MS/MS.

  • Experimental Protocol Outline (for Quantification):

    • Standard Preparation: A certified reference standard of N-nitroso-desmethyl-tramadol is used to prepare a calibration curve across a range relevant to the 26.5 ng/day AI limit.

    • Sample Preparation: The drug substance or product is dissolved in a suitable solvent and processed (e.g., filtered, diluted) to be compatible with the LC-MS/MS system.

    • Chromatographic Separation: A suitable HPLC/UHPLC column (e.g., a C18 reverse-phase column) and mobile phase gradient are developed to achieve chromatographic separation of N-nitroso-desmethyl-tramadol from Tramadol and its other impurities.

    • Mass Spectrometric Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for N-nitroso-desmethyl-tramadol are monitored for highly selective quantification.

    • Data Analysis: The concentration of the impurity in the sample is determined by comparing its response to the calibration curve generated from the reference standard.

The Certificate of Analysis (CoA) for commercially available standards typically includes characterization data from techniques like ¹H-NMR, Mass Spectrometry, and HPLC to confirm identity and purity.[12]

Conclusion

N-nitroso-desmethyl-tramadol represents a critical quality attribute to be monitored in Tramadol-containing pharmaceutical products. A thorough understanding of its formation pathways allows for the development of a robust control strategy, which is essential for regulatory compliance and patient safety. This strategy should be centered on risk assessment, the use of low-nitrite excipients, and the application of highly sensitive, validated analytical methods for the detection and quantification of this potent impurity.[13]

References

Exploratory

Formation Mechanism of N-nitroso-desmethyl-tramadol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the formation mechanism of N-nitroso-desmethyl-tramadol, a nitrosamine (B1359907) impurit...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the formation mechanism of N-nitroso-desmethyl-tramadol, a nitrosamine (B1359907) impurity of the analgesic drug tramadol (B15222). The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. This document details the chemical pathways, influencing factors, and kinetics associated with the formation of this specific impurity. It is intended to serve as a resource for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of tramadol-containing products.

Introduction

Tramadol is a centrally acting analgesic used for the management of moderate to severe pain. Its primary metabolite, O-desmethyl-tramadol, is a more potent opioid agonist. Another significant metabolite is N-desmethyl-tramadol, which contains a secondary amine functional group. This secondary amine is susceptible to nitrosation, a chemical reaction that can lead to the formation of N-nitroso-desmethyl-tramadol. The formation of this N-nitroso compound is a critical quality attribute to control in tramadol drug substances and products. This guide will explore the core scientific principles governing its formation.

The Core Chemistry of N-nitrosamine Formation

The fundamental reaction for the formation of N-nitroso-desmethyl-tramadol is the nitrosation of the secondary amine group of N-desmethyl-tramadol. This reaction typically involves a nitrosating agent derived from a nitrite (B80452) source (e.g., sodium nitrite, nitrous acid) under specific chemical conditions.

The overall reaction can be summarized as follows:

N-desmethyl-tramadol + Nitrosating Agent → N-nitroso-desmethyl-tramadol

The reaction mechanism is significantly faster for secondary amines like N-desmethyl-tramadol compared to the tertiary amine present in the parent tramadol molecule.[1]

The Role of Nitrosating Agents

The most common nitrosating agent in the context of pharmaceutical manufacturing and storage is nitrous acid (HNO₂), which is formed in situ from nitrite salts in the presence of an acid. Other potential nitrosating agents include dinitrogen trioxide (N₂O₃) and the nitrosonium ion (NO⁺). The formation and reactivity of these species are highly dependent on the chemical environment.

Key Factors Influencing Formation

The rate and extent of N-nitroso-desmethyl-tramadol formation are influenced by several critical parameters. Understanding and controlling these factors are essential for mitigating the risk of this impurity in pharmaceutical products.

pH

The pH of the environment is a primary driver of nitrosation. Acidic conditions, typically in the pH range of 3 to 5, are considered high-risk for the formation of N-nitrosamines from secondary amines. This is because an acidic environment facilitates the formation of the active nitrosating species, such as N₂O₃, from nitrite. At very low pH, the amine substrate may become protonated, which can decrease its nucleophilicity and slow the reaction. Conversely, at a pH greater than 7, the formation of the nitrosating agent is generally suppressed, reducing the risk of nitrosation. However, it has been observed that the presence of certain aldehydes, such as formaldehyde, can catalyze nitrosation at neutral to basic pH.

Temperature

As with most chemical reactions, an increase in temperature generally leads to an increased rate of N-nitroso-desmethyl-tramadol formation. Therefore, storage and manufacturing processes should be conducted at controlled temperatures to minimize the formation of this impurity.

Concentration of Precursors

The rate of formation is directly proportional to the concentrations of both the N-desmethyl-tramadol substrate and the nitrosating agent. Controlling the levels of N-desmethyl-tramadol as an impurity in the tramadol active pharmaceutical ingredient (API) is a critical step in reducing the potential for N-nitroso-desmethyl-tramadol formation. Similarly, minimizing the presence of nitrite impurities in raw materials and excipients is equally important.

Catalysts and Inhibitors

Certain chemical species can either catalyze or inhibit the nitrosation reaction.

  • Catalysts: Formaldehyde and other aldehydes have been shown to catalyze the nitrosation of secondary amines, even at neutral pH.

  • Inhibitors: Antioxidants such as ascorbic acid (Vitamin C) and alpha-tocopherol (B171835) (Vitamin E) can act as nitrosating agent scavengers, effectively inhibiting the formation of N-nitrosamines.

Quantitative Data Summary

While specific kinetic studies on the formation of N-nitroso-desmethyl-tramadol are not extensively available in the public domain, the following table summarizes the general effects of key parameters on the formation of N-nitrosamines from secondary amines, which is directly applicable to N-nitroso-desmethyl-tramadol.

ParameterEffect on Formation RateOptimal Conditions for FormationMitigating Conditions
pH Highly DependentAcidic (approx. 3-5)Neutral to Basic (pH > 7)
Temperature Increases with TemperatureElevated TemperaturesControlled, Lower Temperatures
[N-desmethyl-tramadol] Directly ProportionalHigh ConcentrationLow Concentration
[Nitrite] Directly ProportionalHigh ConcentrationLow Concentration
Catalysts (e.g., Aldehydes) Increases RatePresence of CatalystsAbsence of Catalysts
Inhibitors (e.g., Ascorbic Acid) Decreases RateAbsence of InhibitorsPresence of Inhibitors

Experimental Protocols

The following sections provide detailed methodologies for key experiments related to the study of N-nitroso-desmethyl-tramadol formation.

Synthesis of N-desmethyl-tramadol (Precursor)

A common method for the synthesis of N-desmethyl-tramadol involves the demethylation of tramadol.

Materials:

  • Tramadol hydrochloride

  • Concentrated hydrochloric acid

  • Sodium hydroxide (B78521) solution

  • Dichloromethane (DCM)

  • Isopropyl alcohol (IPA)

  • Sodium sulfate

Procedure:

  • A solution of tramadol hydrochloride in concentrated hydrochloric acid is heated.

  • The reaction mixture is cooled to room temperature.

  • The pH is adjusted to approximately 10 with a diluted sodium hydroxide solution.

  • The mixture is extracted with dichloromethane.

  • The organic layer is dried over sodium sulfate.

  • The solvent is removed under reduced pressure to yield N-desmethyl-tramadol.

Controlled Formation of N-nitroso-desmethyl-tramadol for Analytical Standard Preparation

This protocol describes a general procedure for the nitrosation of a secondary amine.

Materials:

  • N-desmethyl-tramadol

  • Sodium nitrite

  • Dilute hydrochloric acid

  • Dichloromethane (DCM)

  • Sodium bicarbonate solution

  • Sodium sulfate

Procedure:

  • Dissolve N-desmethyl-tramadol in an aqueous acidic solution (e.g., dilute HCl).

  • Cool the solution in an ice bath.

  • Slowly add a solution of sodium nitrite dropwise with stirring.

  • Allow the reaction to proceed for a specified time at a controlled temperature.

  • Quench the reaction by neutralizing with a sodium bicarbonate solution.

  • Extract the N-nitroso-desmethyl-tramadol into dichloromethane.

  • Wash the organic layer with water.

  • Dry the organic layer over sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • The product can be further purified by chromatography.

Analytical Quantification of N-nitroso-desmethyl-tramadol

Highly sensitive analytical methods are required for the detection and quantification of N-nitroso-desmethyl-tramadol at trace levels in pharmaceutical products.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Mass Spectrometer (MS), typically a triple quadrupole or high-resolution mass spectrometer (HRMS).

General Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

  • Detection: Mass spectrometry in Multiple Reaction Monitoring (MRM) mode for triple quadrupole MS or full scan/tandem MS for HRMS to ensure high selectivity and sensitivity.

Sample Preparation:

  • Dissolve the drug substance or product in a suitable solvent.

  • Perform a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) if matrix effects are significant.

  • Filter the sample before injection.

Visualizations

Signaling Pathway of N-nitroso-desmethyl-tramadol Formation

Formation Pathway of N-nitroso-desmethyl-tramadol Tramadol Tramadol (Tertiary Amine) Metabolism N-Demethylation (Metabolic Process) Tramadol->Metabolism Desmethyl_Tramadol N-desmethyl-tramadol (Secondary Amine) Metabolism->Desmethyl_Tramadol Nitrosation Nitrosation Desmethyl_Tramadol->Nitrosation Nitrite Nitrite Source (e.g., NaNO₂) Nitrosating_Agent Nitrosating Agent (e.g., N₂O₃, NO⁺) Nitrite->Nitrosating_Agent Acid Acidic Conditions (H⁺) Acid->Nitrosating_Agent Nitrosating_Agent->Nitrosation Nitroso_Tramadol N-nitroso-desmethyl-tramadol Nitrosation->Nitroso_Tramadol Analytical Workflow for N-nitroso-desmethyl-tramadol Quantification Sample Drug Substance/Product Sample Extraction Sample Preparation (e.g., LLE, SPE) Sample->Extraction HPLC LC Separation (e.g., UHPLC-C18) Extraction->HPLC MS Mass Spectrometric Detection (e.g., MS/MS) HPLC->MS Data Data Analysis and Quantification MS->Data Factors Influencing N-nitroso-desmethyl-tramadol Formation Formation N-nitroso-desmethyl-tramadol Formation pH Acidic pH pH->Formation + Temp High Temperature Temp->Formation + Precursors High Precursor Concentration Precursors->Formation + Catalysts Presence of Catalysts Catalysts->Formation + Inhibitors Presence of Inhibitors Inhibitors->Formation -

References

Foundational

Physicochemical Properties of N-nitroso-desmethyl-tramadol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the known physicochemical properties of N-nitroso-desmethyl-tramadol, a nitrosamine (B1359907) imp...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical properties of N-nitroso-desmethyl-tramadol, a nitrosamine (B1359907) impurity of the analgesic drug tramadol (B15222). Due to its classification as a potential mutagenic impurity, understanding its chemical and physical characteristics is of significant importance for risk assessment and control in pharmaceutical development and manufacturing.

Core Physicochemical Data

N-nitroso-desmethyl-tramadol is an N-nitroso derivative of desmethyltramadol, a metabolite of tramadol. The available data on its physicochemical properties are summarized below. It is important to note that much of the available data is computed, with experimentally determined values being scarce in publicly accessible literature.

Identity and Structure
PropertyValueSource
Chemical Name N-[[(1R,2R)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl]methyl]-N-methylnitrous amide[1]
Synonyms N-Nitroso Rac N-Desmethyl Tramadol, N-Nitrosodesmethyltramadol, N-Desmethyl N-Nitroso Tramadol[1]
Molecular Formula C₁₅H₂₂N₂O₃[1][2]
Molecular Weight 278.35 g/mol [1][2]
CAS Number Not Available[2]
Physicochemical Properties
PropertyValueSource/Comment
Appearance Off-white solid or light yellow thick syrup[2][3]
Melting Point Not Available[2]
Boiling Point Not Available[3]
pKa Not Available
LogP (XLogP3) 2.6Computed value[1]
Solubility Soluble in Methanol (MEOH) and Acetonitrile[2][3]
Polar Surface Area 62.1 ŲComputed value[1]

Experimental Protocols

Determination of Melting Point

A calibrated differential scanning calorimeter (DSC) would be the preferred instrument for determining the melting point of solid N-nitroso-desmethyl-tramadol.

  • A small sample (1-3 mg) is accurately weighed into an aluminum DSC pan.

  • The pan is hermetically sealed.

  • The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.

  • The onset and peak of the endothermic melting event are recorded to determine the melting range and melting point.

Determination of LogP (Octanol-Water Partition Coefficient)

The shake-flask method is a classical approach for the experimental determination of LogP.

  • A solution of N-nitroso-desmethyl-tramadol is prepared in n-octanol that has been pre-saturated with water.

  • An equal volume of water pre-saturated with n-octanol is added to the octanol (B41247) solution in a separatory funnel.

  • The mixture is shaken vigorously for a set period (e.g., 1 hour) to allow for partitioning of the analyte between the two phases.

  • The funnel is allowed to stand until the two phases have completely separated.

  • The concentration of N-nitroso-desmethyl-tramadol in both the n-octanol and aqueous phases is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • The LogP is calculated as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Determination of Aqueous Solubility

A common method for determining aqueous solubility is the equilibrium solubility method.

  • An excess amount of N-nitroso-desmethyl-tramadol is added to a known volume of an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.

  • The suspension is agitated at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period to reach equilibrium (e.g., 24-48 hours).

  • The suspension is then filtered to remove the undissolved solid.

  • The concentration of the dissolved N-nitroso-desmethyl-tramadol in the filtrate is quantified using a suitable analytical technique like HPLC.

Metabolic Pathway and Formation

N-nitroso-desmethyl-tramadol is not a metabolite of tramadol but rather a nitrosamine derivative of one of its metabolites, N-desmethyltramadol (M2). The formation of M2 occurs in the liver, primarily catalyzed by the cytochrome P450 enzymes CYP2B6 and CYP3A4.[4] The subsequent nitrosation to form N-nitroso-desmethyl-tramadol is a chemical reaction that can occur under specific conditions, such as the presence of nitrite (B80452) sources.

metabolic_pathway tramadol Tramadol m2 N-desmethyltramadol (M2) tramadol->m2 CYP2B6 / CYP3A4 (N-demethylation) ndmt N-nitroso-desmethyl-tramadol m2->ndmt Nitrosating agents (e.g., nitrites)

Caption: Metabolic formation of the precursor and subsequent nitrosation.

Analytical Workflow for Quantification

The quantification of N-nitroso-desmethyl-tramadol in pharmaceutical substances typically involves highly sensitive analytical techniques due to the low acceptable intake limits for nitrosamines. A general workflow for such an analysis is outlined below.

analytical_workflow sample Sample Preparation (e.g., Drug Product) extraction Extraction (e.g., Solid-Phase Extraction) sample->extraction analysis LC-MS/MS Analysis (e.g., Triple Quadrupole) extraction->analysis quantification Quantification (Comparison to Reference Standard) analysis->quantification result Result Reporting (ng/day) quantification->result

Caption: A typical analytical workflow for nitrosamine impurity quantification.

References

Exploratory

N-nitroso-desmethyl-tramadol: A Technical Guide to its Spectral Characterization

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the spectral data available for the N-nitroso-desmethyl-tramadol impurity. N-nitroso-desmethyl-tra...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data available for the N-nitroso-desmethyl-tramadol impurity. N-nitroso-desmethyl-tramadol is a critical reference standard for the analytical method development and validation for Tramadol, ensuring the quality and safety of the pharmaceutical product. This document compiles available information on its spectral characteristics, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy, and outlines the typical experimental protocols used for its characterization.

Spectroscopic Data Summary

While raw spectral data for N-nitroso-desmethyl-tramadol is primarily available through Certificates of Analysis (CoA) provided by commercial suppliers of reference standards, the following tables summarize the key analytical techniques used for its structural confirmation and purity assessment.[1][2][3]

Table 1: NMR Spectral Data Overview

Technique Purpose Data Provided in CoA
¹H NMRConfirms the presence and connectivity of hydrogen atoms in the molecule.Conforms to structure
¹³C NMRConfirms the carbon framework of the molecule.Conforms to structure

Table 2: Mass Spectrometry Data Overview

Technique Purpose Data Provided in CoA
Mass Spectrometry (MS)Confirms the molecular weight of the compound.Conforms to structure

Table 3: Infrared Spectroscopy Data Overview

Technique Purpose Data Provided in CoA
Infrared (IR) SpectroscopyIdentifies the functional groups present in the molecule.Conforms to structure

Experimental Protocols

The following sections describe the general methodologies employed for the spectral analysis of N-nitroso-desmethyl-tramadol, based on standard analytical practices for pharmaceutical reference standards.

Synthesis of N-nitroso-desmethyl-tramadol

The synthesis of N-nitroso-desmethyl-tramadol as a reference standard is typically performed in specialized laboratories. The process would likely involve the controlled nitrosation of N-desmethyl-tramadol under specific reaction conditions to yield the N-nitroso derivative.

NMR Spectroscopy
  • Sample Preparation: A precisely weighed sample of N-nitroso-desmethyl-tramadol is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.

  • Data Acquisition: ¹H and ¹³C NMR spectra are acquired.

  • Data Analysis: The chemical shifts (δ), coupling constants (J), and integration of the signals in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are analyzed to confirm the molecular structure.

Mass Spectrometry
  • Sample Preparation: The sample is dissolved in a suitable solvent and introduced into the mass spectrometer.

  • Instrumentation: Techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) coupled with a mass analyzer (e.g., Quadrupole, Time-of-Flight) are commonly used.

  • Data Acquisition: The mass-to-charge ratio (m/z) of the molecular ion and any fragment ions are recorded.

  • Data Analysis: The obtained mass spectrum is analyzed to confirm the molecular weight of N-nitroso-desmethyl-tramadol.

Infrared Spectroscopy
  • Sample Preparation: The sample can be analyzed as a thin film on a suitable substrate (e.g., KBr pellet) or using an Attenuated Total Reflectance (ATR) accessory.

  • Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

  • Data Acquisition: The infrared spectrum, showing the absorption of infrared radiation as a function of wavenumber (cm⁻¹), is recorded.

  • Data Analysis: The characteristic absorption bands are assigned to specific functional groups (e.g., N-N=O, O-H, C-H, C=C aromatic) to confirm the identity of the compound.

Visualizations

The following diagrams illustrate the logical workflow for the characterization of a pharmaceutical reference standard like N-nitroso-desmethyl-tramadol.

cluster_synthesis Synthesis & Purification cluster_analysis Analytical Characterization cluster_documentation Documentation synthesis Synthesis of N-nitroso-desmethyl-tramadol purification Purification (e.g., Chromatography) synthesis->purification nmr NMR Spectroscopy (¹H, ¹³C) purification->nmr ms Mass Spectrometry purification->ms ir Infrared Spectroscopy purification->ir hplc HPLC Purity purification->hplc coa Certificate of Analysis Generation nmr->coa ms->coa ir->coa hplc->coa

Caption: Workflow for the Synthesis and Characterization of N-nitroso-desmethyl-tramadol.

References

Foundational

Potential Genotoxicity of N-nitroso-desmethyl-tramadol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract N-nitroso-desmethyl-tramadol (NDT) is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing tramadol. N...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitroso-desmethyl-tramadol (NDT) is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing tramadol. Nitrosamines are classified as a "cohort of concern" due to their potential as potent genotoxic carcinogens.[1][2] This technical guide provides an in-depth overview of the potential genotoxicity of NDT, drawing upon the current understanding of nitrosamine drug substance-related impurities (NDSRIs). It outlines the recommended experimental protocols for assessing genotoxicity, summarizes potential data in a structured format, and visualizes the key biological and experimental workflows. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals involved in the safety assessment of tramadol-related pharmaceuticals.

Introduction to N-nitroso-desmethyl-tramadol and Genotoxicity

N-nitroso-desmethyl-tramadol is the N-nitrosated derivative of desmethyl-tramadol, a major metabolite of the analgesic drug tramadol.[3][4] The presence of nitrosamine impurities in pharmaceuticals is a significant safety concern for regulatory agencies and manufacturers.[5][6] These impurities can be formed during drug synthesis or storage and have been linked to an increased risk of cancer due to their ability to damage DNA.[7][8]

Genotoxicity refers to the property of chemical agents to damage the genetic information within a cell, causing mutations, which may lead to cancer.[9] For NDSRIs like NDT, the primary concern is their potential to be mutagenic, meaning they can cause permanent changes in the DNA sequence. The International Council for Harmonisation (ICH) M7(R2) guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[2]

In Silico Prediction of Genotoxicity

Prior to experimental testing, in silico (computational) toxicology models are valuable tools for predicting the genotoxic potential of impurities.[10][11] These models, which include quantitative structure-activity relationship (QSAR) and expert rule-based systems, analyze the chemical structure of a compound to identify structural alerts for mutagenicity.[12][13] For N-nitroso compounds, these models are trained on large datasets of known mutagens and non-mutagens to predict the likelihood of a positive result in a bacterial reverse mutation (Ames) test.[14]

A typical workflow for in silico prediction is outlined below:

G cluster_0 In Silico Genotoxicity Assessment Workflow A Input: N-nitroso-desmethyl-tramadol Structure B (Q)SAR Model 1 (e.g., Statistical-Based) A->B C (Q)SAR Model 2 (e.g., Expert Rule-Based) A->C D Prediction 1 B->D E Prediction 2 C->E F Expert Review D->F E->F G Conclusion on Mutagenic Potential F->G

Figure 1: In Silico Genotoxicity Prediction Workflow.

Recommended Experimental Protocols for Genotoxicity Assessment

Experimental testing is essential to confirm the genotoxic potential of NDT. The following assays are recommended based on regulatory guidance for nitrosamine impurities.

Bacterial Reverse Mutation (Ames) Test - Enhanced Protocol

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[15] For nitrosamines, an enhanced version of the assay is recommended to improve its sensitivity.[16][17]

Methodology:

  • Tester Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and an Escherichia coli strain (e.g., WP2 uvrA) are used. These strains are engineered to be deficient in histidine (for Salmonella) or tryptophan (for E. coli) synthesis and contain specific mutations that make them sensitive to different types of mutagens.

  • Metabolic Activation: The assay is conducted with and without an exogenous metabolic activation system, typically a post-mitochondrial fraction (S9) from the liver of rats or hamsters pre-treated with enzyme inducers. For nitrosamines, hamster liver S9 is often more sensitive.[18][19]

  • Exposure: The tester strains are exposed to various concentrations of N-nitroso-desmethyl-tramadol in the presence or absence of the S9 mix.

  • Plating: The treated bacteria are plated on a minimal agar (B569324) medium lacking the required amino acid.

  • Incubation and Scoring: The plates are incubated for 48-72 hours. Only bacteria that have undergone a reverse mutation (revertants) that restores their ability to synthesize the required amino acid will grow and form colonies. The number of revertant colonies is counted.

  • Data Analysis: A substance is considered mutagenic if it produces a concentration-related increase in the number of revertant colonies that is statistically significant and reproducible.

G cluster_0 Enhanced Ames Test Workflow A Prepare Bacterial Strains (e.g., TA100, TA98) D Incubate Strains with NDT (+/- S9 Mix) A->D B Prepare NDT Concentrations B->D C Prepare S9 Mix (Metabolic Activation) C->D E Plate on Minimal Agar D->E F Incubate (48-72h) E->F G Count Revertant Colonies F->G H Analyze Data for Mutagenicity G->H

Figure 2: Experimental Workflow for the Enhanced Ames Test.
In Vitro Mammalian Cell Micronucleus Assay

This assay detects chromosomal damage in mammalian cells. It is a crucial follow-up to a positive Ames test to determine if the mutagenic potential translates to mammalian systems.

Methodology:

  • Cell Line: A suitable mammalian cell line, such as human lymphoblastoid TK6 cells or Chinese hamster ovary (CHO) cells, is used.

  • Metabolic Activation: Similar to the Ames test, the assay is performed with and without an S9 metabolic activation system.

  • Exposure: The cells are exposed to N-nitroso-desmethyl-tramadol at various concentrations for a defined period.

  • Cytochalasin B Treatment: Cytochalasin B is added to block cytokinesis, resulting in binucleated cells.

  • Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye).

  • Microscopic Analysis: The frequency of micronuclei (small, extranuclear bodies containing chromosomal fragments or whole chromosomes) in binucleated cells is determined by microscopic examination.

  • Data Analysis: A significant, concentration-dependent increase in the frequency of micronucleated cells indicates clastogenic (chromosome-breaking) or aneugenic (chromosome loss/gain) activity.

Potential Data Presentation

The following tables illustrate how quantitative data from genotoxicity studies on N-nitroso-desmethyl-tramadol could be presented.

Table 1: Representative Ames Test Data for N-nitroso-desmethyl-tramadol

Concentration (µ g/plate )Strain TA100 (-S9) Mean Revertants ± SDStrain TA100 (+S9) Mean Revertants ± SDStrain TA98 (-S9) Mean Revertants ± SDStrain TA98 (+S9) Mean Revertants ± SD
Vehicle Control120 ± 15135 ± 1830 ± 535 ± 6
0.1125 ± 12140 ± 2032 ± 438 ± 7
1130 ± 16250 ± 3035 ± 675 ± 10
10145 ± 20580 ± 5540 ± 8180 ± 25
100150 ± 18>100042 ± 7450 ± 40
Positive Control>1000>1000>1000>1000

*Statistically significant increase compared to vehicle control (p < 0.05).

Table 2: Representative In Vitro Micronucleus Assay Data for N-nitroso-desmethyl-tramadol in TK6 Cells

Concentration (µM)% Binucleated Cells with Micronuclei (-S9) ± SD% Binucleated Cells with Micronuclei (+S9) ± SD% Cytotoxicity (-S9) ± SD% Cytotoxicity (+S9) ± SD
Vehicle Control1.5 ± 0.51.8 ± 0.60 ± 50 ± 5
11.7 ± 0.42.0 ± 0.72 ± 43 ± 6
102.0 ± 0.65.5 ± 1.25 ± 710 ± 8
502.5 ± 0.812.8 ± 2.515 ± 925 ± 10
1003.0 ± 1.025.4 ± 4.130 ± 1255 ± 15
Positive Control15.2 ± 3.128.9 ± 5.0*40 ± 1160 ± 13

*Statistically significant increase compared to vehicle control (p < 0.05).

Signaling Pathways in Genotoxicity

Genotoxic compounds like NDT, after metabolic activation, can form DNA adducts, leading to DNA damage. This damage triggers a complex cellular response known as the DNA Damage Response (DDR).

G cluster_0 DNA Damage Response Pathway A N-nitroso-desmethyl-tramadol B Metabolic Activation (e.g., CYP450) A->B C Reactive Metabolite B->C D DNA Adduct Formation C->D E DNA Damage D->E F Sensor Proteins (e.g., ATM, ATR) E->F G Transducer Kinases (e.g., Chk1, Chk2) F->G H Effector Proteins (e.g., p53) G->H I Cell Cycle Arrest H->I J DNA Repair H->J K Apoptosis H->K

Figure 3: Simplified DNA Damage Response Signaling Pathway.

The DDR involves sensor proteins that detect DNA lesions, which in turn activate transducer kinases. These kinases then phosphorylate effector proteins that orchestrate a cellular response, including cell cycle arrest to allow time for DNA repair, activation of DNA repair pathways, or induction of apoptosis (programmed cell death) if the damage is too severe to be repaired.

Conclusion

The potential genotoxicity of N-nitroso-desmethyl-tramadol necessitates a thorough risk assessment as part of the safety evaluation of tramadol-containing drug products. This guide has outlined the key in silico and experimental approaches for this assessment, in line with current regulatory expectations for nitrosamine impurities. A combination of predictive modeling and robust experimental data from assays such as the enhanced Ames test and the in vitro micronucleus assay is crucial for characterizing the mutagenic and clastogenic potential of NDT. Understanding the underlying cellular response to potential DNA damage provides a more complete picture of the associated risks. The methodologies and data presentation formats provided herein offer a framework for a comprehensive and scientifically sound evaluation of the genotoxicity of N-nitroso-desmethyl-tramadol.

References

Foundational

An In-depth Technical Guide on the Reaction Between Nitrites and Secondary Amines in Tramadol

For Researchers, Scientists, and Drug Development Professionals Introduction The presence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for global regulatory agencies and the pha...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for global regulatory agencies and the pharmaceutical industry.[1] These compounds are classified as probable or possible human carcinogens, necessitating stringent control over their levels in drug substances and products.[2][3] N-nitrosamines can form through the reaction of secondary or tertiary amines with nitrosating agents, such as nitrite (B80452) salts, under specific conditions.[3][4]

Tramadol (B15222), a centrally acting analgesic, contains a tertiary amine functional group. While tertiary amines are generally less reactive towards nitrosation than secondary amines, they can still be precursors to N-nitrosamine formation.[4][5] More critically, tramadol drug substances can contain N-desmethyl-tramadol as an impurity, which is a secondary amine and thus more susceptible to nitrosation.[6] This guide provides a comprehensive technical overview of the reaction between nitrites and secondary amines in the context of tramadol, focusing on the formation of N-nitroso-desmethyl-tramadol, its analytical detection, genotoxicity, and strategies for risk mitigation.

The Chemistry of N-Nitrosamine Formation in Tramadol

The formation of N-nitrosamines is a chemical reaction between a nitrosating agent and a secondary or tertiary amine.[7] In the context of pharmaceutical manufacturing and storage, the most common nitrosating agents are derived from nitrite salts (NO₂⁻) under acidic conditions.[5][7]

The key nitrosamine (B1359907) impurity associated with tramadol is N-nitroso-desmethyl-tramadol .[8][9][10] This impurity arises from the nitrosation of N-desmethyl-tramadol, a known impurity and metabolite of tramadol. The reaction is significantly faster with the secondary amine impurity (N-desmethyl-tramadol) compared to the tertiary amine parent drug, tramadol.[6]

Key reaction steps:

  • Formation of the Nitrosating Agent: In an acidic environment, nitrite ions (from sources like sodium nitrite) are protonated to form nitrous acid (HNO₂). Nitrous acid can then form various nitrosating species, such as the nitrosonium ion (NO⁺) or dinitrogen trioxide (N₂O₃).[4][11]

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the secondary amine (N-desmethyl-tramadol) acts as a nucleophile and attacks the electrophilic nitrosating agent.

  • Formation of N-nitrosamine: Following the nucleophilic attack and subsequent deprotonation, a stable N-nitrosamine is formed.

Certain conditions can promote this reaction, including:

  • Presence of Secondary Amines: The presence of N-desmethyl-tramadol as an impurity is a primary risk factor.[6]

  • Presence of Nitrites: Nitrites can be present as contaminants in raw materials, excipients, or water used during manufacturing.[5]

  • Acidic pH: Acidic conditions are generally required to form the active nitrosating species.[3][7]

  • Elevated Temperatures: Higher temperatures can accelerate the rate of the nitrosation reaction.[5][7]

cluster_0 Nitrosating Agent Formation cluster_1 N-Nitrosation Reaction Nitrite (NO2-) Nitrite (NO2-) Nitrous Acid (HNO2) Nitrous Acid (HNO2) Nitrite (NO2-)->Nitrous Acid (HNO2) + H+ (Acidic Conditions) Dinitrogen Trioxide (N2O3) Dinitrogen Trioxide (N2O3) Nitrous Acid (HNO2)->Dinitrogen Trioxide (N2O3) + HNO2 N-desmethyl-tramadol N-desmethyl-tramadol Dinitrogen Trioxide (N2O3)->N-desmethyl-tramadol N-nitroso-desmethyl-tramadol N-nitroso-desmethyl-tramadol N-desmethyl-tramadol->N-nitroso-desmethyl-tramadol + N2O3

Figure 1: Formation of N-nitroso-desmethyl-tramadol.

Regulatory Landscape and Acceptable Intake Limits

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict guidelines for the control of nitrosamine impurities in pharmaceuticals.[2][12] Manufacturers are required to conduct risk assessments to evaluate the potential for nitrosamine formation in their products and, if a risk is identified, perform confirmatory testing.[3][12]

The FDA has set an acceptable intake (AI) limit for N-nitroso-desmethyl-tramadol based on its predicted carcinogenic potency.[13]

ImpurityAcceptable Intake (AI) LimitRegulatory Body
N-nitroso-desmethyl-tramadol26.5 ng/dayU.S. FDA
Table 1: Acceptable Intake Limit for N-nitroso-desmethyl-tramadol.[13]

Analytical Methodologies for Detection and Quantification

Sensitive and specific analytical methods are crucial for the detection and quantification of trace levels of N-nitrosamines in drug products. The most commonly employed techniques are based on mass spectrometry coupled with a chromatographic separation method.

Common Analytical Techniques:

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a widely used method for the analysis of various N-nitrosamines in a range of drug products.[1]

  • Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This technique is also frequently used, particularly for more volatile nitrosamines.[1][14]

  • Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS): The FDA has developed and utilized LC-HRMS methods for the analysis of numerous nitrosamine impurities, offering high selectivity and sensitivity with quantitation limits as low as 0.005 ppm.[15]

  • Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS): This is a convenient technique for volatile nitrosamines as it requires minimal sample preparation.[16]

Analytical TechniqueSample PreparationKey Advantages
LC-MS/MSLiquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE)High sensitivity and specificity for a wide range of nitrosamines.[1]
GC-MS/MSLLE, SPE, Headspace injectionExcellent for volatile nitrosamines.[1][14]
LC-HRMSDirect injection, simple dilutionHigh selectivity, accurate mass measurement, can differentiate from interferences.[15]
Table 2: Summary of Analytical Techniques for N-Nitrosamine Analysis.
Experimental Protocol: LC-HRMS for N-Nitrosamine Analysis

This protocol is a representative example for the quantification of N-nitrosamines in a drug product.

1. Sample Preparation:

  • Accurately weigh and transfer a portion of the powdered drug product equivalent to a specific amount of the active pharmaceutical ingredient (API) into a volumetric flask.

  • Add a suitable solvent (e.g., methanol/water mixture) and sonicate to dissolve the sample.

  • Dilute to the mark with the solvent and mix well.

  • Centrifuge an aliquot of the sample solution to remove any undissolved excipients.

  • Transfer the supernatant to an autosampler vial for analysis.

2. LC-HRMS System and Conditions:

  • Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of aqueous and organic solvents (e.g., water with formic acid and acetonitrile).

  • Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Data Acquisition: Full scan with data-dependent MS/MS or targeted SIM (Selected Ion Monitoring).

3. Quantification:

  • Prepare a series of calibration standards of the target N-nitrosamine in a suitable solvent.

  • Inject the standards and the sample solution into the LC-HRMS system.

  • Construct a calibration curve by plotting the peak area of the nitrosamine against its concentration.

  • Determine the concentration of the N-nitrosamine in the sample by interpolating its peak area on the calibration curve.

cluster_workflow Experimental Workflow for Nitrosamine Analysis SamplePrep Sample Preparation (e.g., Dissolution, Extraction) LC_Separation Liquid Chromatography (Separation of Components) SamplePrep->LC_Separation MS_Detection Mass Spectrometry (Detection and Quantification) LC_Separation->MS_Detection Data_Analysis Data Analysis (Quantification against Standards) MS_Detection->Data_Analysis

Figure 2: A general experimental workflow for nitrosamine analysis.

Genotoxicity of N-Nitrosamines and Associated Signaling Pathways

N-nitrosamines are pro-carcinogens, meaning they require metabolic activation to exert their genotoxic effects.[17] This activation is primarily carried out by cytochrome P450 (CYP) enzymes in the liver.[17][18]

Mechanism of Genotoxicity:

  • Metabolic Activation: N-nitrosamines undergo enzymatic α-hydroxylation by CYP enzymes.[17]

  • Formation of Unstable Intermediates: This hydroxylation leads to the formation of unstable intermediates that spontaneously decompose.

  • Generation of Alkylating Agents: The decomposition releases highly reactive electrophilic species, such as diazonium ions or carbenium ions.[17][18]

  • DNA Adduct Formation: These alkylating agents react with nucleophilic sites on DNA bases, forming DNA adducts.[17][18] The formation of adducts at specific positions, such as O⁶-methylguanine, can lead to mispairing during DNA replication, resulting in mutations.[19]

DNA Repair Pathways:

The cell possesses several DNA repair pathways to counteract the damage caused by alkylating agents:

  • Base Excision Repair (BER): This pathway is a primary mechanism for repairing alkylated DNA bases.[20]

  • Direct Damage Reversal: Enzymes like O⁶-methylguanine-DNA methyltransferase (MGMT) can directly remove the alkyl group from the damaged DNA base.[20]

  • Nucleotide Excision Repair (NER): This pathway can also be involved in repairing bulky DNA adducts.[20]

If the DNA damage is extensive and overwhelms the repair capacity of the cell, it can lead to mutations, chromosomal aberrations, and ultimately, the initiation of cancer.[1] While tramadol itself has shown some evidence of genotoxicity at high concentrations, the primary concern in this context is the potent carcinogenicity of its N-nitroso impurity.[21][22]

cluster_pathway Genotoxicity Pathway of N-Nitrosamines Nitrosamine N-Nitrosamine Activated_Nitrosamine α-hydroxy-nitrosamine Nitrosamine->Activated_Nitrosamine Metabolic Activation (Cytochrome P450) Alkylating_Agent Alkyl-diazonium ion (Electrophile) Activated_Nitrosamine->Alkylating_Agent Decomposition DNA_Adduct DNA Adducts (e.g., O6-alkylguanine) Alkylating_Agent->DNA_Adduct Alkylation DNA DNA DNA->DNA_Adduct Mutation Mutations DNA_Adduct->Mutation Replication Error Repair DNA Repair Pathways (BER, MGMT, NER) DNA_Adduct->Repair Cancer Cancer Initiation Mutation->Cancer Repair->DNA Damage Reversal

References

Exploratory

N-nitroso-desmethyl-tramadol: A Technical Guide on its Position as a Suspected Human Carcinogen

For Researchers, Scientists, and Drug Development Professionals Executive Summary N-nitroso-desmethyl-tramadol is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of tramadol (B15222), a widely used analg...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-nitroso-desmethyl-tramadol is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of tramadol (B15222), a widely used analgesic. Like many N-nitroso compounds, it is classified as a suspected human carcinogen based on structure-activity relationships. This technical guide provides a comprehensive overview of the current understanding of N-nitroso-desmethyl-tramadol, including its formation, regulatory classification, and the scientific basis for its presumed carcinogenic risk. In the absence of direct experimental data on N-nitroso-desmethyl-tramadol, this guide presents quantitative genotoxicity data for structurally similar, high-potency nitrosamine impurities that serve as regulatory surrogates. Detailed experimental protocols for key in vitro genotoxicity assays are also provided to facilitate further research and risk assessment in the pharmaceutical industry.

Introduction

The presence of nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and the drug development industry. N-nitroso compounds are a class of chemicals that are often potent genotoxic carcinogens.[1][2] N-nitroso-desmethyl-tramadol is an NDSRI that can form from the reaction of nitrosating agents with desmethyl-tramadol, a known impurity and metabolite of tramadol.[3][4] Given the potential for long-term exposure to tramadol, a thorough understanding of the risks associated with this impurity is crucial.

This guide summarizes the available information on N-nitroso-desmethyl-tramadol, focusing on its classification as a suspected carcinogen and the methodologies used to assess its risk.

Chemical Properties and Formation

  • Chemical Name: N-(((1RS,2RS)-2-hydroxy-2-(3-methoxyphenyl)cyclohexyl)methyl)-N-methylnitrous amide

  • Molecular Formula: C₁₅H₂₂N₂O₃[5]

  • Molecular Weight: 278.35 g/mol [5]

N-nitroso-desmethyl-tramadol is formed from the nitrosation of desmethyl-tramadol, a secondary amine. This reaction can occur during the synthesis of the active pharmaceutical ingredient (API) or in the finished drug product if nitrosating agents (such as nitrites) are present, often as excipients.[3] The presence of the desmethyl-tramadol impurity in the tramadol API is a critical factor in the formation of this nitrosamine.[3]

Regulatory Landscape and Risk Assessment

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have implemented stringent controls for nitrosamine impurities in pharmaceuticals. The primary approach for regulating NDSRIs with limited or no carcinogenicity data is the Carcinogenic Potency Categorization Approach (CPCA).[6][7]

The CPCA utilizes structure-activity relationships (SAR) to assign a nitrosamine to a potency category, which then determines its acceptable intake (AI) limit.[6][7] N-nitroso-desmethyl-tramadol is classified as a Category 1 NDSRI, which corresponds to the highest predicted carcinogenic potency.[8] The established AI limit for Category 1 NDSRIs is 26.5 ng/day .[1][9]

The following diagram illustrates the general workflow for the risk assessment of nitrosamine impurities in pharmaceutical products.

Nitrosamine Risk Assessment Workflow Nitrosamine Risk Assessment Workflow cluster_0 Step 1: Risk Identification cluster_1 Step 2: Risk Analysis cluster_2 Step 3: Risk Control Identify Potential for Nitrosamine Formation Identify Potential for Nitrosamine Formation Characterize and Quantify Nitrosamine Characterize and Quantify Nitrosamine Identify Potential for Nitrosamine Formation->Characterize and Quantify Nitrosamine Risk Identified Determine Acceptable Intake (AI) Determine Acceptable Intake (AI) Characterize and Quantify Nitrosamine->Determine Acceptable Intake (AI) Implement Control Strategy Implement Control Strategy Determine Acceptable Intake (AI)->Implement Control Strategy Monitor and Review Monitor and Review Implement Control Strategy->Monitor and Review

A simplified workflow for nitrosamine risk assessment in pharmaceuticals.

Genotoxicity and Carcinogenicity Assessment

As of the date of this document, there is no publicly available quantitative data from in vitro or in vivo genotoxicity or carcinogenicity studies specifically for N-nitroso-desmethyl-tramadol. The classification as a potent carcinogen is based on the structural alerts within the molecule, consistent with the known mechanisms of action for N-nitroso compounds.

Mechanism of Action of N-Nitroso Compounds

The carcinogenicity of many N-nitrosamines is mediated by their metabolic activation, primarily through α-hydroxylation catalyzed by cytochrome P450 (CYP) enzymes.[2][6] This metabolic step leads to the formation of unstable intermediates that can ultimately generate highly reactive electrophilic species. These electrophiles can then form covalent adducts with DNA, leading to mutations and initiating the process of carcinogenesis if not repaired.[2]

The following diagram illustrates the general metabolic activation pathway of N-nitrosamines.

Metabolic Activation of N-Nitrosamines General Metabolic Activation Pathway of N-Nitrosamines N-Nitrosamine N-Nitrosamine α-Hydroxy Nitrosamine α-Hydroxy Nitrosamine N-Nitrosamine->α-Hydroxy Nitrosamine CYP-mediated α-hydroxylation Alkyldiazonium Ion Alkyldiazonium Ion α-Hydroxy Nitrosamine->Alkyldiazonium Ion Spontaneous decomposition DNA Adducts DNA Adducts Alkyldiazonium Ion->DNA Adducts Reaction with DNA Mutation and Carcinogenesis Mutation and Carcinogenesis DNA Adducts->Mutation and Carcinogenesis

Metabolic activation of N-nitrosamines leading to DNA damage.
Surrogate Data for High-Potency NDSRIs

In the absence of compound-specific data, regulatory agencies accept the use of data from structurally similar compounds (surrogates) for risk assessment. N-nitroso-nortriptyline and N-nitroso-desmethyl-diphenhydramine are also classified as Category 1 NDSRIs and have been tested in in vitro genotoxicity assays.[1][9] The results from these studies provide a basis for the presumed genotoxicity of N-nitroso-desmethyl-tramadol.

Table 1: In Vitro Micronucleus Test Data for Surrogate Category 1 NDSRIs

CompoundCell LineMetabolic ActivationConcentration Range Tested (µM)Result
N-nitroso-nortriptylineHuman TK6Hamster Liver S9Not specifiedPositive (concentration-dependent increase in micronuclei)
N-nitroso-desmethyl-diphenhydramineHuman TK6Hamster Liver S9Not specifiedPositive (concentration-dependent increase in micronuclei)

Note: The cited studies demonstrated a positive, concentration-dependent increase in micronuclei but did not provide the full quantitative dose-response data in the abstract.

Experimental Protocols for Genotoxicity Testing

The following are detailed methodologies for key in vitro genotoxicity assays recommended for the evaluation of nitrosamine impurities.

Enhanced Bacterial Reverse Mutation Assay (Ames Test)

The enhanced Ames test is the recommended primary method for evaluating the mutagenicity of NDSRIs.[2]

  • Objective: To detect point mutations (base-pair substitutions and frameshifts) induced by the test article in strains of Salmonella typhimurium and Escherichia coli.

  • Test System: S. typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and E. coli strain WP2 uvrA (pKM101).

  • Metabolic Activation: The assay is conducted with and without an exogenous metabolic activation system, typically a post-mitochondrial fraction (S9) from the livers of rodents (hamster S9 is often preferred for nitrosamines) induced with Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone.

  • Procedure:

    • A pre-incubation method is used where the test article, bacterial culture, and S9 mix (if applicable) are incubated together before plating.

    • The mixture is then combined with molten top agar (B569324) and poured onto minimal glucose agar plates.

    • Plates are incubated for 48-72 hours at 37°C.

    • The number of revertant colonies (mutants) is counted for each plate.

  • Data Analysis: A positive result is indicated by a concentration-related increase in the number of revertant colonies over the solvent control, typically a two-fold or greater increase.

In Vitro Micronucleus Assay

This assay detects chromosomal damage by identifying micronuclei, which are small nuclei that form from chromosome fragments or whole chromosomes that are not incorporated into the main nucleus after cell division.

  • Objective: To assess the potential of a test article to induce chromosomal damage.

  • Test System: Mammalian cell lines such as human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells.

  • Metabolic Activation: The assay is performed with and without an S9 metabolic activation system.

  • Procedure:

    • Cells are exposed to the test article at various concentrations for a short period (e.g., 3-6 hours) with S9, or for a longer period (e.g., 24 hours) without S9.

    • After exposure, the cells are washed and incubated in fresh medium to allow for cell division.

    • A cytokinesis blocker (e.g., cytochalasin B) is often added to identify cells that have completed one cell division.

    • Cells are harvested, fixed, and stained.

    • The frequency of micronucleated cells is determined by microscopic analysis.

  • Data Analysis: A statistically significant, concentration-dependent increase in the frequency of micronucleated cells is considered a positive result.

Conclusion and Future Perspectives

N-nitroso-desmethyl-tramadol is considered a high-potency suspected human carcinogen based on its chemical structure and regulatory classification. While direct experimental data for this specific compound is currently lacking, the available information on structurally related high-potency NDSRIs provides a strong basis for risk assessment and control. The implementation of sensitive analytical methods for the detection and quantification of N-nitroso-desmethyl-tramadol, along with robust manufacturing process controls to minimize its formation, are critical for ensuring the safety of tramadol-containing drug products. Further research, including in vitro and potentially in vivo genotoxicity studies on N-nitroso-desmethyl-tramadol, would provide valuable data to refine its risk assessment and further inform regulatory guidance.

Disclaimer: This document is intended for informational purposes for a technical audience and should not be considered as regulatory guidance. Please refer to the official guidelines from regulatory authorities such as the FDA and EMA for definitive information on the control of nitrosamine impurities.

References

Protocols & Analytical Methods

Method

Application Note: Ultrasensitive Quantification of N-Nitroso-Desmethyl-Tramadol in Pharmaceutical Ingredients by LC-MS/MS

Abstract This application note details a robust and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the trace-level quantification of N-nitroso-desmethyl-tramadol in active pharmaceu...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note details a robust and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the trace-level quantification of N-nitroso-desmethyl-tramadol in active pharmaceutical ingredients (APIs). The protocol described herein is essential for researchers, scientists, and drug development professionals involved in ensuring the safety and quality of pharmaceutical products by monitoring potentially genotoxic impurities. The method utilizes a reversed-phase chromatographic separation followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, providing excellent selectivity and sensitivity.

Introduction

N-nitroso compounds are a class of potential genotoxic impurities that can form in pharmaceutical products during synthesis or storage. Regulatory agencies worldwide have set stringent limits on the presence of such impurities. N-nitroso-desmethyl-tramadol is a potential nitrosamine (B1359907) impurity derived from tramadol, a widely used analgesic. Therefore, a highly sensitive and selective analytical method is crucial for its detection and quantification at trace levels to ensure patient safety. This LC-MS/MS method provides the necessary performance to meet these regulatory requirements.

Experimental

Sample Preparation

A precise and accurate sample preparation protocol is critical for reliable quantification. The following procedure is recommended for the preparation of the API sample:

  • Standard Solution Preparation:

    • Prepare a stock solution of N-nitroso-desmethyl-tramadol analytical standard in methanol (B129727).

    • Perform serial dilutions to prepare working standard solutions for the calibration curve.

  • Sample Preparation:

    • Accurately weigh the active pharmaceutical ingredient (API).

    • Dissolve the API in a suitable solvent, such as methanol or a mixture of methanol and water.

    • If necessary, perform a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove matrix interferences and concentrate the analyte. A typical LLE protocol involves basification of the sample followed by extraction with an organic solvent.[1]

Liquid Chromatography
ParameterCondition
Column Reversed-phase C18 column (e.g., 100 x 4.6 mm, 2.6 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.6 mL/min
Column Temperature 40 °C
Injection Volume 5 µL
Gradient Optimized for separation of the analyte from the API peak
Mass Spectrometry
ParameterCondition
Instrument Triple Quadrupole Mass Spectrometer
Ionization Mode Electrospray Ionization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Spray Voltage 3.5 kV
Capillary Temperature 400 °C
Sheath Gas Flow Rate 55 arbitrary units
Aux Gas Flow Rate 15 arbitrary units

MRM Transitions for N-nitroso-desmethyl-tramadol:

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
N-nitroso-desmethyl-tramadol (Quantifier)To be determined empiricallyTo be determined empiricallyTo be determined empirically
N-nitroso-desmethyl-tramadol (Qualifier)To be determined empiricallyTo be determined empiricallyTo be determined empirically

Note: The specific m/z values for the precursor and product ions, as well as the optimal collision energy, should be determined by infusing a standard solution of N-nitroso-desmethyl-tramadol into the mass spectrometer. For N-desmethyl-tramadol, a known metabolite of tramadol, MRM transitions have been reported as m/z 250/44.[2]

Results and Discussion

Method validation should be performed according to ICH guidelines, assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Linearity

The method should demonstrate linearity over a concentration range relevant to the specification limits for nitrosamine impurities. A typical calibration curve is constructed by plotting the peak area response against the concentration of the analyte. The correlation coefficient (r²) should be greater than 0.99. For a similar nitrosamine, N-nitroso N-desmethyl diphenhydramine, linearity was established in the range of 0.05 ng/mL to 10 ng/mL with a regression coefficient of more than 0.999.[3]

Sensitivity

The sensitivity of the method is defined by the LOD and LOQ. The LOD is the lowest concentration of analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy. For the analysis of N-nitroso N-desmethyl diphenhydramine, the LOD and LOQ were reported to be 0.015 ng/mL and 0.05 ng/mL, respectively.[3]

Accuracy and Precision

Accuracy is determined by measuring the recovery of a known amount of spiked analyte in a sample matrix. Precision is assessed by analyzing replicate samples and is expressed as the relative standard deviation (RSD). Acceptance criteria for accuracy are typically within 80-120%, and for precision, the RSD should be less than 15%.

Protocol Workflow

Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing A Weigh API B Dissolve in Solvent A->B C Spike Internal Standard B->C D Extraction (LLE/SPE) C->D E Evaporate & Reconstitute D->E F Inject Sample E->F G Chromatographic Separation F->G H Mass Spectrometric Detection (MRM) G->H I Integration of Chromatographic Peaks H->I J Calibration Curve Generation I->J K Quantification of Analyte J->K

Caption: Experimental workflow for the LC-MS/MS analysis of N-nitroso-desmethyl-tramadol.

Signaling Pathway Visualization

Formation Desmethyl-tramadol\n(Secondary Amine) Desmethyl-tramadol (Secondary Amine) N-nitroso-desmethyl-tramadol N-nitroso-desmethyl-tramadol Desmethyl-tramadol\n(Secondary Amine)->N-nitroso-desmethyl-tramadol Nitrosation Reaction Nitrosating Agent\n(e.g., Nitrous Acid) Nitrosating Agent (e.g., Nitrous Acid) Nitrosating Agent\n(e.g., Nitrous Acid)->N-nitroso-desmethyl-tramadol

Caption: Formation pathway of N-nitroso-desmethyl-tramadol.

Conclusion

The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the quantification of N-nitroso-desmethyl-tramadol in pharmaceutical ingredients. This method is suitable for routine quality control and can help ensure that pharmaceutical products meet the stringent regulatory requirements for nitrosamine impurities. The detailed protocol and workflow diagrams serve as a valuable resource for researchers and scientists in the pharmaceutical industry.

References

Application

Application Notes and Protocols for the Quantification of N-Nitroso-Desmethyl-Tramadol in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the quantitative analysis of N-nitroso-desmethyl-tramadol in pharmaceutical products. Th...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of N-nitroso-desmethyl-tramadol in pharmaceutical products. The methodologies described are based on established analytical techniques for nitrosamine (B1359907) impurities and tramadol-related compounds, providing a robust framework for method development and validation.

Introduction

N-nitroso-desmethyl-tramadol is a potential nitrosamine impurity that can form in pharmaceutical products containing tramadol. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies require stringent control of these impurities in drug products. This necessitates the development of sensitive and selective analytical methods for their quantification at trace levels. This application note details two primary analytical approaches: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Mass Spectrometry (GC-MS).

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analytical methods described herein. These values are indicative and should be verified during in-house method validation.

ParameterLC-MS/MSGC-MS
Limit of Detection (LOD) 0.05 ng/mL0.1 ng/mL
Limit of Quantification (LOQ) 0.15 ng/mL0.3 ng/mL
Linearity Range 0.15 - 50 ng/mL0.3 - 100 ng/mL
Correlation Coefficient (r²) > 0.995> 0.995
Accuracy (% Recovery) 85 - 115%80 - 120%
Precision (% RSD) < 15%< 15%

Experimental Protocols

This method is highly selective and sensitive, making it the preferred technique for trace-level quantification of nitrosamines.

3.1.1. Sample Preparation: Solid-Phase Extraction (SPE)

  • Sample Preparation: Weigh and finely powder a representative number of tablets. Accurately weigh a portion of the powder equivalent to one dosage unit and transfer to a suitable volumetric flask.

  • Dissolution: Add a diluent (e.g., 50:50 methanol (B129727):water) to dissolve the sample. Sonicate for 15 minutes to ensure complete dissolution.

  • Centrifugation: Centrifuge the solution at 4000 rpm for 10 minutes to pelletize excipients.

  • SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange) by sequentially passing methanol and then water through it.

  • Sample Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with a weak organic solvent to remove interfering substances.

  • Elution: Elute the N-nitroso-desmethyl-tramadol with an appropriate elution solvent (e.g., methanol with 5% ammonium (B1175870) hydroxide).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the mobile phase.

3.1.2. Chromatographic Conditions

  • LC System: UHPLC system

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: 5-95% B

    • 8-10 min: 95% B

    • 10-10.1 min: 95-5% B

    • 10.1-12 min: 5% B

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

3.1.3. Mass Spectrometry Conditions

  • Mass Spectrometer: Triple quadrupole mass spectrometer

  • Ionization Source: Electrospray Ionization (ESI) in positive mode

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Analyte: N-nitroso-desmethyl-tramadol (Precursor Ion: m/z 279.2)

      • Quantifier Transition: 279.2 > 234.2 (tentative, loss of NO and CH3)

      • Qualifier Transition: 279.2 > 58.1 (tentative, dimethylamine (B145610) fragment)

    • Internal Standard: N-nitroso-desmethyl-tramadol-d3 (or a suitable analog)

  • Source Parameters: Optimized for maximum signal intensity (e.g., Capillary Voltage: 3.5 kV, Source Temperature: 150 °C, Desolvation Temperature: 400 °C).

This method is a viable alternative to LC-MS/MS, particularly for volatile nitrosamines. Derivatization may be necessary to improve the chromatographic properties of N-nitroso-desmethyl-tramadol.

3.2.1. Sample Preparation: Liquid-Liquid Extraction (LLE)

  • Sample Preparation: Prepare the sample as described in the LC-MS/MS sample preparation section (steps 1-3).

  • pH Adjustment: Adjust the pH of the sample supernatant to >9 with a suitable base (e.g., 1M NaOH).

  • Extraction: Add an immiscible organic solvent (e.g., dichloromethane (B109758) or methyl tert-butyl ether) and vortex for 2 minutes.

  • Phase Separation: Centrifuge to separate the aqueous and organic layers.

  • Collection: Carefully transfer the organic layer to a clean tube. Repeat the extraction process on the aqueous layer and combine the organic extracts.

  • Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and evaporate to a small volume under a gentle stream of nitrogen.

3.2.2. Derivatization (Optional, if required)

  • To the concentrated extract, add a derivatizing agent (e.g., BSTFA with 1% TMCS for silylation) and heat at 70°C for 30 minutes. Cool to room temperature before injection.

3.2.3. GC-MS Conditions

  • GC System: Gas chromatograph with a split/splitless injector

  • Column: 5% Phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm)

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Temperature Program:

    • Initial: 100 °C, hold for 1 min

    • Ramp: 15 °C/min to 280 °C, hold for 5 min

  • Injector Temperature: 250 °C

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Suggested Ions for N-nitroso-desmethyl-tramadol: m/z 278 (molecular ion, if stable), 248 (M-NO), and other relevant fragments.

Visualizations

experimental_workflow_lcmsms cluster_prep Sample Preparation (LC-MS/MS) cluster_analysis LC-MS/MS Analysis prep1 Weigh and Powder Tablets prep2 Dissolve in Diluent prep1->prep2 prep3 Centrifuge prep2->prep3 prep5 Load Sample prep3->prep5 prep4 Condition SPE Cartridge prep4->prep5 prep6 Wash Cartridge prep5->prep6 prep7 Elute Analyte prep6->prep7 prep8 Evaporate and Reconstitute prep7->prep8 analysis1 Inject into UHPLC prep8->analysis1 analysis2 Chromatographic Separation (C18 Column) analysis1->analysis2 analysis3 ESI+ Ionization analysis2->analysis3 analysis4 MRM Detection (Triple Quadrupole MS) analysis3->analysis4 analysis5 Quantification analysis4->analysis5

Caption: LC-MS/MS Experimental Workflow.

experimental_workflow_gcms cluster_prep Sample Preparation (GC-MS) cluster_analysis GC-MS Analysis prep1 Weigh and Powder Tablets prep2 Dissolve and Centrifuge prep1->prep2 prep3 Adjust pH prep2->prep3 prep4 Liquid-Liquid Extraction prep3->prep4 prep5 Dry and Concentrate prep4->prep5 prep6 Derivatization (Optional) prep5->prep6 analysis1 Inject into GC prep6->analysis1 analysis2 Chromatographic Separation analysis1->analysis2 analysis3 Electron Ionization (EI) analysis2->analysis3 analysis4 SIM Detection analysis3->analysis4 analysis5 Quantification analysis4->analysis5

Caption: GC-MS Experimental Workflow.

logical_relationship cluster_precursors Potential Precursors cluster_formation Formation cluster_product Resulting Impurity precursor1 Desmethyl-tramadol formation Nitrosation Reaction precursor1->formation precursor2 Nitrosating Agents (e.g., nitrites in excipients) precursor2->formation product N-nitroso-desmethyl-tramadol formation->product

Caption: Formation of N-nitroso-desmethyl-tramadol.

Method

N-Nitroso-Desmethyl-Tramadol Reference Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction N-Nitroso-desmethyl-tramadol is a nitrosamine (B1359907) impurity associated with the active pharmaceutical ingredient (API) Tramadol. As a pot...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso-desmethyl-tramadol is a nitrosamine (B1359907) impurity associated with the active pharmaceutical ingredient (API) Tramadol. As a potential genotoxic and carcinogenic compound, regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent control limits for such impurities in pharmaceutical products.[1][2] The N-nitroso-desmethyl-tramadol reference standard is a critical tool for analytical laboratories to ensure the safety and quality of Tramadol-containing medicines. It is primarily used for method development, validation, and routine quality control testing to detect and quantify this specific impurity.[3]

This document provides detailed application notes and protocols for the use of the N-nitroso-desmethyl-tramadol reference standard in a research and quality control setting.

Regulatory Context

Regulatory bodies have set acceptable intake (AI) limits for various nitrosamine impurities to mitigate the potential cancer risk associated with long-term exposure. For N-nitroso-desmethyl-tramadol, the EMA has established an AI limit, which serves as a guideline for manufacturers to control this impurity in their drug products.[4]

Key Regulatory Information:

Regulatory BodyCompoundAcceptable Intake (AI) Limit
EMAN-nitroso-desmethyl-tramadol18 ng/day

Application: Quantification of N-Nitroso-Desmethyl-Tramadol in Pharmaceutical Products

The primary application of the N-nitroso-desmethyl-tramadol reference standard is in the development and validation of sensitive and specific analytical methods for its quantification in Tramadol API and finished drug products. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most common and recommended technique for the trace-level analysis of nitrosamine impurities due to its high sensitivity and selectivity.[5]

Illustrative Analytical Method: LC-MS/MS

The following protocol is an illustrative example based on established methods for the analysis of nitrosamine drug substance-related impurities (NDSRIs) and may be adapted and validated for the specific analysis of N-nitroso-desmethyl-tramadol.

1. Sample Preparation

  • Standard Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-desmethyl-tramadol reference standard and dissolve in a suitable solvent (e.g., methanol) in a 10 mL volumetric flask.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with an appropriate diluent (e.g., methanol (B129727)/water, 50/50 v/v) to create calibration standards. The concentration range should bracket the expected impurity levels and the established limit of quantification.

  • Sample Preparation (for Tramadol Tablets):

    • Weigh and crush a representative number of tablets to obtain a fine powder.

    • Accurately weigh a portion of the powder equivalent to a specific amount of Tramadol API (e.g., 100 mg).

    • Disperse the powder in a suitable extraction solvent (e.g., methanol or a mixture of methanol and water).

    • Vortex and/or sonicate the sample to ensure complete extraction of the impurity.

    • Centrifuge the sample to pelletize excipients.

    • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

  • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Chromatographic Column: A C18 or similar reversed-phase column suitable for the separation of polar compounds.

  • Mobile Phase: A gradient of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., 0.1% formic acid in acetonitrile (B52724) or methanol).

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for N-nitroso-desmethyl-tramadol would need to be determined and optimized.

3. Method Validation

A comprehensive method validation should be performed according to ICH Q2(R1) guidelines to ensure the reliability of the analytical data.[6] Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

  • Accuracy: The closeness of test results obtained by the method to the true value.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

  • Recovery: The efficiency of the extraction procedure.

Illustrative Quantitative Data

The following table presents representative validation data for a similar N-nitroso drug substance-related impurity, N-nitroso-desmethyl-diphenhydramine, which can serve as a benchmark for a validated method for N-nitroso-desmethyl-tramadol.[7]

Validation ParameterIllustrative Performance
Linearity Range0.05 - 10 ng/mL
Correlation Coefficient (r²)> 0.999
Limit of Detection (LOD)0.05 ng/mL
Limit of Quantification (LOQ)0.1 ng/mL
Accuracy (Recovery)95 - 105%
Precision (RSD)< 15% at LOQ, < 10% at higher concentrations

Experimental Workflows and Signaling Pathways

Experimental Workflow for N-Nitroso-Desmethyl-Tramadol Analysis

The following diagram illustrates a typical workflow for the quantification of N-nitroso-desmethyl-tramadol in a pharmaceutical product.

G cluster_0 Sample Preparation cluster_1 LC-MS/MS Analysis cluster_2 Data Analysis Reference_Standard N-Nitroso-Desmethyl-Tramadol Reference Standard Quantification Quantification against Calibration Curve Reference_Standard->Quantification Drug_Product Tramadol Drug Product (e.g., Tablets) Extraction Extraction with Organic Solvent Drug_Product->Extraction Filtration Filtration (0.22 µm) Extraction->Filtration LC_Separation Chromatographic Separation (Reversed-Phase Column) Filtration->LC_Separation MS_Detection Mass Spectrometric Detection (MRM Mode) LC_Separation->MS_Detection MS_Detection->Quantification Reporting Reporting of Results (e.g., ppm or ng/day) Quantification->Reporting

Caption: Workflow for the analysis of N-nitroso-desmethyl-tramadol.

Toxicological Significance and Potential Signaling Pathways

N-nitroso compounds are a class of potent genotoxic carcinogens.[8][9] Their carcinogenicity is primarily attributed to their metabolic activation by cytochrome P450 (CYP) enzymes, leading to the formation of highly reactive electrophilic species that can form DNA adducts.[10] If not repaired, these DNA adducts can lead to mutations and initiate carcinogenesis.

While specific studies on the signaling pathways affected by N-nitroso-desmethyl-tramadol are limited, the general mechanism of action for nitrosamines is well-established. The following diagram illustrates the putative metabolic activation and genotoxicity pathway for a generic N-nitroso compound, which is applicable to N-nitroso-desmethyl-tramadol.

G N_Nitroso_Compound N-Nitroso-Desmethyl-Tramadol Metabolic_Activation Metabolic Activation (α-hydroxylation) N_Nitroso_Compound->Metabolic_Activation Metabolized by CYP_Enzymes Cytochrome P450 Enzymes (e.g., CYP2B6, CYP3A4) CYP_Enzymes->Metabolic_Activation Reactive_Intermediate Reactive Electrophilic Intermediate (e.g., Diazonium Ion) Metabolic_Activation->Reactive_Intermediate DNA_Adducts Formation of DNA Adducts Reactive_Intermediate->DNA_Adducts Reacts with DNA Cellular DNA DNA->DNA_Adducts Mutation Somatic Mutations DNA_Adducts->Mutation Leads to Cancer Initiation of Carcinogenesis Mutation->Cancer

Caption: Putative metabolic activation and genotoxicity pathway of N-nitroso-desmethyl-tramadol.

Conclusion

The N-nitroso-desmethyl-tramadol reference standard is an indispensable tool for the pharmaceutical industry to ensure the safety and quality of Tramadol-containing products. Its use in validated, highly sensitive analytical methods, such as LC-MS/MS, allows for the accurate quantification of this potential impurity, ensuring compliance with stringent regulatory limits. Understanding the potential toxicological pathways of N-nitroso compounds underscores the importance of controlling their presence in pharmaceuticals. The protocols and information provided herein serve as a comprehensive guide for researchers and quality control professionals working with this reference standard.

References

Application

Application Notes and Protocols for N-nitroso-desmethyl-tramadol Stability Testing

For Researchers, Scientists, and Drug Development Professionals Introduction N-nitroso-desmethyl-tramadol is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Tramadol (B15222), a widely used opioid ana...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-tramadol is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Tramadol (B15222), a widely used opioid analgesic. NDSRIs are a class of genotoxic impurities that have garnered significant regulatory scrutiny due to their potential carcinogenic risk. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate rigorous risk assessment and control of such impurities in pharmaceutical products.[1][2][3][4]

Stability testing is a critical component of this control strategy, designed to provide evidence on how the quality of a substance varies with time under the influence of environmental factors such as temperature, humidity, and light.[5] This data is essential for establishing a re-test period for the drug substance or a shelf life for the drug product and recommending storage conditions. This document provides a comprehensive protocol for conducting stability and forced degradation studies for N-nitroso-desmethyl-tramadol, in line with the principles outlined in the International Council for Harmonisation (ICH) guidelines Q1A(R2) and Q1B.[1][6][7][8][9][10]

Stability Study Protocol

This protocol outlines long-term and accelerated stability testing to assess the intrinsic stability of N-nitroso-desmethyl-tramadol.

Materials and Equipment
  • N-nitroso-desmethyl-tramadol reference standard

  • Stability chambers with controlled temperature and humidity

  • Photostability chamber

  • Validated stability-indicating analytical method (e.g., LC-MS/MS)

  • Appropriate glassware and sample containers

Experimental Protocol: Long-Term and Accelerated Stability
  • Sample Preparation: Accurately weigh a suitable amount of N-nitroso-desmethyl-tramadol into inert, transparent containers. For solution stability, dissolve the substance in a relevant solvent system. Prepare a sufficient number of samples for testing at all time points.

  • Storage Conditions: Place the samples in stability chambers under the conditions specified in Table 1. A portion of the samples should be stored in containers protected from light (e.g., wrapped in aluminum foil) to serve as dark controls for photostability studies.

  • Testing Schedule: Withdraw samples at the time points indicated in Table 1 and analyze them using a validated stability-indicating method.

  • Analysis: At each time point, assess the samples for appearance, assay of N-nitroso-desmethyl-tramadol, and the presence of degradation products.

Data Presentation: Stability Study

Quantitative data from the stability studies should be summarized as shown in Table 1.

Table 1: Stability Study Conditions and Testing Schedule

Study TypeStorage ConditionMinimum DurationTesting Frequency
Long-Term 25°C ± 2°C / 60% RH ± 5% RH12 months0, 3, 6, 9, 12 months
Intermediate 30°C ± 2°C / 65% RH ± 5% RH6 months0, 3, 6 months
Accelerated 40°C ± 2°C / 75% RH ± 5% RH6 months0, 3, 6 months
Photostability Overall illumination ≥ 1.2 million lux hours and integrated near UV energy ≥ 200 watt hours/m²As per ICH Q1BPre- and Post-exposure

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are essential for identifying potential degradation products and establishing the intrinsic stability of the molecule.[11] These studies also help in developing and validating a stability-indicating analytical method.

Experimental Protocol: Forced Degradation
  • Sample Preparation: Prepare stock solutions of N-nitroso-desmethyl-tramadol in a suitable solvent (e.g., methanol (B129727) or acetonitrile/water mixture).

  • Stress Conditions: Expose the sample solutions to the stress conditions outlined in Table 2. The extent of degradation should be targeted at 5-20%.

  • Sample Analysis: After exposure, neutralize the acidic and basic samples before dilution and analysis. Analyze all stressed samples, along with an unstressed control, using a suitable analytical method (e.g., LC-MS/MS) to identify and quantify any degradation products.

Data Presentation: Forced Degradation Study

Summarize the results of the forced degradation studies in a table, detailing the stress conditions, the percentage of degradation of N-nitroso-desmethyl-tramadol, and the formation of any significant degradation products.

Table 2: Forced Degradation Conditions

Stress ConditionReagent/ConditionTemperatureDuration
Acid Hydrolysis 0.1 M HCl60°C24 - 48 hours
Base Hydrolysis 0.1 M NaOH60°C24 - 48 hours
Oxidation 3% H₂O₂Room Temp.24 hours
Thermal 80°C (in solid state and in solution)80°C48 hours
Photolytic ICH Q1B conditions (exposed and dark control)Room Temp.As per ICH Q1B

Analytical Method: LC-MS/MS Protocol

A highly sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is recommended for the quantification of N-nitroso-desmethyl-tramadol and its degradation products.[3][7]

Equipment and Reagents
  • LC-MS/MS system (e.g., Triple Quadrupole)

  • C18 reverse-phase HPLC column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Formic acid, HPLC grade

  • Acetonitrile, HPLC grade

  • Methanol, HPLC grade

  • Ultrapure water

  • N-nitroso-desmethyl-tramadol reference standard

Chromatographic and Mass Spectrometric Conditions

Table 3: Example LC-MS/MS Parameters

ParameterCondition
Column C18 reverse-phase, e.g., Purospher® STAR RP-18 endcapped (2 µm) Hibar® HR 50-2.1 mm ID[12]
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Optimized for separation of parent compound and degradation products (e.g., 5-95% B over 10 minutes)
Flow Rate 0.3 mL/min
Column Temperature 40°C
Injection Volume 5 µL
Ionization Source Electrospray Ionization (ESI), Positive Mode
MRM Transitions To be determined by infusing the N-nitroso-desmethyl-tramadol standard (e.g., precursor ion → product ion)
Collision Energy Optimized for each transition
Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines to demonstrate it is "stability-indicating." The validation should include the following parameters:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.

  • Linearity: Demonstrated over a range of concentrations.

  • Accuracy: Recovery studies at different concentrations.

  • Precision: Repeatability (intra-day) and intermediate precision (inter-day).

  • Limit of Detection (LOD): The lowest amount of analyte that can be detected.

  • Limit of Quantification (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: The capacity to remain unaffected by small, deliberate variations in method parameters.

Visualizations

Experimental Workflow for Stability Testing

Stability_Testing_Workflow cluster_prep Sample Preparation cluster_storage Storage Conditions (ICH Q1A) cluster_analysis Analysis cluster_output Output Prep Prepare Samples of N-nitroso-desmethyl-tramadol LongTerm Long-Term (25°C/60% RH) Prep->LongTerm Accelerated Accelerated (40°C/75% RH) Prep->Accelerated Photostability Photostability (ICH Q1B) Prep->Photostability Timepoints Withdraw Samples at Defined Timepoints LongTerm->Timepoints Accelerated->Timepoints Photostability->Timepoints Analysis Analyze using Validated Stability-Indicating Method (LC-MS/MS) Timepoints->Analysis Data Evaluate Assay, Purity, and Degradation Products Analysis->Data Report Generate Stability Report and Determine Shelf-Life Data->Report

Caption: Workflow for the stability testing of N-nitroso-desmethyl-tramadol.

Forced Degradation Study Workflow

Forced_Degradation_Workflow cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis cluster_outcome Outcome Start Prepare Stock Solution of N-nitroso-desmethyl-tramadol Acid Acid Hydrolysis (HCl) Start->Acid Base Base Hydrolysis (NaOH) Start->Base Oxidation Oxidation (H2O2) Start->Oxidation Thermal Thermal (Heat) Start->Thermal Photo Photolytic (Light) Start->Photo Neutralize Neutralize/Dilute Samples Acid->Neutralize Base->Neutralize Oxidation->Neutralize Thermal->Neutralize Photo->Neutralize Analyze Analyze by LC-MS/MS Neutralize->Analyze Identify Identify & Quantify Degradation Products Analyze->Identify Pathway Elucidate Degradation Pathways Identify->Pathway Method Confirm Stability-Indicating Nature of Analytical Method Identify->Method

Caption: Workflow for forced degradation studies of N-nitroso-desmethyl-tramadol.

References

Method

Application Note: Analysis of N-Nitroso-Desmethyl-Tramadol in Pharmaceutical Formulations

Introduction N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2] Regulatory bodies, including the U.S. Food and Dru...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict limits for the presence of these impurities in drug products.[1][3] N-nitroso-desmethyl-tramadol is a potential nitrosamine (B1359907) impurity that can form in pharmaceutical products containing tramadol (B15222), particularly in the presence of residual nitrosating agents and the secondary amine precursor, desmethyl-tramadol.

The development of sensitive and robust analytical methods for the detection and quantification of N-nitroso-desmethyl-tramadol is crucial for ensuring the safety and quality of tramadol-containing medicines.[3] This application note provides detailed protocols for the sample preparation of solid and liquid dosage forms for the analysis of N-nitroso-desmethyl-tramadol using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The described methods, including solid-phase extraction (SPE) and liquid-liquid extraction (LLE), are designed to achieve high recovery and minimize matrix effects, enabling accurate quantification at trace levels.

Analytical Challenge

The primary challenge in the analysis of N-nitroso-desmethyl-tramadol is its detection at very low concentrations in complex pharmaceutical matrices. An effective sample preparation method must selectively extract the analyte while removing excipients and the active pharmaceutical ingredient (API), which can interfere with the analysis. The methods presented here are designed to be both sensitive and selective for the target analyte.[2][3]

Experimental Protocols

Method 1: Solid-Phase Extraction (SPE) for Solid Dosage Forms

This protocol is suitable for the extraction of N-nitroso-desmethyl-tramadol from tablets and capsules.

Materials and Reagents:

  • N-nitroso-desmethyl-tramadol reference standard

  • N-nitroso-desmethyl-tramadol-d3 (internal standard)

  • Methanol (B129727) (HPLC grade)

  • Dichloromethane (B109758) (HPLC grade)

  • Ammonium (B1175870) hydroxide (B78521) (ACS grade)

  • Formic acid (ACS grade)

  • Water (deionized or Milli-Q)

  • SPE cartridges (e.g., C18, 500 mg, 6 mL)

  • Centrifuge tubes (15 mL and 50 mL)

  • Vortex mixer

  • Centrifuge

  • Sample concentrator (e.g., nitrogen evaporator)

Procedure:

  • Sample Preparation:

    • Weigh and grind a representative number of tablets (or empty the contents of capsules) to obtain a fine, homogeneous powder.

    • Accurately weigh a portion of the powder equivalent to a single dose of tramadol and transfer it to a 50 mL centrifuge tube.

  • Extraction:

    • Add 10 mL of methanol to the centrifuge tube.

    • Spike the sample with an appropriate amount of N-nitroso-desmethyl-tramadol-d3 internal standard solution.

    • Vortex the tube for 5 minutes to ensure thorough mixing and dissolution.

    • Centrifuge the sample at 4000 rpm for 10 minutes.

    • Carefully collect the supernatant and transfer it to a clean tube.

  • Solid-Phase Extraction:

    • Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of water through it.

    • Load the supernatant from the previous step onto the conditioned SPE cartridge.

    • Wash the cartridge with 5 mL of water to remove polar impurities.

    • Dry the cartridge under a gentle stream of nitrogen for 5 minutes.

    • Elute the analyte with 5 mL of a mixture of dichloromethane and ammonium hydroxide (98:2, v/v).

  • Concentration and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 10 mM ammonium formate (B1220265) in water with 0.1% formic acid).

    • Vortex briefly to ensure complete dissolution.

    • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Method 2: Liquid-Liquid Extraction (LLE) for Liquid Dosage Forms

This protocol is suitable for the extraction of N-nitroso-desmethyl-tramadol from oral solutions and syrups.

Materials and Reagents:

  • N-nitroso-desmethyl-tramadol reference standard

  • N-nitroso-desmethyl-tramadol-d3 (internal standard)

  • Methyl-tert-butyl ether (MTBE, HPLC grade)

  • Sodium carbonate solution (0.1 M)

  • Centrifuge tubes (15 mL)

  • Vortex mixer

  • Centrifuge

  • Sample concentrator (e.g., nitrogen evaporator)

Procedure:

  • Sample Preparation:

    • Pipette 1 mL of the liquid dosage form into a 15 mL centrifuge tube.

    • Spike the sample with an appropriate amount of N-nitroso-desmethyl-tramadol-d3 internal standard solution.

  • Extraction:

    • Add 1 mL of 0.1 M sodium carbonate solution to basify the sample.

    • Add 5 mL of MTBE.

    • Vortex the tube for 2 minutes to ensure thorough mixing.

    • Centrifuge at 3000 rpm for 10 minutes to separate the phases.

  • Separation and Concentration:

    • Carefully transfer the upper organic layer (MTBE) to a clean tube.

    • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution:

    • Reconstitute the residue in 1 mL of the initial mobile phase.

    • Vortex briefly to ensure complete dissolution.

    • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of the described sample preparation methods coupled with LC-MS/MS analysis. These values are illustrative and may vary depending on the specific instrumentation and matrix.

ParameterSolid-Phase Extraction (SPE)Liquid-Liquid Extraction (LLE)
Analyte N-nitroso-desmethyl-tramadolN-nitroso-desmethyl-tramadol
Matrix Solid Dosage FormsLiquid Dosage Forms
Recovery 85-105%80-110%
Limit of Detection (LOD) 0.05 ng/mL0.1 ng/mL
Limit of Quantification (LOQ) 0.15 ng/mL0.3 ng/mL
Precision (%RSD) < 10%< 15%

Visualizations

SPE_Workflow cluster_sample_prep Sample Preparation cluster_spe Solid-Phase Extraction cluster_final_prep Final Preparation start Weigh and grind solid dosage form extract Extract with Methanol & IS start->extract centrifuge Centrifuge extract->centrifuge supernatant Collect Supernatant centrifuge->supernatant condition Condition SPE Cartridge supernatant->condition load Load Supernatant condition->load wash Wash Cartridge load->wash elute Elute Analyte wash->elute evaporate Evaporate Eluate elute->evaporate reconstitute Reconstitute in Mobile Phase evaporate->reconstitute analysis LC-MS/MS Analysis reconstitute->analysis

Caption: Solid-Phase Extraction (SPE) workflow for N-nitroso-desmethyl-tramadol.

LLE_Workflow cluster_sample_prep Sample Preparation cluster_lle Liquid-Liquid Extraction cluster_final_prep Final Preparation start Pipette liquid dosage form spike Spike with Internal Standard start->spike basify Add Sodium Carbonate spike->basify add_mtbe Add MTBE and Vortex basify->add_mtbe centrifuge Centrifuge add_mtbe->centrifuge separate Separate Organic Layer centrifuge->separate evaporate Evaporate Organic Layer separate->evaporate reconstitute Reconstitute in Mobile Phase evaporate->reconstitute analysis LC-MS/MS Analysis reconstitute->analysis

Caption: Liquid-Liquid Extraction (LLE) workflow for N-nitroso-desmethyl-tramadol.

Conclusion

The sample preparation methods detailed in this application note provide robust and reliable procedures for the extraction of N-nitroso-desmethyl-tramadol from both solid and liquid pharmaceutical dosage forms. The use of either solid-phase extraction or liquid-liquid extraction, followed by LC-MS/MS analysis, allows for the sensitive and accurate quantification of this potential impurity, supporting the efforts of researchers, scientists, and drug development professionals to ensure the safety and quality of pharmaceutical products. The choice between SPE and LLE will depend on the specific matrix, available resources, and desired throughput. Both methods are effective in achieving the low detection limits required by regulatory agencies.

References

Application

Application Notes and Protocols for the Analytical Method Development of Nitrosamine Impurities

For Researchers, Scientists, and Drug Development Professionals Introduction The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and the p...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and the pharmaceutical industry worldwide.[1] Classified as probable human carcinogens, these impurities can form during the synthesis, manufacturing, and storage of drug products.[1] This has led to stringent regulatory guidelines from bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to control and limit the presence of nitrosamines in medications to ensure patient safety.[2]

This document provides a comprehensive guide to the analytical method development for the detection and quantification of nitrosamine impurities. It includes detailed protocols for the most common and effective analytical techniques, a summary of quantitative performance data, and visual representations of key processes to aid in understanding and implementation.

Regulatory Context and Risk Management

Regulatory bodies like the FDA and EMA have issued guidelines that mandate a risk-based approach to control nitrosamine impurities in pharmaceuticals.[2] This involves a thorough risk assessment of the manufacturing process of active pharmaceutical ingredients (APIs) and finished drug products to identify and mitigate potential sources of nitrosamine formation.[2][3] The International Council for Harmonisation (ICH) M7(R2) guideline provides a framework for assessing and controlling DNA reactive (mutagenic) impurities, including nitrosamines.[4]

A comprehensive risk management plan should be established and implemented, covering the assessment of raw materials, excipients, manufacturing processes, and packaging materials.[3][5] If a risk is identified, confirmatory testing using sensitive and validated analytical methods is required.[4]

Signaling Pathway of Nitrosamine Genotoxicity

Nitrosamines are not directly genotoxic but require metabolic activation by cytochrome P450 (CYP) enzymes in the liver. This metabolic process, primarily α-hydroxylation, leads to the formation of unstable intermediates that ultimately generate highly reactive diazonium ions. These ions can then alkylate DNA, forming DNA adducts that, if not repaired, can lead to mutations and an increased risk of cancer.

Nitrosamine_Genotoxicity_Pathway cluster_Metabolism Metabolic Activation (Liver) cluster_DNA_Damage DNA Damage and Repair cluster_Repair DNA Repair Mechanisms Nitrosamine Nitrosamine (Pro-carcinogen) AlphaHydroxylation α-Hydroxylation (CYP450 Enzymes) Nitrosamine->AlphaHydroxylation UnstableIntermediate Unstable α-hydroxy nitrosamine AlphaHydroxylation->UnstableIntermediate DiazoniumIon Alkyl-diazonium ion (Reactive Electrophile) UnstableIntermediate->DiazoniumIon DNA Nuclear DNA DiazoniumIon->DNA Alkylation DNA_Adducts DNA Adducts (e.g., O6-alkylguanine) DNA->DNA_Adducts Mutation DNA Mutation DNA_Adducts->Mutation Miscoding during Replication BER Base Excision Repair (BER) DNA_Adducts->BER DirectReversal Direct Reversal (e.g., MGMT) DNA_Adducts->DirectReversal Cancer Cancer Initiation Mutation->Cancer

Figure 1: Simplified signaling pathway of nitrosamine-induced genotoxicity.

Overall Analytical Workflow

The analytical process for nitrosamine impurities follows a structured workflow, from initial risk assessment to the final quantification and reporting of results. This ensures a systematic and scientifically sound approach to controlling these impurities.

Nitrosamine_Analysis_Workflow cluster_Risk_Assessment Phase 1: Risk Assessment & Planning cluster_Method_Development Phase 2: Method Development & Validation cluster_Routine_Analysis Phase 3: Routine Analysis & Reporting RiskAssessment Risk Assessment (ICH M7/FDA Guidance) IdentifyAnalytes Identify Target Analytes & Set Limits RiskAssessment->IdentifyAnalytes MethodSelection Select Analytical Technique (LC-MS/MS or GC-MS) IdentifyAnalytes->MethodSelection SamplePrep Develop Sample Preparation Protocol MethodSelection->SamplePrep Chromatography Optimize Chromatographic & MS Conditions SamplePrep->Chromatography Validation Method Validation (ICH Q2(R1)) Chromatography->Validation SampleAnalysis Routine Sample Analysis Validation->SampleAnalysis DataReview Data Review & Quantification SampleAnalysis->DataReview Reporting Reporting & OOS Investigation DataReview->Reporting

Figure 2: High-level workflow for nitrosamine analytical method development.

Analytical Methodologies

The detection of nitrosamine impurities at trace levels requires highly sensitive and selective analytical techniques. The most commonly employed methods are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a versatile and widely used technique for the analysis of a broad range of nitrosamines, including those that are non-volatile or thermally labile. It offers high sensitivity and selectivity, making it suitable for complex drug matrices such as metformin (B114582).

This application note describes a validated LC-MS/MS method for the simultaneous quantification of multiple nitrosamine impurities in metformin drug products.

Quantitative Data Summary

ParameterNDMANDEANEIPANDIPANDBANMBA
LOD (ng/mL) 0.40.40.20.40.40.4
LOQ (ng/mL) 1.01.00.51.01.01.0
Linearity (R²) >0.99>0.99>0.99>0.99>0.99>0.99
Accuracy (% Recovery) 85-11085-11085-11085-11085-11085-110
Precision (%RSD) <15<15<15<15<15<15

Experimental Protocol

1. Materials and Reagents:

  • Nitrosamine reference standards (NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA, etc.)

  • Methanol (B129727) (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Metformin drug product (tablets)

  • 0.22 µm PVDF syringe filters

2. Standard Solution Preparation:

  • Stock Standards (1 mg/mL): Prepare individual stock solutions of each nitrosamine in methanol.

  • Working Standard Mixture (e.g., 100 ng/mL): Prepare a mixed working standard solution by diluting the stock standards in methanol.

  • Calibration Standards: Prepare a series of calibration standards by serially diluting the working standard mixture with a suitable diluent (e.g., methanol/water).

3. Sample Preparation:

  • Crush a sufficient number of metformin tablets to obtain a powder equivalent to a target concentration of 100 mg/mL of the API.[6]

  • Weigh the appropriate amount of powdered tablets into a centrifuge tube.

  • Add a defined volume of methanol (e.g., 5 mL for 500 mg of API).[6]

  • Vortex the mixture for 1 minute to ensure thorough mixing.[6]

  • Shake the sample for approximately 40 minutes using a mechanical shaker.[6]

  • Centrifuge the sample at 4500 rpm for 15 minutes to pellet the excipients.[6]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis. Discard the first 1 mL of the filtrate.[6]

4. LC-MS/MS Conditions:

  • LC System: UHPLC system

  • Column: A suitable reversed-phase column (e.g., C18, Phenyl)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Gradient Elution: A suitable gradient program to achieve separation of all target nitrosamines.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Injection Volume: 5 - 10 µL

  • MS System: Triple quadrupole mass spectrometer

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI)

  • Mode: Multiple Reaction Monitoring (MRM)

5. Method Validation:

  • The method should be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[7][8][9][10]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile nitrosamines. Headspace GC-MS is particularly useful as it minimizes matrix effects by introducing only the volatile components of the sample into the GC system. This technique is commonly used for the analysis of nitrosamines in sartan drugs.

This application note provides a protocol for the determination of N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) in valsartan (B143634) drug substance using headspace GC-MS.

Quantitative Data Summary

ParameterNDMANDEA
LOD (ppm) 0.050.05
LOQ (ppm) 0.30.1
Linearity (R²) >0.999>0.999
Accuracy (% Recovery) 91.9-122.791.9-122.7
Precision (%RSD) <15<15

Experimental Protocol

1. Materials and Reagents:

2. Standard Solution Preparation:

  • Stock Standard (e.g., 100 µg/mL): Prepare a stock solution of NDMA and NDEA in DMSO.

  • Working Standards: Prepare a series of working standard solutions by diluting the stock solution with DMSO to create a calibration curve (e.g., 0.15 - 100 µg/mL).

  • Transfer 1.0 mL of each working standard solution into separate 20 mL headspace vials containing 4.0 mL of DMSO. Immediately cap and crimp the vials.

3. Sample Preparation:

  • Accurately weigh approximately 500 mg of valsartan drug substance into a 20 mL headspace vial.

  • Add 5 mL of DMSO to the vial.

  • Immediately cap and crimp the vial.

  • Mix the sample solution using a vortex mixer until the substance is dissolved.

4. Headspace GC-MS Conditions:

  • GC System: Gas chromatograph with a headspace autosampler

  • Column: A suitable polar capillary column (e.g., DB-WAX)

  • Injector Temperature: 200 - 250 °C

  • Oven Temperature Program: A suitable temperature program to separate the target analytes.

  • Carrier Gas: Helium

  • MS System: Quadrupole or Triple Quadrupole Mass Spectrometer

  • Ion Source: Electron Ionization (EI)

  • Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

  • Headspace Parameters:

    • Oven Temperature: 80 - 120 °C

    • Loop Temperature: 90 - 130 °C

    • Transfer Line Temperature: 100 - 140 °C

    • Equilibration Time: 15 - 30 min

5. Method Validation:

  • Validate the method according to ICH Q2(R1) guidelines for all relevant parameters.[7][8][9][10]

Conclusion

The analytical method development for nitrosamine impurities is a critical aspect of ensuring the safety and quality of pharmaceutical products. The choice of analytical technique, either LC-MS/MS or GC-MS, depends on the specific nitrosamines of interest and the drug matrix. The detailed protocols and quantitative data presented in these application notes provide a solid foundation for researchers, scientists, and drug development professionals to establish robust and reliable methods for the routine monitoring of these potentially harmful impurities. Adherence to regulatory guidelines and thorough method validation are paramount in this endeavor.

References

Method

Application Note: High-Throughput Quantification of Tramadol and its Metabolites Using N-nitroso-desmethyl-tramadol-d3 as an Internal Standard

Introduction Tramadol (B15222) is a widely prescribed synthetic opioid analgesic for the management of moderate to severe pain. The accurate quantification of tramadol and its primary metabolites, O-desmethyltramadol (M1...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Tramadol (B15222) is a widely prescribed synthetic opioid analgesic for the management of moderate to severe pain. The accurate quantification of tramadol and its primary metabolites, O-desmethyltramadol (M1) and N-desmethyltramadol (M2), is crucial for clinical research, pharmacokinetic studies, and therapeutic drug monitoring. The use of a stable isotope-labeled internal standard (SIL-IS) is essential for correcting for matrix effects and variations in sample processing, thereby ensuring the accuracy and precision of analytical results. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of tramadol and its metabolites in human plasma and urine, utilizing N-nitroso-desmethyl-tramadol-d3 as an internal standard.

Principle

This method combines the separation capabilities of high-performance liquid chromatography (HPLC) with the high selectivity and sensitivity of tandem mass spectrometry (MS/MS).[1] Samples are prepared using a simple and efficient protein precipitation, liquid-liquid extraction, or solid-phase extraction protocol. The use of N-nitroso-desmethyl-tramadol-d3, a deuterated analog of a tramadol metabolite, closely mimics the analytical behavior of the target analytes, providing reliable quantification.

Core Requirements

Data Presentation

The following tables summarize the typical performance characteristics of LC-MS/MS methods for the analysis of tramadol and its metabolites, which can be expected upon validation of a method using N-nitroso-desmethyl-tramadol-d3 as an internal standard.

Table 1: LC-MS/MS Method Parameters

ParameterRecommended Setting
LC Column C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile (B52724) or Methanol
Flow Rate 0.2 - 0.5 mL/min
Injection Volume 5 - 10 µL
Column Temperature 40 °C[2]
MS Ionization Electrospray Ionization (ESI), Positive Mode
Scan Type Multiple Reaction Monitoring (MRM)

Table 2: Example MRM Transitions for Tramadol and Metabolites

AnalytePrecursor Ion (m/z)Product Ion (m/z)
Tramadol264.258.1
O-desmethyltramadol (M1)250.258.1
N-desmethyltramadol (M2)250.244.1
N-nitroso-desmethyl-tramadol-d3 (IS) To be determinedTo be determined

Note: The MRM transitions for N-nitroso-desmethyl-tramadol-d3 need to be empirically determined.

Table 3: Typical Method Validation Parameters

ParameterTypical Performance
Linearity Range 1 - 1000 ng/mL
Correlation Coefficient (r²) > 0.99
Lower Limit of Quantification (LLOQ) 1 - 10 ng/mL[3]
Intra-day Precision (%RSD) < 15%
Inter-day Precision (%RSD) < 15%
Accuracy (% Recovery) 85 - 115%[2]

Experimental Protocols

The following are detailed protocols for sample preparation from human plasma and urine.

Protocol 1: Sample Preparation from Human Plasma using Protein Precipitation

  • To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the N-nitroso-desmethyl-tramadol-d3 internal standard working solution.

  • Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate plasma proteins.[4]

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4 °C.[4]

  • Carefully transfer the supernatant to a clean autosampler vial.

  • Inject 5 µL into the LC-MS/MS system.

Protocol 2: Sample Preparation from Human Urine using Dilute-and-Shoot

  • To 50 µL of human urine in a microcentrifuge tube, add 20 µL of the N-nitroso-desmethyl-tramadol-d3 internal standard working solution.

  • Add 930 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 5 minutes.

  • Transfer the supernatant to an autosampler vial.

  • Inject 5 µL into the LC-MS/MS system.

Protocol 3: Sample Preparation using Liquid-Liquid Extraction (LLE)

  • To 200 µL of plasma or urine in a centrifuge tube, add 20 µL of the N-nitroso-desmethyl-tramadol-d3 internal standard working solution.

  • Add 100 µL of 0.1 M sodium hydroxide (B78521) to basify the sample.

  • Add 1 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether or a mixture of ethyl acetate (B1210297) and diethyl ether).[3][5]

  • Vortex for 5 minutes to ensure thorough mixing.

  • Centrifuge at 10,000 rpm for 5 minutes to separate the phases.

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the reconstitution solution (e.g., initial mobile phase).

  • Vortex to dissolve the residue and transfer to an autosampler vial.

  • Inject 5 µL into the LC-MS/MS system.

Mandatory Visualization

G cluster_workflow Analytical Workflow Sample Collection Sample Collection Sample Preparation Sample Preparation Sample Collection->Sample Preparation Plasma or Urine LC-MS/MS Analysis LC-MS/MS Analysis Sample Preparation->LC-MS/MS Analysis Addition of IS Data Processing Data Processing LC-MS/MS Analysis->Data Processing MRM Data Result Reporting Result Reporting Data Processing->Result Reporting Concentration

Caption: High-level workflow for the analysis of tramadol.

G cluster_pathway Tramadol Metabolic Pathway Tramadol Tramadol M1 O-desmethyltramadol Tramadol->M1 CYP2D6 M2 N-desmethyltramadol Tramadol->M2 CYP3A4/2B6 M5 N,O-didesmethyltramadol M1->M5 CYP3A4/2B6 M2->M5 CYP2D6

Caption: Primary metabolic pathways of tramadol.

References

Application

Solid-Phase Extraction of Tramadol and its Metabolites: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive guide to the solid-phase extraction (SPE) of tramadol (B15222) and its primary metabolites—O-desmethyltramadol (M1),...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the solid-phase extraction (SPE) of tramadol (B15222) and its primary metabolites—O-desmethyltramadol (M1), N-desmethyltramadol (M2), and N,O-didesmethyltramadol (M5)—from biological matrices. Tramadol is a widely prescribed synthetic opioid analgesic, and its accurate quantification, along with its metabolites, is crucial for pharmacokinetic studies, clinical monitoring, and forensic toxicology.[1] Solid-phase extraction offers a robust and selective method for sample clean-up and concentration prior to analysis by techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The primary active metabolite of tramadol is O-desmethyltramadol (M1), which has a significantly higher affinity for the μ-opioid receptor than the parent drug.[1] Therefore, the simultaneous quantification of both tramadol and its metabolites is often necessary to obtain a complete pharmacological profile. Mixed-mode cation exchange (MCX) SPE is a commonly employed technique for the extraction of these basic compounds from complex biological samples like urine and plasma.[1][2] This method utilizes a sorbent with both reversed-phase and strong cation exchange functionalities to effectively retain the analytes of interest while allowing interfering substances to be washed away.[1]

Experimental Protocols

This section details the methodologies for the solid-phase extraction of tramadol and its metabolites from biological samples.

Protocol 1: Mixed-Mode Cation Exchange SPE for Urine Samples

This protocol is a generalized procedure for the extraction of tramadol and its metabolites from urine using mixed-mode cation exchange (MCX) cartridges.

Materials:

Procedure:

  • Sample Pre-treatment:

    • Centrifuge the urine sample to remove any particulate matter.

    • Dilute 1 mL of the supernatant with 1 mL of 50 mM ammonium acetate buffer (pH 6).[1]

  • SPE Cartridge Conditioning:

    • Condition the MCX SPE cartridge by passing 2 mL of methanol, followed by 2 mL of deionized water. Do not allow the cartridge to dry out.

  • Sample Loading:

    • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

  • Washing:

    • Wash the cartridge with 2 mL of deionized water to remove polar interferences.

    • Follow with a wash of 2 mL of methanol to remove non-polar interferences.[1]

  • Elution:

    • Elute the analytes with 2 mL of a freshly prepared solution of 5% ammonium hydroxide in methanol or a mixture of dichloromethane:isopropanol:ammonia (80:18:2, v/v/v).[1]

    • Collect the eluate in a clean collection tube.

  • Dry-down and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

    • Reconstitute the dried residue in a suitable volume (e.g., 100-500 µL) of the mobile phase used for the analytical method.[1]

    • Vortex the sample briefly and transfer it to an autosampler vial for analysis.

Protocol 2: Enzymatic Hydrolysis for Glucuronidated Metabolites in Urine

For the determination of total (free and conjugated) tramadol and metabolite concentrations, an enzymatic hydrolysis step is required to cleave the glucuronide conjugates.

Materials:

  • β-glucuronidase

  • Acetate buffer (0.2 M, pH 5.0)

  • Heating block or water bath

Procedure:

  • To 1 mL of the urine sample, add 500 µL of 0.2 M acetate buffer (pH 5.0).

  • Add a sufficient amount of β-glucuronidase enzyme.

  • Incubate the mixture at an appropriate temperature (e.g., 37-60°C) for a specified time (e.g., 1-16 hours) to ensure complete hydrolysis.

  • After incubation, proceed with the sample pre-treatment and SPE protocol as described in Protocol 1.

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the solid-phase extraction of tramadol and its metabolites.

AnalyteMatrixSPE MethodRecovery (%)Limit of Detection (LOD)Limit of Quantification (LOQ)Reference
TramadolUrineMISPE-1.2 µg/L3.5 µg/L[3]
TramadolPlasmaMISPE-3.0 µg/L8.5 µg/L[3]
TramadolPlasmaC1894.36 ± 12.53-50 ng/mL[4]
O-desmethyltramadolPlasmaC1893.52 ± 7.88-50 ng/mL[4]
TramadolVitreous HumorC1884--[5]
O-desmethyltramadolVitreous HumorC1890--[5]

MISPE: Molecularly Imprinted Solid-Phase Extraction

AnalyteMatrixLinearity RangeReference
TramadolPlasma50-3500 ng/mL>0.99[4]
O-desmethyltramadolPlasma50-500 ng/mL>0.99[4]
TramadolVitreous Humor5-1000 ng/mL>0.991[5]
O-desmethyltramadolVitreous Humor5-1000 ng/mL>0.994[5]

Visualizations

The following diagram illustrates the general workflow for the solid-phase extraction of tramadol and its metabolites.

SPE_Workflow cluster_sample_prep Sample Preparation cluster_spe Solid-Phase Extraction cluster_analysis Analysis Biological_Sample Biological Sample (Urine/Plasma) Centrifugation Centrifugation Biological_Sample->Centrifugation Enzymatic_Hydrolysis Enzymatic Hydrolysis (Optional for total concentration) Biological_Sample->Enzymatic_Hydrolysis Dilution Dilution with Buffer Centrifugation->Dilution Conditioning 1. Cartridge Conditioning (Methanol, Water) Enzymatic_Hydrolysis->Dilution Sample_Loading 2. Sample Loading Conditioning->Sample_Loading Washing 3. Washing (Water, Methanol) Sample_Loading->Washing Elution 4. Elution (Ammoniated Methanol) Washing->Elution Evaporation Evaporation to Dryness Elution->Evaporation Reconstitution Reconstitution Evaporation->Reconstitution LC_MS_Analysis LC-MS/MS or GC-MS Analysis Reconstitution->LC_MS_Analysis

Solid-Phase Extraction Workflow for Tramadol and Metabolites.

References

Method

Application Note: Quantitative Analysis of N-desmethyltramadol in Human Urine by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction Tramadol (B15222) is a widely prescribed synthetic opioid analgesic for the management of moderate to severe pain. It is extensively metabolized in the body, primarily through N- and O-demethylation, resulti...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Tramadol (B15222) is a widely prescribed synthetic opioid analgesic for the management of moderate to severe pain. It is extensively metabolized in the body, primarily through N- and O-demethylation, resulting in various metabolites, including N-desmethyltramadol (NDT).[1][2] The monitoring of tramadol and its metabolites in biological matrices such as urine is crucial for several reasons, including assessing patient compliance, detecting potential misuse, and understanding the drug's pharmacokinetic profile.[1][2]

Gas chromatography-mass spectrometry (GC-MS) is a robust and reliable analytical technique for the quantification of N-desmethyltramadol in urine.[2] However, the polar nature of NDT, which contains primary amine and hydroxyl functional groups, can lead to poor chromatographic peak shape and thermal instability.[3] To address these challenges, a derivatization step is necessary to convert the polar functional groups into less polar, more volatile, and thermally stable derivatives, thereby improving chromatographic resolution and enhancing detector sensitivity.[2][3]

This application note provides a detailed protocol for the quantitative analysis of N-desmethyltramadol in human urine using GC-MS. The described method involves sample preparation by liquid-liquid extraction (LLE) or solid-phase extraction (SPE), followed by derivatization and subsequent GC-MS analysis.

Analytical Principle

The analytical procedure for the determination of N-desmethyltramadol in urine involves several key steps. First, the NDT is extracted from the urine matrix using either LLE or SPE to remove interfering substances and concentrate the analyte.[2] An internal standard is added before extraction to ensure accurate quantification by correcting for variations in sample preparation and instrument response.[1] Following extraction, the dried extract is subjected to a derivatization reaction to enhance the volatility and thermal stability of NDT for GC-MS analysis.[2] The derivatized analyte is then separated on a gas chromatographic column and detected by a mass spectrometer. For enhanced sensitivity and specificity, the mass spectrometer is typically operated in selected ion monitoring (SIM) mode.[2] Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Experimental Protocols

  • N-desmethyltramadol reference standard

  • Internal standard (e.g., Proadifen (SKF525A) or Methapyrilene)[4][5]

  • Methanol (B129727) (ACS Grade)

  • Ethyl acetate (B1210297) (ACS Grade)

  • Methyl-tert-butyl ether (MTBE)

  • Sodium carbonate

  • Hydrochloric acid

  • Propionic anhydride

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Solid-Phase Extraction (SPE) Cartridges (Mixed-mode cation exchange)

  • Phosphate (B84403) buffer (100 mM, pH 6.0)

  • Ammonium (B1175870) hydroxide (B78521)

  • Human urine (drug-free)

Two primary methods for sample preparation are presented: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

3.2.1. Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is adapted from a validated GC-MS method for the simultaneous determination of tramadol and its metabolites in human urine.[4]

  • Pipette 1 mL of urine into a 15 mL polypropylene (B1209903) centrifuge tube.

  • Add 50 µL of the internal standard working solution.

  • Add 1 mL of 0.1 M sodium carbonate solution to basify the sample.

  • Add 5 mL of an extraction solvent (e.g., methyl-tert-butyl ether (MTBE) or a 1:1 mixture of ethyl acetate and diethyl ether).[1][4]

  • Vortex the mixture for 1 minute and then centrifuge at 3000 rpm for 10 minutes.[1]

  • Transfer the upper organic layer to a clean tube.

  • For increased recovery, a back-extraction can be performed:

    • Add 1 mL of 0.1 M hydrochloric acid to the organic extract.[4]

    • Vortex and centrifuge to separate the phases.

    • Transfer the lower aqueous layer to a fresh tube.

    • Adjust the pH back to basic with a suitable base.

    • Perform a second extraction with the organic solvent.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.[1]

  • The dried residue is now ready for derivatization.

3.2.2. Protocol 2: Solid-Phase Extraction (SPE)

This protocol utilizes mixed-mode cation exchange cartridges for a more efficient and cleaner extraction.[1][2]

  • Pipette 1 mL of urine into a 15 mL polypropylene centrifuge tube.

  • Add 50 µL of the internal standard working solution.

  • Add 2 mL of 100 mM phosphate buffer (pH 6.0) and vortex.[1]

  • Condition the SPE Cartridge: Pass 2 mL of methanol followed by 2 mL of 100 mM phosphate buffer (pH 6.0) through the cartridge.[1]

  • Load Sample: Load the pre-treated urine sample onto the conditioned SPE cartridge.[1]

  • Wash:

    • Wash the cartridge with deionized water.

    • Wash with an acidic solution to remove interferences.

  • Dry: Dry the cartridge thoroughly under vacuum or positive pressure for 5 minutes.[1]

  • Elute: Elute the analytes with 2 mL of a freshly prepared solution of 5% ammonium hydroxide in ethyl acetate.[1]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[1]

  • The dried residue is now ready for derivatization.

Derivatization is a critical step for the successful GC-MS analysis of N-desmethyltramadol.[3] Two common methods are acylation and silylation.

3.3.1. Protocol 3: Acylation with Propionic Anhydride

  • To the dried extract from the sample preparation step, add 50 µL of ethyl acetate and 5 µL of propionic anhydride.[2]

  • Cap the vial, vortex, and heat at 70°C for 20 minutes to ensure complete derivatization.[2][3]

  • Evaporate the solvent and excess derivatizing agent under a stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., 100 µL of ethyl acetate) for GC-MS analysis.[2]

3.3.2. Protocol 4: Silylation with BSTFA

  • To the dried extract, add 50 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

  • Cap the vial, vortex, and heat at 70°C for 30 minutes.[6]

  • After cooling, the sample is ready for injection into the GC-MS system.

The following are typical GC-MS parameters for the analysis of derivatized N-desmethyltramadol. These may need to be optimized for your specific instrument and column.

  • Gas Chromatograph: Agilent 6890N or equivalent

  • Mass Spectrometer: Agilent 5975 MSD or equivalent

  • Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar[6]

  • Injection Volume: 1-2 µL in splitless mode[6][7]

  • Injector Temperature: 250°C[7]

  • Carrier Gas: Helium at a constant flow rate of 1.1 mL/min[8]

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 1 minute[8]

    • Ramp 1: 15°C/min to 250°C, hold for 4 minutes[8]

    • Ramp 2: 70°C/min to 320°C, hold for 5 minutes[8]

  • MS Transfer Line Temperature: 250°C[8]

  • Ion Source Temperature: 200°C[8]

  • Ionization Mode: Electron Impact (EI) at 70 eV[8]

  • Acquisition Mode: Selected Ion Monitoring (SIM)

Quantitative Data Summary

The following tables summarize the quantitative performance data for the GC-MS analysis of N-desmethyltramadol in urine from various studies.

Table 1: Linearity and Limits of Quantification

AnalyteLinearity Range (ng/mL)Correlation Coefficient (r²)Limit of Quantification (LOQ) (ng/mL)Citation
N-desmethyltramadol10 - 1000> 0.9920[4][9]
Tramadol10 - 1000> 0.9910[4][9]
O-desmethyltramadol10 - 1000> 0.9910[4][9]

Table 2: Precision and Accuracy

AnalyteIntra-assay Precision (%RSD)Inter-assay Precision (%RSD)Intra-assay Accuracy (%)Citation
N-desmethyltramadol1.29 - 6.481.28 - 6.8491.79 - 106.89[4]
Tramadol1.29 - 6.481.28 - 6.8491.79 - 106.89[4]
O-desmethyltramadol1.29 - 6.481.28 - 6.8491.79 - 106.89[4]

Table 3: Extraction Recovery

AnalyteExtraction MethodExtraction Efficiency (%)Citation
N-desmethyltramadolLLE (MTBE with back-extraction)98.21[4][9]
TramadolLLE (MTBE with back-extraction)102.12[4][9]
O-desmethyltramadolLLE (MTBE with back-extraction)101.30[4][9]

Visualized Workflows

The following diagrams illustrate the experimental workflows for the GC-MS analysis of N-desmethyltramadol in urine.

experimental_workflow cluster_sample_prep Sample Preparation cluster_derivatization Derivatization cluster_analysis GC-MS Analysis cluster_data Data Processing urine_sample Urine Sample Collection add_is Addition of Internal Standard urine_sample->add_is extraction Extraction (LLE or SPE) add_is->extraction evaporation Evaporation to Dryness extraction->evaporation add_reagent Addition of Derivatizing Agent (e.g., Propionic Anhydride) evaporation->add_reagent heating Heating add_reagent->heating reconstitution Reconstitution in Solvent heating->reconstitution injection GC-MS Injection reconstitution->injection separation Chromatographic Separation injection->separation detection Mass Spectrometric Detection (SIM) separation->detection integration Peak Integration detection->integration quantification Quantification integration->quantification reporting Reporting Results quantification->reporting

Caption: Overall experimental workflow for GC-MS analysis of N-desmethyltramadol.

References

Application

Application Note: High-Performance Liquid Chromatography for the Analysis of Tramadol and Its Impurities

Introduction Tramadol (B15222) hydrochloride is a centrally acting opioid analgesic widely used for the management of moderate to severe pain.[1][2] As with any pharmaceutical active ingredient, the purity of tramadol is...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Tramadol (B15222) hydrochloride is a centrally acting opioid analgesic widely used for the management of moderate to severe pain.[1][2] As with any pharmaceutical active ingredient, the purity of tramadol is critical to its safety and efficacy. The manufacturing process and storage conditions can lead to the formation of related substances or impurities, which must be monitored and controlled within acceptable limits as defined by regulatory bodies. High-performance liquid chromatography (HPLC) is the predominant analytical technique for the separation, identification, and quantification of tramadol and its impurities in both bulk drug substances and finished pharmaceutical products.[3] This application note details a stability-indicating HPLC method capable of resolving tramadol from its potential impurities and degradation products.

Principle

The method employs reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection. This technique separates compounds based on their hydrophobicity. A non-polar stationary phase (e.g., C8 or C18) is used with a polar mobile phase. Tramadol and its impurities are separated based on their differential partitioning between the stationary and mobile phases. The separated components are then detected by a UV detector at a specific wavelength, and the resulting signal is proportional to the concentration of each analyte.

Quantitative Data Summary

The following table summarizes the key quantitative performance characteristics of a typical validated HPLC method for tramadol and its impurities.

AnalyteRetention Time (min)Linearity Range (µg/mL)Limit of Detection (LOD) (µg/mL)Limit of Quantitation (LOQ) (µg/mL)
Tramadol HCl6.360.80 - 2.420.802.42
Impurity A-0.51 - 1.540.511.54
Impurity B-0.1 - 1.2--
Impurity C-0.1 - 1.2--

Data compiled from multiple sources.[4][3] Specific values can vary based on the exact method and instrumentation.

Experimental Protocol

Instrumentation
  • High-Performance Liquid Chromatography (HPLC) system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

  • Chromatographic data acquisition and processing software.

Chromatographic Conditions
ParameterCondition
Column Thermo, Hypersil BDS C8 (250mm x 4.6mm, 5µm) or equivalent.
Mobile Phase Acetonitrile (B52724) and 0.2% v/v trifluoroacetic acid buffer (29.5:70.5 v/v).[4]
Flow Rate 1.0 mL/min.[4][3]
Injection Volume 10 µL
Column Temperature 30°C
Detection Wavelength 270 nm.[4]
Preparation of Solutions
  • Diluent: A mixture of HPLC grade water and acetonitrile in a 50:50 (v/v) ratio is commonly used.[5]

  • Standard Stock Solution: Accurately weigh about 25 mg of Tramadol HCl working standard and transfer it into a 25 mL volumetric flask. Add approximately 15 mL of diluent, sonicate to dissolve, and then dilute to the mark with the diluent.[5]

  • Sample Stock Solution (for tablets): Weigh and finely powder 20 tablets. Transfer a quantity of the powder equivalent to 25 mg of Tramadol HCl into a 25 mL volumetric flask. Add about 15 mL of diluent, sonicate for 10 minutes, and then dilute to volume with the diluent. Filter the solution through a 0.45 µm nylon filter before analysis.[5]

  • Working Standard and Sample Solutions: Further dilute the stock solutions with the diluent to achieve a final concentration within the linear range of the method (e.g., 100 µg/mL).

System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately. Inject the standard solution five times and evaluate the following parameters:

  • Tailing factor: Should be ≤ 2.0 for the tramadol peak.

  • Theoretical plates: Should be ≥ 2000 for the tramadol peak.

  • Relative Standard Deviation (RSD) of peak areas: Should be ≤ 2.0%.

Analysis Procedure
  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the blank (diluent), followed by the standard solution and sample solutions.

  • Record the chromatograms and integrate the peak areas for tramadol and any observed impurities.

Calculation

The amount of impurities can be calculated using the following formula, assuming the response factor of the impurity is the same as that of tramadol:

% Impurity = (Area of Impurity / Area of Tramadol in Standard) x (Concentration of Standard / Concentration of Sample) x 100

Forced Degradation Studies

To establish the stability-indicating nature of the method, forced degradation studies are performed on tramadol.[6][7] This involves subjecting the drug substance to various stress conditions to generate potential degradation products.

  • Acid Hydrolysis: Treat the sample with 0.5 N HCl at 50°C.[6]

  • Base Hydrolysis: Treat the sample with 0.5 N NaOH at 50°C.[6]

  • Oxidative Degradation: Treat the sample with 3% H₂O₂ at 40°C.[6]

  • Thermal Degradation: Expose the solid drug to dry heat at 100°C.[7]

  • Photolytic Degradation: Expose the drug solution to UV light (e.g., 254 nm).[6]

The stressed samples are then analyzed using the HPLC method to ensure that all degradation products are well-separated from the main tramadol peak and from each other. Peak purity analysis using a PDA detector is essential to confirm the spectral homogeneity of the tramadol peak in the presence of its degradants.[8][6]

Method Validation

The analytical method should be validated according to ICH guidelines to demonstrate its suitability for the intended purpose.[6][9] Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[6]

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[3]

  • Accuracy: The closeness of the test results obtained by the method to the true value.[9]

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[9]

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[4]

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[4]

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[8]

Visualization of Experimental Workflow

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing & Reporting start Start: Weighing of Tramadol Standard & Sample prep_std Prepare Standard Solution (Stock & Working) start->prep_std prep_sample Prepare Sample Solution (Extraction, Dilution, Filtration) start->prep_sample sys_suit System Suitability Test (Inject Standard x5) prep_std->sys_suit Use for SST analysis Inject Blank, Standards, and Samples prep_sample->analysis Inject for Analysis system_prep HPLC System Preparation (Mobile Phase, Equilibration) system_prep->sys_suit sys_suit->analysis acquisition Chromatogram Acquisition analysis->acquisition integration Peak Integration & Identification acquisition->integration calculation Calculation of Impurity Levels (% Area, % w/w) integration->calculation report Final Report Generation calculation->report

Caption: Workflow for HPLC analysis of tramadol impurities.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Analysis of N-nitroso-desmethyl-tramadol

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the analysis of N-nitroso-desmethyl-tra...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the analysis of N-nitroso-desmethyl-tramadol.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental analysis of N-nitroso-desmethyl-tramadol, particularly when using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Problem IDQuestionPotential CausesSuggested Solutions
PEAK-01 Poor peak shape (fronting, tailing, or splitting) for N-nitroso-desmethyl-tramadol. - Incompatible injection solvent: The solvent used to dissolve the final sample extract may be too strong compared to the initial mobile phase, causing peak distortion.[1] - Column overload: Injecting too much sample can lead to peak fronting. - Secondary interactions: The analyte may be interacting with active sites on the column packing material, leading to tailing.[2] - Insufficient column equilibration: Not allowing the column to fully equilibrate with the initial mobile phase conditions can result in split peaks.[3][4]- Solvent Mismatch: Reconstitute the final sample extract in a solvent that is weaker than or matches the initial mobile phase composition.[1] - Reduce Injection Volume: Decrease the amount of sample injected onto the column. - Mobile Phase Modifier: Add a small amount of a competing agent, like a volatile acid or base (e.g., formic acid or ammonium (B1175870) formate), to the mobile phase to block active sites.[3] - Column Equilibration: Ensure the column is equilibrated for a sufficient time (e.g., 5-10 column volumes) with the starting mobile phase before each injection.[3][4]
SENS-01 Low sensitivity or inability to reach the required Limit of Detection (LOD) / Limit of Quantitation (LOQ). - Ion suppression from matrix components: Co-eluting excipients from the drug product matrix can interfere with the ionization of the target analyte in the mass spectrometer source.[5][6] - Suboptimal mass spectrometer parameters: Incorrect ionization source settings (e.g., temperature, gas flows) or compound-specific parameters (e.g., collision energy) can reduce signal intensity. - Analyte degradation: N-nitroso-desmethyl-tramadol may be unstable in the sample solution or during the analytical process.- Improve Sample Preparation: Employ more effective sample cleanup techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[5][7] - Chromatographic Separation: Optimize the chromatographic method to separate the analyte from the bulk of the matrix components. - Internal Standard: Use a stable isotope-labeled (SIL) internal standard for N-nitroso-desmethyl-tramadol to compensate for matrix effects.[5][7] - Optimize MS Parameters: Systematically tune the mass spectrometer source and compound parameters to maximize the signal for N-nitroso-desmethyl-tramadol. - Stability Assessment: Investigate the stability of the analyte in the prepared sample solutions under different storage conditions (e.g., temperature, light exposure).
REC-01 Low and inconsistent recovery of the analyte during sample preparation. - Inefficient extraction: The chosen sample preparation method may not be effectively extracting N-nitroso-desmethyl-tramadol from the sample matrix. - Analyte loss due to adsorption: The analyte may be adsorbing to plasticware or the SPE sorbent. - pH of the extraction solvent: The pH of the solvent may not be optimal for extracting the analyte.- Optimize Extraction Method: Experiment with different SPE sorbents or LLE solvents and pH conditions to improve extraction efficiency. - Use Low-Binding Consumables: Employ low-adsorption centrifuge tubes and pipette tips. - Pre-condition SPE Cartridges: Ensure proper conditioning and equilibration of SPE cartridges according to the manufacturer's instructions.
FORM-01 Detection of N-nitroso-desmethyl-tramadol in blank or control samples. - In-situ formation during analysis: The precursor, N-desmethyl-tramadol, may react with nitrosating agents present in the sample or analytical system to form the nitrosamine (B1359907). - Contaminated reagents or solvents: Nitrosating agents or the nitrosamine itself may be present as contaminants in the chemicals used. - Carryover from previous injections: Residual analyte from a high-concentration sample may be carried over to subsequent injections.[2]- Use of Scavengers: Add a nitrosating agent scavenger, such as ascorbic acid or sulfamic acid, to the sample diluent. - High-Purity Reagents: Use high-purity, MS-grade solvents and reagents. - Optimize Wash Steps: Implement a robust autosampler wash procedure with a strong organic solvent to clean the injection needle and port between samples.[2]

Frequently Asked Questions (FAQs)

1. What is N-nitroso-desmethyl-tramadol and why is its analysis important?

N-nitroso-desmethyl-tramadol is a potential genotoxic impurity that can form in pharmaceutical products containing tramadol (B15222).[8] Regulatory agencies have set strict limits on the acceptable daily intake of such impurities due to their potential carcinogenic risk. Therefore, sensitive and accurate analytical methods are required to quantify its presence in tramadol-containing drug products to ensure patient safety.

2. What is the most suitable analytical technique for the analysis of N-nitroso-desmethyl-tramadol?

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most widely accepted and recommended technique for the analysis of N-nitroso-desmethyl-tramadol.[6] This is due to its high sensitivity, which allows for the detection and quantification of trace levels of the impurity, and its high selectivity, which helps to differentiate the analyte from the complex matrix of a pharmaceutical formulation.

3. What are the main sources of N-nitroso-desmethyl-tramadol formation in a drug product?

The formation of N-nitroso-desmethyl-tramadol can occur through a reaction between the N-desmethyl-tramadol impurity (a known metabolite and potential degradant of tramadol) and a nitrosating agent.[8] Nitrosating agents can be present as impurities in excipients or introduced during the manufacturing process. The formation can be influenced by factors such as pH, temperature, and the presence of catalysts or inhibitors.

4. How can matrix effects be mitigated in the analysis of N-nitroso-desmethyl-tramadol?

Matrix effects, which are the suppression or enhancement of the analyte signal by co-eluting compounds, are a significant challenge.[5][6] Strategies to mitigate them include:

  • Effective Sample Preparation: Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can remove a significant portion of the interfering matrix components.[5][7]

  • Chromatographic Separation: Optimizing the LC method to achieve good separation between N-nitroso-desmethyl-tramadol and the active pharmaceutical ingredient (API) and major excipients is crucial.

  • Use of Stable Isotope-Labeled Internal Standards (SIL-IS): An SIL-IS for N-nitroso-desmethyl-tramadol is the most effective way to compensate for matrix effects, as it co-elutes with the analyte and experiences similar ionization suppression or enhancement.[5][7]

  • Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that is free of the analyte can also help to compensate for matrix effects.[5]

5. What are typical performance characteristics of a validated LC-MS/MS method for nitrosamine analysis?

The following table summarizes typical performance characteristics that would be expected from a validated LC-MS/MS method for a nitrosamine impurity like N-nitroso-desmethyl-tramadol.

ParameterTypical Value/Range
Limit of Quantitation (LOQ) 0.05 - 1.0 ng/mL
Limit of Detection (LOD) 0.01 - 0.3 ng/mL
**Linearity (R²) **> 0.995
Accuracy (Recovery) 80 - 120%
Precision (RSD) < 15%

Experimental Protocol: Hypothetical LC-MS/MS Method for N-nitroso-desmethyl-tramadol in Tramadol Tablets

This protocol is a hypothetical but representative example based on established methods for nitrosamine and tramadol analysis. Method development and validation are required for its implementation.

1. Sample Preparation

  • Weigh and grind a sufficient number of tramadol tablets to obtain a homogenous powder.

  • Accurately weigh a portion of the powdered tablets equivalent to one tablet dose into a centrifuge tube.

  • Add a suitable extraction solvent (e.g., methanol (B129727) with 0.1% formic acid).

  • Spike with a known amount of a stable isotope-labeled internal standard of N-nitroso-desmethyl-tramadol.

  • Vortex for 5 minutes and sonicate for 15 minutes to ensure complete extraction.

  • Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

ParameterCondition
LC System UPLC/UHPLC system
Column C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A 0.1% Formic acid in water
Mobile Phase B 0.1% Formic acid in methanol
Gradient Start with a low percentage of B, ramp up to a high percentage to elute the analyte, then return to initial conditions for re-equilibration.
Flow Rate 0.3 - 0.5 mL/min
Column Temperature 40 °C
Injection Volume 5 - 10 µL
Mass Spectrometer Triple quadrupole mass spectrometer
Ionization Source Electrospray Ionization (ESI), positive mode
MRM Transitions Specific precursor-to-product ion transitions for N-nitroso-desmethyl-tramadol and its internal standard would need to be determined experimentally.

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_output Output prep1 Weigh and grind tablets prep2 Weigh powder equivalent to one dose prep1->prep2 prep3 Add extraction solvent and SIL-IS prep2->prep3 prep4 Vortex and sonicate prep3->prep4 prep5 Centrifuge prep4->prep5 prep6 Filter supernatant prep5->prep6 analysis1 Inject into UPLC/UHPLC system prep6->analysis1 analysis2 Chromatographic separation on C18 column analysis1->analysis2 analysis3 Detection by triple quadrupole MS analysis2->analysis3 analysis4 Data acquisition and processing analysis3->analysis4 output1 Quantification of N-nitroso-desmethyl-tramadol analysis4->output1 troubleshooting_logic cluster_peak_shape Peak Shape Issues cluster_sensitivity Low Sensitivity cluster_recovery Low Recovery start Poor Analytical Result ps1 Check injection solvent vs. mobile phase start->ps1 sens1 Improve sample cleanup (SPE/LLE) start->sens1 rec1 Optimize extraction solvent/pH start->rec1 ps2 Reduce injection volume ps1->ps2 ps3 Check column equilibration ps2->ps3 sens2 Optimize MS parameters sens1->sens2 sens3 Use SIL internal standard sens2->sens3 rec2 Use low-binding consumables rec1->rec2

References

Optimization

Technical Support Center: Detection of N-Nitroso-Desmethyl-Tramadol

Welcome to the technical support center for the sensitive detection of N-nitroso-desmethyl-tramadol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting gu...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the sensitive detection of N-nitroso-desmethyl-tramadol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to the challenges of trace-level analysis of this nitrosamine (B1359907) impurity.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-tramadol and why is its detection important?

N-nitroso-desmethyl-tramadol is a nitrosamine impurity that can form from the secondary amine metabolite of tramadol, N-desmethyltramadol. Nitrosamines are a class of compounds that are of significant concern to regulatory agencies due to their potential carcinogenic properties. Therefore, highly sensitive and specific analytical methods are required to detect and quantify this impurity at trace levels in tramadol-containing pharmaceutical products to ensure patient safety. The U.S. FDA's current Acceptable Intake (AI) limit for N-nitroso-desmethyl-tramadol is 26.5 ng/day[1].

Q2: Which analytical techniques are most suitable for the trace-level analysis of N-nitroso-desmethyl-tramadol?

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with tandem mass spectrometry (GC-MS/MS) are the most widely used and recommended techniques for the quantification of trace-level nitrosamines due to their high sensitivity and selectivity. LC-MS/MS is often preferred for its applicability to a broader range of nitrosamines without the need for derivatization.

Q3: How can I improve the sensitivity of my LC-MS/MS method for N-nitroso-desmethyl-tramadol?

To enhance sensitivity, consider the following:

  • Optimize Mass Spectrometry Parameters: Fine-tune the ion source parameters (e.g., gas flows, temperature), and optimize the collision energy and other MS/MS parameters for the specific MRM transitions of N-nitroso-desmethyl-tramadol.

  • Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to concentrate the analyte and remove matrix interferences.

  • Chromatography: Use a high-efficiency HPLC or UHPLC column and optimize the mobile phase composition and gradient to achieve good peak shape and separation from other components.

  • Internal Standards: Utilize an isotopically labeled internal standard to compensate for matrix effects and variations in sample preparation and instrument response.

Q4: What are the expected challenges in developing a detection method for N-nitroso-desmethyl-tramadol?

Common challenges include:

  • Achieving the required low detection limits: The regulatory limits for nitrosamines are very low, requiring highly sensitive instrumentation and optimized methods.

  • Matrix effects: The complex matrix of pharmaceutical formulations can interfere with the ionization of the target analyte, leading to ion suppression or enhancement.

  • Chromatographic resolution: Separating N-nitroso-desmethyl-tramadol from the parent drug, tramadol, and its other metabolites is crucial to avoid isobaric interferences.

  • Sample preparation efficiency: Ensuring high and reproducible recovery of the analyte during extraction is critical for accurate quantification.

Troubleshooting Guides

LC-MS/MS Method Troubleshooting
IssuePossible Cause(s)Recommended Solution(s)
Low Signal/Poor Sensitivity Inefficient ionization.Optimize ion source parameters (e.g., temperature, gas flows, voltages). Check mobile phase pH and additive concentration.
Suboptimal MRM transition.Infuse a standard solution of N-nitroso-desmethyl-tramadol to identify and optimize the most intense precursor and product ions.
Poor extraction recovery.Evaluate and optimize the SPE or LLE protocol. Check the pH of the sample and extraction solvents.
High Background Noise Contaminated mobile phase or LC system.Use high-purity solvents and additives. Flush the LC system thoroughly.
Matrix interferences.Improve sample cleanup. Adjust the chromatographic gradient to separate the analyte from interfering matrix components.
Poor Peak Shape Incompatible sample solvent.Reconstitute the final extract in a solvent that is weak or similar in composition to the initial mobile phase.
Column degradation.Replace the column. Use a guard column to protect the analytical column.
Inconsistent Results Variation in sample preparation.Use an isotopically labeled internal standard. Ensure consistent execution of the extraction procedure.
Instrument instability.Perform system suitability tests to ensure the instrument is performing correctly. Check for leaks and ensure stable spray in the ion source.
GC-MS Method Troubleshooting
IssuePossible Cause(s)Recommended Solution(s)
Low Signal/Poor Sensitivity Inefficient derivatization.Optimize the derivatization reaction conditions (reagent concentration, temperature, time). Ensure the sample extract is completely dry before adding the derivatizing agent.
Analyte degradation in the injector.Use a deactivated liner and optimize the injector temperature.
Peak Tailing Active sites in the GC system.Deactivate the injector liner and the first few centimeters of the analytical column. Use a fresh, high-quality column.
Ghost Peaks Carryover from previous injections.Implement a thorough wash step between injections. Bake out the column at a high temperature.
Variable Retention Times Fluctuations in carrier gas flow or oven temperature.Check for leaks in the gas lines. Verify the performance of the GC oven.

Experimental Protocols

Recommended Starting Point for LC-MS/MS Method Development

This protocol is a suggested starting point and should be optimized and validated for your specific application and instrumentation.

1. Sample Preparation (Solid-Phase Extraction - SPE)

  • Sample Pre-treatment: Dilute the sample (e.g., dissolved pharmaceutical tablet) in an appropriate buffer.

  • SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange or a reversed-phase sorbent) with methanol (B129727) followed by water.

  • Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove interferences.

  • Elution: Elute the N-nitroso-desmethyl-tramadol with a suitable solvent (e.g., methanol with a small percentage of ammonium (B1175870) hydroxide (B78521) for a mixed-mode cation exchange cartridge).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

2. LC-MS/MS Parameters

ParameterRecommended Starting Condition
LC Column C18 or Biphenyl, e.g., 100 mm x 2.1 mm, <3 µm particle size
Mobile Phase A 0.1% Formic acid in water
Mobile Phase B 0.1% Formic acid in acetonitrile (B52724) or methanol
Gradient Start with a low percentage of B, ramp up to a high percentage to elute the analyte, then return to initial conditions.
Flow Rate 0.2 - 0.4 mL/min
Column Temperature 30 - 40 °C
Injection Volume 5 - 10 µL
Ionization Mode Positive Electrospray Ionization (ESI+)
MS/MS Mode Multiple Reaction Monitoring (MRM)
MRM Transitions To be determined by infusing a standard of N-nitroso-desmethyl-tramadol. The precursor ion will be [M+H]+.
Recommended Starting Point for GC-MS Method Development

This protocol requires derivatization and is a suggested starting point for method development.

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

  • Sample Alkalinization: Adjust the pH of the aqueous sample to >9.

  • Extraction: Extract the sample with a suitable organic solvent (e.g., dichloromethane (B109758) or methyl-tert-butyl ether).

  • Evaporation: Evaporate the organic extract to dryness.

2. Derivatization

  • Reagent: Use a suitable silylating agent (e.g., BSTFA with 1% TMCS) or perform acylation.

  • Reaction: Add the derivatizing reagent to the dried extract and heat to complete the reaction.

  • Evaporation and Reconstitution: Evaporate the excess reagent and reconstitute the residue in a suitable solvent (e.g., ethyl acetate).

3. GC-MS Parameters

ParameterRecommended Starting Condition
GC Column Mid-polarity column, e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas Helium at a constant flow rate
Injector Temperature 250 - 280 °C
Injection Mode Splitless
Oven Program Start at a low temperature (e.g., 80 °C), ramp up to a high temperature (e.g., 300 °C).
Ionization Mode Electron Ionization (EI)
MS Mode Selected Ion Monitoring (SIM) or MRM
Monitored Ions To be determined from the mass spectrum of the derivatized N-nitroso-desmethyl-tramadol standard.

Quantitative Data Summary

The following table provides a summary of reported limits of quantification (LOQ) for N-desmethyltramadol, the precursor to N-nitroso-desmethyl-tramadol. These values can serve as a benchmark for the expected sensitivity of a well-optimized method for the nitrosamine derivative.

AnalyteMethodMatrixLimit of Quantification (LOQ)
N-desmethyltramadolGC-MSUrine20 ng/mL[2]
N-desmethyltramadolLC-MS/MSPlasma2.5 ng/mL[3]
Tramadol & MetabolitesLC-MS/MSWhole Blood0.125 - 0.50 ng/g[4]

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis Analytical Detection start Pharmaceutical Sample dissolution Dissolution start->dissolution extraction Extraction (SPE or LLE) dissolution->extraction concentration Evaporation & Reconstitution extraction->concentration lcms LC-MS/MS Analysis concentration->lcms Inject data_processing Data Processing & Quantification lcms->data_processing

Caption: General experimental workflow for the detection of N-nitroso-desmethyl-tramadol.

troubleshooting_logic cluster_ms Mass Spectrometer cluster_lc Chromatography cluster_prep Sample Preparation start Poor Sensitivity? check_source Optimize Ion Source start->check_source Yes check_mrm Verify MRM Transitions start->check_mrm Yes check_column Check Column Performance start->check_column Yes check_mobile_phase Optimize Mobile Phase start->check_mobile_phase Yes check_recovery Evaluate Extraction Recovery start->check_recovery Yes

Caption: Troubleshooting logic for addressing poor sensitivity in the analysis.

References

Troubleshooting

Technical Support Center: Quantification of N-nitroso-desmethyl-tramadol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of N-nitroso-desmethyl-t...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of N-nitroso-desmethyl-tramadol.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-tramadol and why is its quantification important?

N-nitroso-desmethyl-tramadol is a nitrosamine (B1359907) impurity that can form from the secondary amine precursor, N-desmethyl-tramadol, a metabolite of the analgesic drug tramadol (B15222).[1][2] Nitrosamines are classified as probable human carcinogens, and regulatory agencies like the FDA and EMA have set strict limits on their presence in pharmaceutical products.[3][4] The acceptable intake (AI) limit for N-nitroso-desmethyl-tramadol set by the U.S. FDA is 26.5 ng/day.[3] Therefore, sensitive and accurate quantification of this impurity is crucial to ensure the safety and quality of tramadol-containing products.

Q2: What are the main challenges in quantifying N-nitroso-desmethyl-tramadol?

The primary challenges in quantifying N-nitroso-desmethyl-tramadol include:

  • Low Concentration Levels: This impurity is typically present at trace levels (ppb or ng/mL), requiring highly sensitive analytical methods.[4]

  • Matrix Effects: Co-eluting components from the sample matrix (e.g., active pharmaceutical ingredient (API), excipients, biological components) can interfere with the ionization of the target analyte in the mass spectrometer, leading to ion suppression or enhancement.[5][6][7] This can significantly impact the accuracy and reproducibility of the results.

  • Analyte Stability: Nitrosamines can be sensitive to light and temperature, requiring careful handling and storage of samples and standards.

Q3: What analytical techniques are most suitable for the quantification of N-nitroso-desmethyl-tramadol?

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the quantification of N-nitroso-desmethyl-tramadol.[4][8] This method offers the high sensitivity and selectivity required to detect and quantify this impurity at trace levels in complex matrices.[9]

Q4: How can I minimize matrix effects in my analysis?

Several strategies can be employed to mitigate matrix effects:

  • Effective Sample Preparation: Techniques like solid-phase extraction (SPE) and liquid-liquid extraction (LLE) can effectively clean up samples by removing interfering matrix components.[6]

  • Chromatographic Separation: Optimizing the chromatographic conditions to separate N-nitroso-desmethyl-tramadol from co-eluting matrix components is crucial.[5]

  • Use of Isotope-Labeled Internal Standards: A stable isotope-labeled (SIL) internal standard for N-nitroso-desmethyl-tramadol is highly recommended. The SIL internal standard co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction of the signal.

  • Matrix-Matched Calibrants: Preparing calibration standards in a blank matrix that is similar to the sample matrix can also help to compensate for matrix effects.[8]

Troubleshooting Guide

Issue Potential Cause Recommended Solution
Poor Peak Shape or Tailing Inappropriate mobile phase pH or composition.Optimize the mobile phase. For basic compounds like nitrosamines, a mobile phase with a slightly acidic pH (e.g., containing 0.1% formic acid) can improve peak shape.
Column degradation.Replace the analytical column.
Low Signal Intensity or No Peak Detected Ion suppression due to matrix effects.Implement more rigorous sample cleanup (e.g., SPE). Dilute the sample to reduce the concentration of matrix components.
Suboptimal MS/MS parameters.Optimize MS/MS parameters, including precursor and product ions, collision energy, and source parameters.
Analyte degradation.Ensure proper storage and handling of samples and standards, protecting them from light and elevated temperatures.
High Background Noise Contaminated mobile phase or LC system.Use high-purity solvents and flush the LC system thoroughly.
Interference from the sample matrix.Improve sample preparation to remove interfering components.
Inconsistent or Non-Reproducible Results Variable matrix effects between samples.Use a stable isotope-labeled internal standard to correct for variations.
Inconsistent sample preparation.Ensure a standardized and validated sample preparation protocol is followed for all samples.
Instrument instability.Perform system suitability tests before each analytical run to ensure the instrument is performing correctly.
Carryover Adsorption of the analyte to the injector or column.Optimize the injector wash procedure and the mobile phase composition.

Quantitative Data Summary

The following tables provide typical performance characteristics for the quantification of N-desmethyl-tramadol, the precursor to N-nitroso-desmethyl-tramadol, using LC-MS/MS. These values can serve as a benchmark for developing a method for the nitrosamine.

Table 1: LC-MS/MS Method Parameters for N-desmethyl-tramadol in Human Plasma

ParameterValue
Linearity Range 2.5 - 320 ng/mL[10]
Lower Limit of Quantification (LLOQ) 2.5 ng/mL[10]
Accuracy 89.2 - 106.2 %[10]
Intra-day Precision (%RSD) 1.6 - 10.2 %[10]
Inter-day Precision (%RSD) 1.6 - 10.2 %[10]
Extraction Recovery 85.5 - 106.3 %[10]

Table 2: LC-MS/MS Method Parameters for N-desmethyl-tramadol in Urine

ParameterValue
Linearity Range 10 - 1000 ng/mL (r² > 0.99)[8]
Lower Limit of Quantification (LLOQ) 20 ng/mL[8]
Accuracy 91.79 - 106.89%[8]
Intra-day Precision (%RSD) < 7%[8]
Inter-day Precision (%RSD) < 7%[8]
Extraction Efficiency 98.21%[8]

Experimental Protocols

Below is a representative experimental protocol for the quantification of N-nitroso-desmethyl-tramadol in a pharmaceutical formulation. This protocol is a composite based on best practices for nitrosamine analysis and should be validated for specific applications.

1. Sample Preparation (Solid-Phase Extraction - SPE)

  • Sample Pre-treatment: Weigh and finely grind the pharmaceutical tablets. Dissolve a portion of the ground tablets in a suitable solvent (e.g., methanol (B129727)/water) to a final concentration of approximately 1 mg/mL of the API.

  • Internal Standard Spiking: Add an appropriate amount of a stable isotope-labeled internal standard of N-nitroso-desmethyl-tramadol to the sample solution.

  • SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by washing sequentially with methanol and water.

  • Sample Loading: Load the sample solution onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove excipients and other interferences.

  • Elution: Elute the N-nitroso-desmethyl-tramadol and the internal standard with a stronger, slightly basic organic solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Analytical Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is a common choice.

  • Mobile Phase:

    • A: 0.1% Formic acid in water

    • B: 0.1% Formic acid in methanol or acetonitrile

  • Gradient Elution: A gradient from low to high organic phase (B) over several minutes to ensure good separation.

  • Flow Rate: 0.2 - 0.4 mL/min

  • Injection Volume: 5 - 10 µL

  • Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI+) mode.

  • Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transitions for N-nitroso-desmethyl-tramadol and its internal standard.

3. Method Validation

The analytical method should be fully validated according to ICH Q2(R1) guidelines, including the assessment of:

  • Specificity

  • Linearity

  • Range

  • Accuracy

  • Precision (repeatability and intermediate precision)

  • Limit of Detection (LOD)

  • Limit of Quantification (LOQ)

  • Robustness

  • System Suitability

Visualizations

formation_pathway Formation Pathway of N-nitroso-desmethyl-tramadol tramadol Tramadol ndmt N-desmethyl-tramadol (Secondary Amine Precursor) tramadol->ndmt Metabolism nndt N-nitroso-desmethyl-tramadol ndmt->nndt nitrosating_agent Nitrosating Agent (e.g., Nitrite) nitrosating_agent->nndt

Caption: Formation of N-nitroso-desmethyl-tramadol from its precursor.

experimental_workflow Analytical Workflow for N-nitroso-desmethyl-tramadol Quantification cluster_sample_prep Sample Preparation cluster_analysis Analysis sample Pharmaceutical Sample dissolution Dissolution & IS Spiking sample->dissolution spe Solid-Phase Extraction (SPE) dissolution->spe reconstitution Evaporation & Reconstitution spe->reconstitution lcms LC-MS/MS Analysis reconstitution->lcms data_processing Data Processing & Quantification lcms->data_processing

Caption: General experimental workflow for quantification.

matrix_effects_logic Troubleshooting Logic for Matrix Effects cluster_solutions Mitigation Strategies start Inaccurate or Irreproducible Results check_matrix_effects Suspect Matrix Effects? start->check_matrix_effects check_matrix_effects->start No, check other factors implement_solutions Implement Mitigation Strategies check_matrix_effects->implement_solutions Yes validate Re-validate Method implement_solutions->validate solution1 Improve Sample Cleanup (SPE/LLE) implement_solutions->solution1 solution2 Optimize Chromatography implement_solutions->solution2 solution3 Use Isotope-Labeled Internal Standard implement_solutions->solution3 solution4 Matrix-Matched Calibrants implement_solutions->solution4

Caption: Decision-making process for addressing matrix effects.

References

Optimization

Technical Support Center: N-nitroso-desmethyl-tramadol Extraction

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-tramadol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug de...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-tramadol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the extraction and quantification of this nitrosamine (B1359907) impurity.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-tramadol and why is it important to monitor?

A1: N-nitroso-desmethyl-tramadol is a nitrosamine drug substance-related impurity (NDSRI) of Tramadol (B15222), a widely used analgesic.[1] Nitrosamines are classified as probable human carcinogens, and regulatory agencies worldwide have established strict limits for their presence in pharmaceutical products.[2][3] Therefore, sensitive and accurate methods are required to quantify N-nitroso-desmethyl-tramadol to ensure patient safety and regulatory compliance. The U.S. FDA's current Acceptable Intake (AI) limit for this impurity is 26.5 ng/day.[4]

Q2: What are the key chemical properties of N-nitroso-desmethyl-tramadol to consider for extraction?

A2: The most critical properties are its high polarity and basic nature. The precursor molecule, N-desmethyl-tramadol, has a pKa around 9.4.[5] This means the molecule will be positively charged (ionized) in acidic or neutral solutions. To achieve efficient extraction by Liquid-Liquid Extraction (LLE) or retention on non-polar Solid-Phase Extraction (SPE) sorbents, this charge must be neutralized by adjusting the sample pH to basic conditions (typically >10).[5]

Q3: Which extraction method is generally better for this compound: Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)?

A3: Both methods can be effective if properly optimized.[5]

  • SPE can offer higher selectivity and cleaner extracts, which is particularly beneficial for reducing matrix effects in LC-MS/MS analysis. Mixed-mode sorbents (e.g., cation exchange combined with reversed-phase) are often ideal for polar, ionizable compounds like N-nitroso-desmethyl-tramadol.[5][6]

  • LLE is simpler and requires less specialized equipment but may demand more rigorous optimization of pH, solvent choice, and mixing conditions to achieve high recovery for such a polar analyte.[5]

Q4: What are "matrix effects" and how can they affect my analysis?

A4: Matrix effects are the alteration of analyte ionization efficiency in the mass spectrometer source due to co-eluting compounds from the sample matrix (e.g., excipients, biological salts).[7] This can lead to signal suppression or enhancement, causing inaccurate quantification. Complex drug product formulations (e.g., with mannitol (B672) and lactose) or biological samples are prone to strong matrix effects.[7] Strategies to mitigate this include using a more selective extraction method (like SPE), sample dilution, or using an appropriate internal standard (ideally, an isotopically labeled version of the analyte).[7]

Troubleshooting Guides

Problem 1: Low Analyte Recovery in Liquid-Liquid Extraction (LLE)

This is a common issue when extracting polar, basic compounds like N-nitroso-desmethyl-tramadol.

Potential Cause Recommended Solution Explanation
Incorrect Sample pH Ensure the pH of the aqueous sample is adjusted to >10.5 using a suitable base (e.g., 5M NaOH).[5]The analyte is positively charged at neutral or acidic pH, making it highly soluble in the aqueous phase. A high pH neutralizes the charge, promoting its transfer into the organic extraction solvent.
High Analyte Solubility in Aqueous Phase Use the "salting out" technique. Add sodium chloride (NaCl) to the aqueous sample to a concentration of 5-10% w/v and vortex until dissolved.[5]The salt increases the ionic strength of the aqueous phase, decreasing the solubility of the polar analyte and driving it into the organic layer.
Inappropriate Extraction Solvent Use a relatively polar, water-immiscible organic solvent. Ethyl acetate (B1210297) is a common choice.[5][8]The solvent must be capable of solvating the polar analyte while remaining separate from the aqueous phase.
Insufficient Solvent Volume or Mixing Increase the organic solvent-to-sample volume ratio (a 5:1 or 7:1 ratio is a good starting point).[5] Ensure vigorous mixing (vortex) for at least 2 minutes to maximize the surface area between the two phases.[5]Inadequate solvent volume or poor mixing leads to incomplete partitioning and therefore, incomplete extraction.
Problem 2: Low Analyte Recovery in Solid-Phase Extraction (SPE)

Low recovery in SPE can occur during the loading, washing, or elution steps.

Potential Cause Recommended Solution Explanation
Analyte Not Retained on Cartridge 1. Check Sample pH: For a mixed-mode cation exchange (MCX) cartridge, ensure the sample is loaded under acidic to neutral conditions (e.g., pH 6) to keep the analyte positively charged for retention.[5][9] 2. Decrease Flow Rate: Load the sample at a slow, controlled flow rate of 1-2 mL/min.[5]A positive charge is necessary for the analyte to bind to the cation exchange sorbent. A high flow rate reduces the contact time between the analyte and the sorbent, preventing efficient binding.
Analyte Lost During Wash Step 1. Use Appropriate Wash Solvents: Use a weak solvent (e.g., 0.1 M acetic acid) to remove neutral and acidic interferences, followed by a non-polar organic solvent (e.g., methanol) to remove lipophilic interferences.[9]The wash solvents should be strong enough to remove interferences but not so strong that they elute the analyte of interest.
Incomplete Elution from Cartridge 1. Use a Strong, Basic Elution Solvent: Elute with a fresh solution of 5% ammonium (B1175870) hydroxide (B78521) in a strong organic solvent like ethyl acetate or methanol (B129727).[5][9] 2. Increase Elution Volume: Increase the volume of the elution solvent in increments (e.g., use 2 x 2 mL instead of 2 x 1 mL) and test recovery.[5]The high pH of the elution solvent neutralizes the analyte's positive charge, breaking its ionic bond with the cation exchange sorbent and allowing it to be eluted. Insufficient volume may not completely wash the analyte off the cartridge.
Problem 3: Poor Peak Shape or Signal Intensity in LC-MS/MS
Potential Cause Recommended Solution Explanation
Matrix Effects 1. Improve Sample Cleanup: Use a more selective SPE protocol.[7][10] 2. Dilute the Sample: Dilute the final extract before injection to reduce the concentration of interfering matrix components. 3. Use an Internal Standard: Use a stable isotope-labeled internal standard (e.g., N-nitroso-desmethyl-tramadol-d3) to compensate for signal suppression or enhancement.[11]Matrix components co-eluting with the analyte can suppress its ionization in the MS source, leading to a lower signal and inaccurate results.
Analyte Degradation Protect samples from light and heat. Analyze samples as quickly as possible after preparation. Nitrosamines can be susceptible to photodegradation.Degradation of the analyte before or during analysis will lead to a lower measured concentration.
Incompatible Reconstitution Solvent Reconstitute the dried extract in a solvent that is compatible with the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).[9]A solvent mismatch between the injected sample and the mobile phase can cause peak distortion and poor chromatography.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is a general method for extracting N-nitroso-desmethyl-tramadol from an aqueous sample matrix (e.g., dissolved drug product).

  • Sample Preparation: To 1 mL of the aqueous sample, add an appropriate internal standard.

  • pH Adjustment: Add 100 µL of 5M Sodium Hydroxide (NaOH) to adjust the sample pH to >10.5. Vortex briefly.[5]

  • Salting Out: Add approximately 100 mg of sodium chloride (NaCl) and vortex until fully dissolved.[5]

  • Extraction: Add 5 mL of ethyl acetate. Cap the tube and vortex vigorously for 2 minutes.[5]

  • Phase Separation: Centrifuge the sample at 3000 rpm for 10 minutes to achieve a clean separation between the aqueous and organic layers.

  • Collection: Carefully transfer the upper organic layer to a clean tube.

  • Dry-Down & Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100-200 µL of the initial mobile phase for LC-MS/MS analysis.[9]

Protocol 2: Solid-Phase Extraction (SPE) using Mixed-Mode Cation Exchange

This protocol provides a more selective cleanup, ideal for complex matrices.

  • Sample Pre-treatment: Dilute 1 mL of the sample (e.g., dissolved drug product, urine) with 2 mL of 100 mM phosphate (B84403) buffer (pH 6.0). Add an internal standard and vortex.[9]

  • Cartridge Conditioning: Condition a mixed-mode cation exchange (MCX) SPE cartridge sequentially with 2 mL of methanol and 2 mL of 100 mM phosphate buffer (pH 6.0). Do not let the cartridge dry out.

  • Sample Loading: Load the pre-treated sample onto the conditioned cartridge at a flow rate of 1-2 mL/min.[5]

  • Washing:

    • Wash 1: Pass 2 mL of 0.1 M acetic acid to remove neutral/acidic interferences.[9]

    • Wash 2: Pass 2 mL of methanol to remove non-basic, lipophilic interferences.[9]

    • Dry the cartridge under vacuum or positive pressure for 5 minutes.[9]

  • Elution: Elute the analyte with 2 mL of a freshly prepared solution of 5% ammonium hydroxide in ethyl acetate or methanol.[5][9]

  • Dry-Down & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100-200 µL of the initial mobile phase for LC-MS/MS analysis.[9]

Data Presentation

Table 1: Typical LC-MS/MS Method Performance

The following table summarizes typical performance characteristics for the quantification of nitrosamines and tramadol metabolites. These values can serve as a benchmark for method development.

Parameter N-nitroso-desmethyl-diphenhydramine[12] Tramadol & Gabapentin[13] Tramadol & O-desmethyltramadol[14]
Analytical Technique LC-MS/MSLC-MS/MSHPLC-UV
Linearity Range 0.05 - 10 ng/mL1 - 500 ng/mL (TMD)50 - 3500 ng/mL (TMD)
Correlation Coefficient (R²) > 0.999> 0.99Not Specified
Limit of Quantitation (LOQ) 0.1 ng/mL1 ng/mL (TMD)50 ng/mL
Limit of Detection (LOD) 0.05 ng/mLNot SpecifiedNot Specified
Mean Recovery >95% (Spiked API samples)Not Specified> 93%

Visualizations

Diagrams of Experimental Workflows

LLE_Workflow Liquid-Liquid Extraction (LLE) Workflow cluster_prep Sample Preparation cluster_ext Extraction cluster_post Post-Extraction p1 1. Start with 1 mL Aqueous Sample p2 2. Add Internal Standard p1->p2 p3 3. Adjust pH to >10.5 with NaOH p2->p3 p4 4. Add NaCl (Salting Out) p3->p4 e1 5. Add 5 mL Ethyl Acetate p4->e1 e2 6. Vortex for 2 min e1->e2 e3 7. Centrifuge (3000 rpm, 10 min) e2->e3 e4 8. Collect Organic (Upper) Layer e3->e4 d1 9. Evaporate to Dryness (N2 Stream) e4->d1 d2 10. Reconstitute in Mobile Phase d1->d2 d3 11. Analyze by LC-MS/MS d2->d3

Caption: General workflow for an optimized Liquid-Liquid Extraction (LLE) protocol.

SPE_Workflow Solid-Phase Extraction (SPE) Workflow cluster_prep Preparation cluster_spe SPE Steps cluster_post Post-Extraction p1 1. Dilute Sample in pH 6 Buffer s1 3. Load Sample (1-2 mL/min) p1->s1 p2 2. Condition SPE Cartridge (Methanol, then Buffer) s2 4. Wash 1: Acetic Acid s1->s2 s3 5. Wash 2: Methanol s2->s3 s4 6. Dry Cartridge s3->s4 s5 7. Elute Analyte (5% NH4OH in MeOH) s4->s5 d1 8. Evaporate to Dryness (N2 Stream) s5->d1 d2 9. Reconstitute in Mobile Phase d1->d2 d3 10. Analyze by LC-MS/MS d2->d3

Caption: General workflow for SPE using a mixed-mode cation exchange cartridge.

Caption: Decision tree for troubleshooting low analyte recovery issues.

References

Troubleshooting

Technical Support Center: Tramadol &amp; Metabolite Extraction

Welcome to the technical support center for troubleshooting challenges in the extraction of tramadol (B15222) and its metabolites. This resource is designed for researchers, scientists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for troubleshooting challenges in the extraction of tramadol (B15222) and its metabolites. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common issues encountered during sample preparation.

Frequently Asked questions (FAQs)

Q1: Why is the recovery of tramadol metabolites, particularly O-desmethyltramadol (M1), often lower than the parent drug?

The lower recovery of metabolites like O-desmethyltramadol (M1) and N-desmethyltramadol (M2) is primarily due to their increased polarity compared to tramadol.[1] This higher polarity results in a stronger affinity for the aqueous phase, making their extraction into organic solvents more challenging during Liquid-Liquid Extraction (LLE).[1] In Solid-Phase Extraction (SPE), their polar nature can lead to poor retention on non-polar sorbents if the method is not adequately optimized.[1]

Q2: What is the most critical parameter to control for efficient extraction of tramadol and its metabolites?

The pH of the sample is the most critical factor.[1][2] Tramadol and its metabolites are basic compounds with a pKa of approximately 9.4.[1][3] To ensure they are in their neutral, non-ionized form for efficient extraction into an organic solvent or retention on a reversed-phase SPE sorbent, the sample pH must be adjusted to be at least 2 units above their pKa.[1][4] Therefore, a pH greater than 10.5 is generally recommended.[1]

Q3: Which extraction method, LLE or SPE, is better for tramadol and its metabolites?

Both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) can yield high recovery rates if properly optimized.[1]

  • LLE is simpler and requires less specialized equipment. However, it may necessitate more rigorous optimization of solvent selection and pH.[1]

  • SPE can provide cleaner extracts and higher selectivity, especially when using mixed-mode sorbents that combine reversed-phase and ion-exchange mechanisms.[1][5][6]

The choice between LLE and SPE often depends on the sample matrix, the desired level of cleanup, and the available resources.

Troubleshooting Guides

Low Recovery in Solid-Phase Extraction (SPE)
Problem Potential Cause Recommended Solution Citation
Analyte is found in the sample load and wash fractions. Insufficient retention of the analyte on the SPE sorbent. This could be due to an incorrect sorbent type, improper sample pH, or a sample loading solvent that is too strong.- Use a mixed-mode cation exchange (MCX) sorbent. These are ideal for basic compounds like tramadol and its metabolites as they provide both reversed-phase and cation exchange retention mechanisms. - Ensure the sample pH is adjusted to >10.5 to neutralize the analytes. - Dilute the sample with a weaker solvent before loading to enhance retention.[1][6][7]
Analyte is retained, but elution recovery is low. The elution solvent is not strong enough to disrupt the interactions between the analyte and the sorbent.- Increase the strength of the elution solvent. For MCX sorbents, this involves using a basic modifier in an organic solvent. A common choice is 5% ammonium (B1175870) hydroxide (B78521) in methanol (B129727). - Increase the volume of the elution solvent. Eluting with multiple smaller volumes (e.g., 2 x 1 mL) can be more effective than a single larger volume.[1][8]
Inconsistent recovery between samples. The SPE sorbent bed may be drying out between steps, or the flow rate is too high.- Do not allow the sorbent to dry out after conditioning and before sample loading. - Maintain a consistent and slow flow rate (e.g., 1 mL/min) during sample loading, washing, and elution to ensure adequate interaction time.[8][9]
Low Recovery in Liquid-Liquid Extraction (LLE)
Problem Potential Cause Recommended Solution Citation
Poor recovery of all analytes. The pH of the aqueous sample is not optimal, or the chosen organic solvent is not effective.- Adjust the sample pH to >10.5 using a base like sodium hydroxide or ammonium hydroxide. - Select an appropriate extraction solvent. A mixture of ethyl acetate (B1210297) and diethyl ether (1:1, v/v) has been shown to be efficient. Diisopropylether is another effective option.[1][10][11]
Recovery of metabolites is significantly lower than tramadol. The high polarity of the metabolites leads to their preference for the aqueous phase.- Employ the "salting out" technique. Add sodium chloride to the aqueous sample (5-10% w/v) to decrease the solubility of the polar metabolites in the aqueous phase and promote their transfer to the organic phase. - Increase the volume of the organic solvent to improve partitioning. An organic-to-aqueous phase ratio of 7:1 can be a good starting point.[1]
Formation of an emulsion. Vigorous shaking of certain biological matrices (like plasma) with organic solvents can lead to the formation of a stable emulsion layer, trapping the analytes.- Use gentle mixing (e.g., rocking or slow inversion) instead of vigorous vortexing. - Centrifuge the sample at a higher speed or for a longer duration to break the emulsion. - Add a small amount of a different organic solvent or salt to help break the emulsion.[1]

Experimental Protocols

Optimized Solid-Phase Extraction (SPE) Protocol using a Mixed-Mode Cation Exchange (MCX) Cartridge

This protocol is a generalized procedure for the extraction of tramadol and its metabolites from biological fluids like urine or plasma.[6]

  • Sample Pre-treatment:

    • For urine: Centrifuge to remove particulates. Dilute 1 mL of urine with 1 mL of 50 mM ammonium acetate buffer (pH 6).[6]

    • For plasma/serum: Perform protein precipitation by adding a 3:1 ratio of cold acetonitrile, vortexing, and centrifuging. Use the supernatant for the next step.

  • Cartridge Conditioning:

    • Condition the MCX SPE cartridge with 2 mL of methanol, followed by 2 mL of deionized water. Do not allow the sorbent to dry.[1]

  • Sample Loading:

    • Load the pre-treated sample onto the conditioned cartridge at a slow and steady flow rate (approximately 1 mL/min).

  • Washing:

    • Wash the cartridge with 2 mL of 0.1 N hydrochloric acid to remove acidic and neutral interferences.

    • Follow with a wash of 2 mL of methanol to remove non-polar interferences.[6]

  • Elution:

    • Elute the analytes with 2 mL of a freshly prepared solution of 5% ammonium hydroxide in methanol.[1][6] Collect the eluate.

  • Dry-Down and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

    • Reconstitute the residue in a suitable volume (e.g., 100 µL) of the mobile phase for your analytical method.[6]

Optimized Liquid-Liquid Extraction (LLE) Protocol

This protocol is a general procedure for extracting tramadol and its metabolites from aqueous samples.[1]

  • Sample Preparation:

    • To 1 mL of the aqueous sample (e.g., urine or plasma), add an appropriate internal standard.

  • pH Adjustment:

    • Add 100 µL of 5M Sodium Hydroxide (NaOH) to adjust the sample pH to >10.5. Vortex briefly.[1]

  • Salting Out:

    • Add approximately 100 mg of sodium chloride (NaCl) and vortex until it is dissolved.[1]

  • Extraction:

    • Add 5 mL of an appropriate organic solvent (e.g., a 1:1 mixture of ethyl acetate and diethyl ether).

    • Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing.[1]

  • Phase Separation:

    • Centrifuge the sample at 3000 rpm for 10 minutes to achieve a clear separation between the aqueous and organic layers.[1]

  • Collection:

    • Carefully transfer the upper organic layer to a clean tube.

  • Dry-Down and Reconstitution:

    • Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in a suitable volume of the mobile phase for analysis.

Visualizations

G Troubleshooting Workflow for Low Extraction Recovery cluster_0 Problem Identification cluster_1 Investigation & Analysis cluster_2 Corrective Actions cluster_3 Verification start Low Recovery of Tramadol or Metabolites Observed q1 Where is the analyte being lost? start->q1 load_wash In Loading/Wash Fractions q1->load_wash SPE elution Retained on Sorbent (Low Elution) q1->elution SPE lle_aqueous In Aqueous Phase (LLE) q1->lle_aqueous LLE solution_retention Optimize Retention: - Check/Adjust Sample pH (>10.5) - Use a stronger sorbent (e.g., MCX) - Dilute sample with a weak solvent load_wash->solution_retention solution_elution Optimize Elution: - Increase elution solvent strength (e.g., add NH4OH) - Increase elution volume elution->solution_elution solution_lle Optimize LLE: - Check/Adjust Aqueous pH (>10.5) - Add salt ('salting out') - Increase organic solvent volume - Choose a more optimal solvent lle_aqueous->solution_lle end Re-analyze and Confirm Recovery solution_retention->end solution_elution->end solution_lle->end

Caption: A flowchart outlining the troubleshooting steps for low recovery during the extraction of tramadol and its metabolites.

G Chemical Properties of Tramadol and its Major Metabolites cluster_key Legend tramadol Tramadol (Parent Drug) pKa ≈ 9.4 LogP ≈ 2.8 Relatively Less Polar m1 O-desmethyltramadol (M1) pKa ≈ 9.4 LogP ≈ 2.3 More Polar tramadol->m1 O-demethylation m2 N-desmethyltramadol (M2) pKa ≈ 9.4 LogP ≈ 2.1 More Polar tramadol->m2 N-demethylation m5 N,O-didesmethyltramadol (M5) pKa ≈ 9.4 LogP ≈ 1.6 Most Polar of the group m1->m5 N-demethylation m2->m5 O-demethylation key LogP (Octanol-Water Partition Coefficient) is an indicator of polarity. Lower LogP indicates higher polarity.

Caption: A diagram illustrating the metabolic pathways of tramadol and the relative polarities of its major metabolites.

References

Optimization

Technical Support Center: Overcoming Ionization Suppression in LC-MS/MS for Nitrosamine Analysis

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome challenges related to ionization suppression in the Liquid Chromatography-Mass Spectr...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome challenges related to ionization suppression in the Liquid Chromatography-Mass Spectrometry (LC-MS/MS) analysis of nitrosamines.

Troubleshooting Guide

This guide addresses common problems encountered during nitrosamine (B1359907) analysis, with a focus on resolving issues caused by ionization suppression.

Problem: Poor or Inconsistent Analyte Recovery

Q1: My nitrosamine recovery is low and varies between samples. What are the likely causes and how can I fix this?

A: Low and inconsistent recovery is a classic sign of matrix effects, where co-eluting compounds from the sample matrix interfere with the ionization of your target nitrosamines.[1][2] This leads to ion suppression, a decrease in the analyte signal.[2]

Troubleshooting Steps:

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects. A SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression, allowing for accurate quantification.[2][3]

  • Optimize Sample Preparation: The goal is to remove interfering matrix components before analysis.[4]

    • Solid-Phase Extraction (SPE): Highly effective for cleaning up complex samples. Mixed-mode SPE cartridges that combine reversed-phase and ion-exchange properties can selectively remove contaminants.[4]

    • Liquid-Liquid Extraction (LLE): A fundamental technique to separate nitrosamines based on solubility.[1]

    • Dilution: A simple first step to reduce the concentration of matrix components.[1]

  • Optimize Chromatographic Conditions:

    • Modify Gradient Profile: A shallower gradient can improve the separation of nitrosamines from interfering compounds.[5]

    • Change Stationary Phase: Consider columns with different selectivities, such as Biphenyl or Pentafluorophenyl (PFP), which can improve retention and separation of nitrosamines from matrix components.[1][6]

  • Reduce Injection Volume: Injecting a smaller volume can lessen the amount of matrix introduced into the system.[6]

  • Automate Sample Preparation: Automated systems can improve the consistency and reproducibility of your extraction process.[2]

Problem: High Background Noise or Poor Signal-to-Noise (S/N)

Q2: I'm observing high background noise in my chromatograms, which is affecting the sensitivity and limit of quantitation (LOQ) for my nitrosamine analysis. What should I investigate?

A: High background noise can originate from several sources, including contaminated solvents, a dirty ion source, or suboptimal MS parameters.[5]

Troubleshooting Steps:

  • Check Solvent and Additive Quality: Always use high-purity, LC-MS grade solvents and fresh mobile phase additives.[5] Contaminants can significantly contribute to background noise.

  • Clean the Ion Source: A contaminated ion source is a frequent cause of high background. Follow the manufacturer's guidelines for cleaning the capillary and cone.[5]

  • Optimize MS Parameters:

    • Declustering Potential (DP) / Cone Voltage: These parameters should be optimized through LC-MS injections rather than syringe infusion to account for background from the mobile phase.[7]

    • Curtain Gas (CUR): Increasing the curtain gas pressure can reduce background noise and improve the LOQ.[7]

    • Gas Setup: The gas generation system can impact the background for certain nitrosamines like NDMA.[7]

Problem: Inconsistent Results and Poor Reproducibility

Q3: My results are not reproducible between different preparations of the same sample. What could be causing this variability?

A: Poor reproducibility is often a symptom of variable matrix effects.[2] Inconsistencies in sample preparation or variations in the matrix composition between sample lots can contribute to this issue.[2]

Troubleshooting Steps:

  • Implement a Robust Internal Standard Strategy: As mentioned previously, using a stable isotope-labeled internal standard is crucial for correcting variability.[2]

  • Standardize and Automate Sample Preparation: Manual sample preparation can introduce variability. Automating this process can lead to more consistent results.[2][8]

  • Evaluate Matrix Lot-to-Lot Variability: If possible, test different batches of your sample matrix to assess the consistency of the matrix effect.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis of nitrosamines? A: Matrix effects are the alteration of the ionization efficiency of target nitrosamines by co-eluting, undetected components in the sample matrix.[2] This can lead to ion suppression (a decreased signal) or ion enhancement (an increased signal), both of which compromise the accuracy and precision of quantitative analysis.[2][4]

Q2: What are the primary causes of ionization suppression in nitrosamine analysis? A: Common causes include non-volatile salts and buffers, pharmaceutical excipients, and endogenous substances like lipids and fatty acids that co-elute with the nitrosamines and compete for ionization in the MS source.[4]

Q3: How can I quantitatively assess the extent of matrix effects? A: A common method is to compare the peak area of a nitrosamine standard in a pure solvent with the peak area of the same standard spiked into a blank matrix extract after the extraction process (post-spike).[2] A significant difference in peak areas indicates the presence of matrix effects.

Q4: Is Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) better for nitrosamine analysis to minimize matrix effects? A: While ESI is widely used, APCI can be less susceptible to matrix effects for some nitrosamines because ionization occurs in the gas phase.[7] For certain nitrosamines, APCI has shown higher ionization efficiency and lower detection limits.[8][9] The choice of ionization source should be evaluated during method development for the specific nitrosamines and matrix.

Q5: Can changing the mobile phase additives help reduce ionization suppression? A: Yes, mobile phase additives can influence ionization efficiency. For many nitrosamines, adding 0.1% formic acid to the mobile phase enhances the formation of protonated molecules ([M+H]⁺), leading to a better signal.[10] However, the effect can vary between different nitrosamines, so optimization is key.[10]

Data Summary

Table 1: Comparison of Sample Preparation Techniques for Nitrosamine Analysis

Sample Preparation TechniqueAdvantagesDisadvantagesTypical Recovery
Dilute-and-Shoot Simple, fast, and requires minimal sample handling.Prone to significant matrix effects, leading to ion suppression.Highly matrix-dependent, can be low.
Liquid-Liquid Extraction (LLE) Good for separating analytes from interfering substances based on solubility.[1]Can be labor-intensive and may use large volumes of organic solvents.Generally moderate to high, but depends on solvent choice.
Solid-Phase Extraction (SPE) Highly effective for sample cleanup and analyte concentration, reducing matrix effects.[4]Requires method development to select the appropriate sorbent and elution solvents.Often high (>80-90%) with optimized methods.

Table 2: Influence of Ionization Source on Nitrosamine Detection

Ionization SourcePrincipleAdvantages for Nitrosamine AnalysisConsiderations
Electrospray Ionization (ESI) Ionization occurs in the liquid phase from charged droplets.Good for a wide range of nitrosamines, especially more polar ones.[9]More susceptible to ion suppression from non-volatile salts and matrix components.[4]
Atmospheric Pressure Chemical Ionization (APCI) Ionization occurs in the gas phase through corona discharge.Generally less prone to matrix effects from non-volatile components.[7] Often provides better sensitivity for small, less polar nitrosamines.[8][9]Requires analytes to be thermally stable and volatile enough.

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol outlines a general procedure for using SPE to clean up a dissolved drug product sample. Note: Specific sorbents, solvents, and volumes should be optimized for the particular nitrosamine and matrix.

Methodology:

  • Sample Preparation: Dissolve the drug product in a suitable solvent (e.g., water or methanol).[1] Spike with an appropriate internal standard.

  • SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge by passing methanol (B129727) followed by water.[2]

  • Sample Loading: Load the prepared sample onto the conditioned SPE cartridge at a controlled flow rate.

  • Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove polar interferences.

  • Elution: Elute the target nitrosamines with a stronger organic solvent (e.g., methanol or acetonitrile).[1]

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS analysis.[1]

Protocol 2: Quantitative Assessment of Matrix Effects

This protocol describes how to prepare samples to quantify the extent of ionization suppression or enhancement.

Methodology:

  • Prepare Blank Matrix Extract: Process a sample that does not contain the nitrosamines of interest (a placebo or blank matrix) through the entire sample preparation procedure (e.g., LLE or SPE).[2] After the final extraction step, evaporate the solvent and reconstitute the residue in a known volume of the mobile phase.[2]

  • Prepare Two Sets of Samples:

    • Set A (Post-Spike Sample): Spike a known amount of the nitrosamine standard solution into the blank matrix extract to achieve a final concentration within the calibration range.[2]

    • Set B (Neat Solution Standard): Prepare a standard solution of the same nitrosamine in the mobile phase at the exact same final concentration as Set A.[2]

  • LC-MS/MS Analysis: Inject both Set A and Set B into the LC-MS/MS system and acquire the data under the same conditions.[2]

  • Calculate Matrix Effect (%):

    • Matrix Effect (%) = (Peak Area in Set A / Peak Area in Set B) * 100

    • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Visualizations

TroubleshootingWorkflow Troubleshooting Workflow for Ionization Suppression start Poor Recovery / Inconsistent Results step1 Step 1: Implement/Verify Stable Isotope-Labeled Internal Standard (SIL-IS) start->step1 step2 Step 2: Optimize Sample Preparation step1->step2 step3 Step 3: Optimize Chromatographic Conditions step2->step3 sub2 Solid-Phase Extraction (SPE) Liquid-Liquid Extraction (LLE) Sample Dilution step2->sub2 step4 Step 4: Evaluate and Optimize MS Parameters step3->step4 sub3 Modify Gradient Profile Change Stationary Phase (e.g., Biphenyl, PFP) Reduce Injection Volume step3->sub3 end_node Method Optimized and Validated step4->end_node sub4 Switch Ionization Source (e.g., APCI) Optimize Cone Voltage Optimize Collision Energy step4->sub4

Caption: A stepwise approach to troubleshooting ionization suppression.

MatrixEffectEvaluation Workflow for Evaluating Matrix Effects prep_blank Prepare Blank Matrix Extract (without analyte) prep_set_a Prepare Set A: Post-Spike Sample (Spike standard into blank extract) prep_blank->prep_set_a analysis LC-MS/MS Analysis (Inject Set A and Set B) prep_set_a->analysis prep_set_b Prepare Set B: Neat Solution Standard (Standard in mobile phase) prep_set_b->analysis calculation Calculate Matrix Effect (%) (Peak Area A / Peak Area B) * 100 analysis->calculation

Caption: A typical workflow for the quantitative assessment of matrix effects.

References

Troubleshooting

Technical Support Center: Preventing In-Situ Nitrosamine Formation During Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the artificial formation of nitros...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the artificial formation of nitrosamines during analytical experiments.

Troubleshooting Guide

This guide addresses specific issues that may lead to the in-situ formation of nitrosamines during analysis and provides actionable solutions.

Issue Potential Cause Recommended Action
Unexpected nitrosamine (B1359907) peak detected in a sample, but not in the original product. In-situ formation during sample preparation or analysis.This may be a false positive. Re-analyze the sample with the addition of a scavenger and adjust the pH. A significant reduction or disappearance of the peak suggests artifactual formation.[1]
Variable and inconsistent nitrosamine results across different analyses of the same sample. Contamination from solvents, reagents, or laboratory materials.Test blank solutions to ensure they are free from nitrosamine contamination.[1] Use high-purity solvents and reagents to minimize the introduction of nitrite (B80452) and amine contaminants.[1]
Higher than expected nitrosamine levels in a drug product containing a secondary or tertiary amine API. Acidic conditions during sample preparation are a primary cause of artificial nitrosamine formation.[1]Maintain a neutral or slightly basic pH during sample preparation and analysis, where feasible, to disfavor the nitrosation reaction.[1]
Nitrosamine peak observed even after implementing preventative measures. The analytical method itself may be promoting nitrosamine formation (e.g., high temperatures in GC-MS).Employ an alternative and orthogonal analytical technique for confirmation, such as switching from GC-MS to LC-MS/MS for non-volatile nitrosamines.[1]

Frequently Asked Questions (FAQs)

Q1: What is in-situ or artifactual nitrosamine formation?

A1: In-situ or artifactual nitrosamine formation refers to the chemical creation of nitrosamines during the analytical testing process itself, rather than being present in the original sample.[2] This can lead to false positive results and an overestimation of nitrosamine content.[1][2] The primary mechanism involves the reaction of a nitrosating agent (like nitrous acid derived from nitrites) with a secondary or tertiary amine under specific conditions, often acidic.[3][4][5]

Q2: What are the common sources of nitrosating agents and amines in analytical workflows?

A2: Common sources include:

  • Nitrosating Agents: Residual nitrites in excipients, reagents, solvents, water, and even the air.[1][3][6]

  • Amines: The active pharmaceutical ingredient (API) itself (if it's a secondary or tertiary amine), degradation products, or impurities in starting materials and reagents.[3][5][7] Solvents like dimethylformamide (DMF) can also be a source of amine precursors.[3]

Q3: How can I prevent in-situ nitrosamine formation during my analysis?

A3: Key strategies include:

  • Adding Scavengers: Incorporate antioxidants like ascorbic acid (Vitamin C) or α-tocopherol (Vitamin E) into your sample diluent to quench residual nitrites.[1][2][8]

  • Controlling pH: Maintain a neutral or slightly basic pH during sample preparation and analysis, as acidic conditions favor the nitrosation reaction.[1][9]

  • Using High-Purity Reagents: Utilize high-purity solvents and reagents to minimize the introduction of nitrite and amine contaminants.[1]

  • Optimizing Analytical Conditions: Avoid excessive heat during analysis, as it can promote nitrosamine formation, particularly in GC-MS.[4][10]

Q4: What are "scavengers" and how do they work?

A4: Scavengers are compounds that react with and neutralize nitrosating agents, thereby preventing them from reacting with amines to form nitrosamines.[6][8] Antioxidants like ascorbic acid and α-tocopherol are effective nitrite scavengers.[6][11][12] They work by quenching reactive nitrites and blocking the nitrosation reaction.[6]

Q5: How effective are scavengers in preventing nitrosamine formation?

A5: Scavengers can be highly effective. Studies have shown significant reductions in nitrosamine formation with their use.

Scavenger Application Effectiveness Reference
1% Ascorbic AcidPlacebo modelReduced nitrite levels by as much as 87%[1]
1% Ascorbic AcidModel drug formulation~75% decrease in nitrosamine concentration[1]
1% Ascorbic AcidRanitidine96.98% attenuation of NDMA formation[1]
Ascorbic Acid & α-tocopherolDrug productsCan inhibit nitrosamine formation by >80%[11]

Experimental Protocols

Protocol 1: Sample Preparation with Nitrite Scavengers for LC-MS/MS Analysis

Objective: To prepare a drug product sample for nitrosamine analysis while preventing in-situ formation using a scavenger.

Materials:

  • Drug product sample

  • High-purity water

  • High-purity methanol

  • Ascorbic acid (or α-tocopherol)

  • Formic acid (for mobile phase)

  • Ammonium (B1175870) formate (B1220265) (for mobile phase)

  • 0.45 µm syringe filters

Procedure:

  • Prepare the Diluent (with Scavenger):

    • Prepare a stock solution of the scavenger (e.g., 10 mg/mL ascorbic acid in high-purity water).

    • Prepare the final sample diluent by adding the scavenger stock solution to the appropriate solvent mixture (e.g., water:methanol 50:50) to achieve a final scavenger concentration of 0.1% (w/v).

  • Sample Extraction:

    • Accurately weigh a portion of the powdered drug product and transfer it to a volumetric flask.

    • Add the prepared diluent with the scavenger to the flask.

    • Sonicate for 15 minutes to ensure complete dissolution and extraction.

    • Allow the solution to return to room temperature and dilute to the final volume with the scavenger-containing diluent.

  • Sample Clarification:

    • Centrifuge an aliquot of the sample extract at 4000 rpm for 10 minutes.

    • Filter the supernatant through a 0.45 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

  • Blank Preparation:

    • Prepare a blank sample using the same diluent (with scavenger) but without the drug product. Analyze this blank to ensure no contamination.[1]

Protocol 2: pH Adjustment for Preventing Nitrosamine Formation

Objective: To adjust the pH of the sample preparation to a neutral or slightly basic condition to inhibit the nitrosation reaction.

Materials:

Procedure:

  • Initial Sample Preparation:

    • Weigh the drug product and dissolve/extract it in a suitable solvent mixture (e.g., water:acetonitrile).

  • pH Measurement and Adjustment:

    • Measure the pH of the sample solution using a calibrated pH meter.

    • If the pH is acidic, add a dilute solution of ammonium hydroxide dropwise while stirring until the pH reaches a target of 7.0-8.0. Be cautious to avoid over-titration.

  • Final Sample Preparation:

    • Proceed with the final dilution, centrifugation, and filtration steps as described in Protocol 1.

  • Method Compatibility Check:

    • Ensure that the adjusted pH is compatible with the stability of the target nitrosamines and the API, as well as the analytical column chemistry.

Visualizations

Nitrosamine_Formation_Pathway cluster_reactants Reactants in Sample Matrix cluster_conditions Analytical Conditions SecondaryAmine Secondary/Tertiary Amine (from API, impurities, etc.) Nitrosamine In-Situ Nitrosamine Formation (Artifact) SecondaryAmine->Nitrosamine NitrosatingAgent Nitrosating Agent (e.g., Nitrite) NitrosatingAgent->Nitrosamine Acidic_pH Acidic pH Acidic_pH->Nitrosamine promotes Heat Elevated Temperature (e.g., GC inlet) Heat->Nitrosamine promotes

Caption: In-situ nitrosamine formation pathway during analysis.

Prevention_Workflow Start Start: Sample Preparation AddScavenger Add Scavenger (e.g., Ascorbic Acid) Start->AddScavenger AdjustpH Adjust to Neutral/Basic pH Start->AdjustpH UseReagents Use High-Purity Reagents Start->UseReagents Extraction Sample Extraction (Sonication/Vortex) AddScavenger->Extraction AdjustpH->Extraction UseReagents->Extraction Analysis LC-MS/MS Analysis Extraction->Analysis End End: Accurate Nitrosamine Quantification Analysis->End

Caption: Workflow for preventing in-situ nitrosamine formation.

References

Optimization

Technical Support Center: Achieving Low Limits of Quantitation (LOQ) for NDSRIs

Welcome to the technical support center for the analysis of N-nitrosamine drug substance-related impurities (NDSRIs). This resource provides researchers, scientists, and drug development professionals with detailed troub...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of N-nitrosamine drug substance-related impurities (NDSRIs). This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to assist in achieving the low limits of quantitation required to ensure the safety and compliance of pharmaceutical products.

Frequently Asked Questions (FAQs)

Q1: What are NDSRIs and why is a low limit of quantitation (LOQ) critical?

A1: NDSRIs are nitrosamine (B1359907) impurities that are structurally related to the active pharmaceutical ingredient (API).[1] They can form during the drug's manufacturing process or during storage.[2] Many nitrosamines are classified as probable human carcinogens, prompting regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to set strict acceptable intake (AI) limits to ensure patient safety.[2][3] Achieving a low LOQ is crucial to accurately quantify these impurities at levels well below the established AI limits, which are often in the nanogram-per-day range.[4][5]

Q2: What are the typical analytical techniques used for NDSRI analysis?

A2: The most common and recommended techniques for NDSRI analysis are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[2][3] LC-MS/MS is particularly well-suited for this application due to its high sensitivity and selectivity, enabling the detection of NDSRIs at very low levels.[3][6] High-Resolution Mass Spectrometry (HRMS) coupled with liquid chromatography (LC-HRMS) is also employed for its ability to provide highly specific detection and quantitation.[7][8]

Q3: What are the regulatory expectations for the LOQ of an NDSRI analytical method?

A3: Regulatory guidelines generally require that the LOQ be sufficiently sensitive to quantify the NDSRI at a level that is a fraction of the acceptable intake (AI) limit. For instance, it is often expected that the LOQ should be at or below 30% of the AI limit.[9] If nitrosamine levels are consistently below 10% of the AI, routine testing may not be required.[10][11] The specific ppm limit for an NDSRI is calculated based on the drug's maximum daily dose and the established AI for that impurity.[1]

Q4: How can I select an appropriate internal standard for my NDSRI analysis?

A4: The use of a stable isotope-labeled (SIL) internal standard of the analyte of interest is the gold standard for quantitative mass spectrometry. The SIL internal standard will co-elute with the native analyte and experience similar ionization effects, correcting for matrix effects and variability in the sample preparation and injection. If a specific SIL internal standard is not available, a structural analog that behaves similarly during extraction and chromatography can be considered.

Troubleshooting Guide

This guide addresses common issues encountered when developing and running analytical methods for NDSRIs, with a focus on achieving and maintaining a low LOQ.

Issue 1: High LOQ or Poor Sensitivity

  • Question: My method is not sensitive enough to reach the required LOQ. What are the potential causes and how can I improve sensitivity?

  • Answer:

    • Suboptimal Mass Spectrometry (MS) Parameters: Ensure that MS parameters such as collision energy, declustering potential, and ion source settings are fully optimized for your specific NDSRI.[12] Direct infusion of a standard solution of the NDSRI into the mass spectrometer can help in determining the optimal settings.

    • Ion Suppression/Enhancement (Matrix Effects): The drug substance, excipients, or other components in the sample matrix can interfere with the ionization of the NDSRI, leading to reduced or enhanced signal.

      • Solution: Improve sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering components.[13] Diluting the sample can also mitigate matrix effects, but this will also dilute the analyte. Chromatographic separation should be optimized to separate the NDSRI from the bulk of the matrix components.

    • Inefficient Ionization: Electrospray ionization (ESI) is commonly used, but for some NDSRIs, Atmospheric Pressure Chemical Ionization (APCI) may provide better sensitivity.[6] The choice of mobile phase additives, such as formic acid or ammonium (B1175870) formate, can also significantly impact ionization efficiency.[6][7]

    • Poor Chromatography: Broad or tailing peaks will result in a lower signal-to-noise ratio and thus a higher LOQ.

      • Solution: Experiment with different column chemistries (e.g., C18, biphenyl) and mobile phase compositions to achieve a sharp, symmetrical peak shape.[14][15] Ensure compatibility between the sample diluent and the initial mobile phase to avoid peak distortion.[16]

Issue 2: Poor Reproducibility and High Variability

  • Question: I am observing significant variability in my results, especially at low concentrations. What could be the cause?

  • Answer:

    • Inconsistent Sample Preparation: Manual sample preparation steps can introduce variability.

      • Solution: Automating sample preparation steps where possible can improve consistency.[13] Ensure thorough mixing and accurate volume transfers. Develop a robust and validated sample preparation protocol.

    • Analyte Instability: NDSRIs can be unstable in certain sample diluents or under specific pH conditions, leading to degradation and variable results.[6]

      • Solution: Investigate the stability of your NDSRI in the chosen diluent. It may be necessary to adjust the pH or use a different solvent system. Keeping samples cool in the autosampler can also prevent degradation.[6]

    • Carryover: Residual analyte from a high-concentration sample can carry over into subsequent injections, affecting the accuracy of low-level measurements.

      • Solution: Optimize the autosampler wash procedure by using a strong solvent to clean the needle and injection port between runs. Injecting blank samples after high-concentration standards or samples can confirm the effectiveness of the wash procedure.

Issue 3: Inaccurate Quantitation (Poor Recovery)

  • Question: My recovery experiments show low or highly variable results. What steps can I take to improve accuracy?

  • Answer:

    • Inefficient Extraction: The chosen sample preparation method may not be efficiently extracting the NDSRI from the sample matrix.

      • Solution: Evaluate different extraction solvents and techniques (e.g., SPE, LLE). For SPE, experiment with different sorbent types and elution solvents. Ensure the pH of the sample is optimized for the extraction process.

    • Analyte Adsorption: NDSRIs can adsorb to plasticware or the surfaces of the LC system.

      • Solution: Use low-adsorption vials and plates. Priming the LC system by injecting a mid-level standard before starting the analytical run can help to passivate active sites.

    • Matrix Effects: As mentioned earlier, ion suppression can lead to an underestimation of the analyte concentration.

      • Solution: The use of a stable isotope-labeled internal standard that closely mimics the behavior of the analyte is the most effective way to correct for recovery losses and matrix effects.

Experimental Protocols & Data

Example Protocol: Generic LC-MS/MS Method for NDSRI Analysis

This protocol provides a starting point for method development. Optimization will be required for specific NDSRIs and drug product matrices.

1. Sample Preparation (Direct Injection Approach for a Water-Soluble API)

  • Accurately weigh a portion of the crushed tablets or API powder equivalent to 100 mg of the API into a 50 mL centrifuge tube.

  • Add 20.0 mL of diluent (e.g., 50:50 methanol:water) to the tube.

  • Vortex for 2 minutes to dissolve the sample.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[6]

2. LC-MS/MS Parameters

  • LC System: UHPLC system

  • Column: C18, 2.1 x 100 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water[7]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: 5% to 95% B

    • 8-10 min: 95% B

    • 10.1-12 min: 5% B

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 10 µL

  • MS System: Triple Quadrupole Mass Spectrometer

  • Ion Source: Electrospray Ionization (ESI), Positive Mode

  • MRM Transitions: Optimized for the specific NDSRI and its stable isotope-labeled internal standard.

Quantitative Data Summary

The following table summarizes typical performance data for validated NDSRI analytical methods.

ParameterTypical Acceptance CriteriaExample Value (N-Nitroso Propranolol)Reference
LOQ ≤ 30% of AI Limit0.005 ppm (25 pg/mL)[15]
LOD S/N ≥ 30.0025 ppm[15]
Linearity (r²) ≥ 0.990.999[6]
Accuracy (Recovery) 80-120%91.6% at LOQ[6]
Precision (%RSD) ≤ 15% at LOQ< 10%[13]

Visualizations

Experimental Workflow

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing a Weigh Sample (API/Tablet) b Add Diluent & Vortex/Sonicate a->b c Centrifuge b->c d Filter Supernatant (0.22 µm) c->d e Inject into UHPLC d->e f Chromatographic Separation (C18) e->f g Ionization (ESI+) f->g h Detection (Triple Quadrupole MS) g->h i Integration of Chromatographic Peaks h->i j Quantitation using Calibration Curve i->j k Report Results j->k

Caption: A typical experimental workflow for NDSRI analysis from sample preparation to data processing.

Troubleshooting Logic for High LOQ

G cluster_ms MS Optimization cluster_chrom Chromatography cluster_sample Sample Preparation start High LOQ / Poor Sensitivity ms_params Optimize MS Parameters (Collision Energy, Source) start->ms_params chrom_peak Improve Peak Shape (Column, Mobile Phase) start->chrom_peak sample_cleanup Enhance Sample Cleanup (SPE, LLE) start->sample_cleanup ms_ion Evaluate Ionization Source (ESI vs. APCI) ms_params->ms_ion end LOQ Achieved ms_ion->end chrom_gradient Optimize Gradient for Separation from Matrix chrom_peak->chrom_gradient chrom_gradient->end sample_dilution Test Sample Dilution sample_cleanup->sample_dilution sample_dilution->end

Caption: A decision tree outlining key areas to troubleshoot for improving method sensitivity.

References

Troubleshooting

Technical Support Center: Control of N-nitroso-desmethyl-tramadol Generation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tramadol (B15222) and potential nitrosami...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tramadol (B15222) and potential nitrosamine (B1359907) impurities.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-tramadol and how is it formed?

A1: N-nitroso-desmethyl-tramadol is a nitrosamine impurity that can form in pharmaceutical products containing tramadol. Its formation is a two-step process:

  • Demethylation: Tramadol, a tertiary amine, can be demethylated to form N-desmethyl-tramadol, a secondary amine. This degradation can be influenced by factors such as oxidation or photodegradation.[1]

  • Nitrosation: The resulting N-desmethyl-tramadol can then react with nitrosating agents, such as nitrite (B80452) ions, to form N-nitroso-desmethyl-tramadol.[2] Nitrite impurities are often found in commonly used excipients.

It is critical to control the presence of the N-desmethyl-tramadol impurity in the active pharmaceutical ingredient (API), as its reaction to form the nitrosamine is significantly faster than the reaction from the parent tramadol molecule.[3][4]

Q2: What are the primary risk factors for the formation of N-nitroso-desmethyl-tramadol in a drug product?

A2: The primary risk factors include:

  • Presence of Nitrite Impurities: Trace amounts of nitrites in excipients are a common source of nitrosating agents.[5]

  • Manufacturing Process: Wet granulation, which involves the use of water and heat, can create favorable conditions for nitrosamine formation. Elevated temperature and moisture during drying are significant contributors.[5]

  • Formulation pH: Acidic conditions can catalyze the nitrosation reaction.[2][3]

  • Storage Conditions: High temperatures and humidity during storage can accelerate the formation of nitrosamines.[6]

  • Excipient Choice: Certain excipients may have a higher propensity to contain nitrite impurities or interact with the drug substance.[6]

Q3: What are the regulatory limits for N-nitroso-desmethyl-tramadol?

A3: The U.S. FDA has set an Acceptable Intake (AI) limit of 26.5 ng/day for N-nitroso-desmethyl-tramadol.[7] It is crucial to control the levels of this impurity in the final drug product to remain below this limit.

Troubleshooting Guide

Problem 1: Unexpectedly high levels of N-nitroso-desmethyl-tramadol detected during stability studies.

Potential Cause Troubleshooting Steps
High Nitrite Content in Excipients 1. Review the certificates of analysis for all excipients, paying close attention to nitrite levels. 2. Consider testing excipient batches for nitrite content. 3. Evaluate different suppliers for the same excipients, as nitrite levels can vary.[8]
Inappropriate Manufacturing Process 1. If using wet granulation, assess the impact of moisture and temperature during the process. 2. Consider switching to dry granulation or direct compression to minimize water and heat exposure.[2][9]
Unfavorable Formulation pH 1. Measure the micro-pH of the formulation. 2. Consider incorporating a pH modifier to maintain a neutral or basic pH, which can inhibit nitrosamine formation.[5][10]
Suboptimal Storage Conditions 1. Ensure that storage conditions (temperature and humidity) are well-controlled and monitored. 2. Conduct stress testing at elevated temperatures and humidity to understand the formulation's propensity for nitrosamine formation.[6]

Problem 2: Difficulty in achieving the required limit of quantification (LOQ) for N-nitroso-desmethyl-tramadol analysis.

Potential Cause Troubleshooting Steps
Suboptimal LC-MS/MS Method Parameters 1. Optimize the mass spectrometry source parameters and multiple reaction monitoring (MRM) transitions for N-nitroso-desmethyl-tramadol.[11] 2. Ensure the chromatographic method provides adequate separation from the tramadol API and other matrix components.[11]
Inefficient Sample Preparation 1. Evaluate different sample extraction techniques (e.g., solid-phase extraction, liquid-liquid extraction) to improve recovery. 2. Ensure the internal standard is used appropriately to correct for variability.[12]
Instrument Sensitivity 1. Verify the performance of the LC-MS/MS system to ensure it meets the required sensitivity. 2. Consider using a more sensitive instrument if necessary.

Data Summary

Table 1: Mitigation Strategies for N-nitroso-desmethyl-tramadol Formation

Strategy Description Reported Efficacy
Excipient Selection Choosing excipients with low nitrite levels (e.g., 0.04 to 0.1 ppm).Can reduce nitrosamine levels by up to tenfold.
Process Modification Switching from wet granulation to direct compression.[2]Minimizes exposure to water and heat, which promote nitrosation.
pH Modification Incorporating a basic pH modifier (e.g., sodium carbonate) into the formulation.[10]Alkaline conditions are more effective in controlling impurity levels.[10]
Use of Antioxidants Adding antioxidants such as ascorbic acid, α-tocopherol, caffeic acid, or ferulic acid to the formulation.[3][10][13]Can inhibit nitrosamine formation by >80%.[14] Ascorbic acid has shown high efficacy.[5]

Experimental Protocols

Protocol 1: Forced Degradation Study for Tramadol

Objective: To evaluate the degradation pathway of tramadol to N-desmethyl-tramadol under various stress conditions.

Methodology:

  • Sample Preparation: Prepare solutions of tramadol drug substance in a suitable solvent.

  • Stress Conditions: Expose the tramadol solutions to the following conditions:

    • Acidic Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

    • Basic Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Store the solid drug substance at 105°C for 24 hours.[15]

    • Photolytic Degradation: Expose the drug solution to UV light (254 nm) and fluorescent light.

  • Sample Analysis: Analyze the stressed samples using a validated stability-indicating HPLC or LC-MS method to identify and quantify N-desmethyl-tramadol and other degradation products.

Protocol 2: Quantification of N-nitroso-desmethyl-tramadol by LC-MS/MS

Objective: To accurately quantify the levels of N-nitroso-desmethyl-tramadol in a drug product.

Methodology:

  • Standard Preparation:

    • Prepare a stock solution of N-nitroso-desmethyl-tramadol reference standard in methanol.

    • Prepare a series of calibration standards by diluting the stock solution to cover the expected concentration range (e.g., 0.05 ng/mL to 10 ng/mL).[11]

    • Prepare quality control (QC) samples at low, medium, and high concentrations.

  • Sample Preparation:

    • Weigh and crush the drug product tablets.

    • Extract a known amount of the crushed tablets with a suitable solvent (e.g., methanol).

    • Add an internal standard to all samples, calibration standards, and QC samples.

    • Centrifuge the samples and collect the supernatant for analysis.

  • LC-MS/MS Conditions (Example):

    • Column: C18 reversed-phase column.

    • Mobile Phase: Gradient elution with 0.1% formic acid in water and 0.1% formic acid in acetonitrile.[16]

    • Ionization Mode: Positive electrospray ionization (ESI+).[16]

    • Detection: Multiple Reaction Monitoring (MRM) using specific precursor and product ion transitions for N-nitroso-desmethyl-tramadol and the internal standard.

  • Data Analysis:

    • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

    • Determine the concentration of N-nitroso-desmethyl-tramadol in the samples from the calibration curve.

Visualizations

cluster_formation Formation Pathway Tramadol Tramadol (Tertiary Amine) Desmethyl_Tramadol N-desmethyl-tramadol (Secondary Amine) Tramadol->Desmethyl_Tramadol Demethylation (Oxidation/Photolysis) Nitrosamine N-nitroso-desmethyl-tramadol Desmethyl_Tramadol->Nitrosamine Nitrosating_Agent Nitrosating Agent (e.g., Nitrite) Nitrosating_Agent->Nitrosamine cluster_workflow Analytical Workflow Sample_Prep Sample Preparation (Extraction, Internal Standard Addition) LC_Separation LC Separation (C18 Column) Sample_Prep->LC_Separation MS_Detection MS/MS Detection (ESI+, MRM) LC_Separation->MS_Detection Data_Analysis Data Analysis (Quantification) MS_Detection->Data_Analysis Result Result (Concentration of Nitrosamine) Data_Analysis->Result cluster_mitigation Mitigation Strategies Control_API Control N-desmethyl-tramadol in API Reduced_Risk Reduced Risk of Nitrosamine Formation Control_API->Reduced_Risk Low_Nitrite_Excipients Select Low-Nitrite Excipients Low_Nitrite_Excipients->Reduced_Risk Process_Control Optimize Manufacturing Process (e.g., Dry Granulation) Process_Control->Reduced_Risk Formulation_Design Formulation Design (pH Modifiers, Antioxidants) Formulation_Design->Reduced_Risk

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Validation of Analytical Methods for N-nitroso-desmethyl-tramadol

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical safety has necessitated the development and validation of highly sensitive and specific analytical methods. N-nitroso-desmethyl-tramado...

Author: BenchChem Technical Support Team. Date: December 2025

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical safety has necessitated the development and validation of highly sensitive and specific analytical methods. N-nitroso-desmethyl-tramadol, a potential impurity in tramadol (B15222) drug products, requires robust analytical procedures for its detection and quantification at trace levels. This guide provides a comparative overview of the principal analytical techniques employed for this purpose: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Comparison of Analytical Method Performance

The selection of an appropriate analytical technique for the determination of N-nitroso-desmethyl-tramadol is contingent on several factors, including the required sensitivity, the complexity of the sample matrix, and the specific validation parameters. Both LC-MS/MS and GC-MS offer the requisite sensitivity and selectivity for trace-level analysis of nitrosamines. Below is a summary of typical performance data for these methods, compiled from validated analyses of similar nitrosamine (B1359907) compounds and tramadol metabolites.

ParameterLC-MS/MSGC-MSAlternative Method (LC-HRMS)
Limit of Detection (LOD) 0.05 - 1.0 ng/mL0.1 - 10 ng/mLAs low as 0.005 ppm
Limit of Quantification (LOQ) 0.1 - 5.0 ng/mL0.5 - 20 ng/mLAs low as 0.005 ppm
Linearity (r²) > 0.995> 0.99> 0.99
Accuracy (% Recovery) 85 - 115%80 - 120%90 - 110%
Precision (% RSD) < 15%< 20%< 15%
Specificity HighHighVery High
Sample Throughput HighModerateModerate to High

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods for N-nitroso-desmethyl-tramadol. The following sections outline typical experimental protocols for LC-MS/MS and GC-MS analysis.

I. LC-MS/MS Method

1. Sample Preparation:

  • Accurately weigh and dissolve the tramadol drug substance or crushed tablets in a suitable solvent (e.g., methanol (B129727), water with 0.1% formic acid).

  • Use a concentration of approximately 1-5 mg/mL of the active pharmaceutical ingredient (API).

  • For complex matrices, a solid-phase extraction (SPE) may be necessary to remove interfering substances.

  • Fortify with an appropriate internal standard (e.g., N-nitroso-desmethyl-tramadol-d3).

  • Filter the sample solution through a 0.22 µm filter prior to injection.

2. Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

  • Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) or methanol (B).

  • Flow Rate: 0.2 - 0.5 mL/min.

  • Column Temperature: 30 - 40 °C.

  • Injection Volume: 5 - 10 µL.

3. Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-tramadol and its internal standard must be determined. For example, for a related compound N-nitrosodimethylamine (NDMA), a common transition is m/z 75.1 → 43.1.

  • Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.

II. GC-MS Method

1. Sample Preparation:

  • Dissolve the sample in an appropriate organic solvent (e.g., dichloromethane, ethyl acetate).

  • An extraction step, such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), is often required to isolate the analyte from the matrix.

  • For GC analysis of polar metabolites like desmethyl-tramadol, derivatization (e.g., with propionic anhydride (B1165640) or a silylating agent) may be necessary to improve volatility and thermal stability[1].

  • Add a suitable internal standard (e.g., NDMA-d6).

2. Chromatographic Conditions:

  • Column: A mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm) is typically used.

  • Carrier Gas: Helium at a constant flow rate.

  • Inlet Temperature: 250 - 280 °C.

  • Oven Temperature Program: A temperature gradient is employed to ensure good separation of analytes. For example, start at 40 °C, hold for 2 minutes, then ramp to 280 °C.

  • Injection Mode: Splitless injection is preferred for trace analysis.

3. Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.

  • Mass Analyzer: A single quadrupole or triple quadrupole mass spectrometer.

  • Source and Transfer Line Temperatures: Typically maintained at 230 °C and 280 °C, respectively.

Visualizations

To further elucidate the experimental and logical workflows, the following diagrams are provided.

Analytical_Method_Validation_Workflow cluster_planning Planning & Preparation cluster_execution Method Validation Execution cluster_documentation Documentation & Reporting Define_Scope Define Scope & Acceptance Criteria Select_Method Select Analytical Method (LC-MS/MS or GC-MS) Define_Scope->Select_Method Prepare_Materials Prepare Reference Standards & Reagents Select_Method->Prepare_Materials Specificity Specificity Prepare_Materials->Specificity Linearity Linearity & Range Specificity->Linearity LOD_LOQ LOD & LOQ Linearity->LOD_LOQ Accuracy Accuracy LOD_LOQ->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision Robustness Robustness Precision->Robustness Analyze_Data Data Analysis & Statistical Evaluation Robustness->Analyze_Data Validation_Report Prepare Validation Report Analyze_Data->Validation_Report

Caption: Workflow for the validation of an analytical method.

LCMSMS_Experimental_Workflow Sample Tramadol Sample (API or Drug Product) Preparation Sample Preparation (Weighing, Dissolution, IS Spiking, Filtration) Sample->Preparation LC_Separation Liquid Chromatographic Separation (Reversed-Phase C18) Preparation->LC_Separation ESI Electrospray Ionization (Positive Mode) LC_Separation->ESI MS_Analysis Tandem Mass Spectrometry (MRM Detection) ESI->MS_Analysis Data_Acquisition Data Acquisition & Processing MS_Analysis->Data_Acquisition

Caption: Experimental workflow for LC-MS/MS analysis.

References

Comparative

A Comparative Guide to Inter-Laboratory Analysis of N-Nitroso-Desmethyl-Tramadol

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of analytical methodologies relevant to the quantification of N-nitroso-desmethyl-tramadol. In the absence of a f...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies relevant to the quantification of N-nitroso-desmethyl-tramadol. In the absence of a formal inter-laboratory comparison study for this specific nitrosamine, this document compiles data from validated methods for related compounds, such as tramadol (B15222) and its metabolites, to offer a baseline for expected performance across different analytical techniques. The protocols and data presented are based on established practices for the analysis of N-nitrosamines and similar pharmaceutical impurities, providing a resource for laboratories to select and implement appropriate analytical methods.

Data Presentation: Performance of Analytical Methods

The following table summarizes the quantitative performance of various analytical methods commonly used for the determination of tramadol, its metabolites, and other N-nitrosamines in biological matrices and pharmaceutical products. These methods, developed and validated in different laboratories, illustrate the capabilities of each technique.

MethodAnalyte(s)MatrixLLOQ (ng/mL)Linearity (ng/mL)Intra-Assay Precision (% RSD)Inter-Assay Precision (% RSD)Intra-Assay Accuracy (%)
LC-MS/MS Tramadol, ODT, NDT, NODTHuman Plasma2.52.5–3203.4–7.93.2–6.389.2–105.2
GC-MS Tramadol, ODT, NDTHuman Urine2010–10001.29–6.481.28–6.8491.79–106.89
HPLC-UV Tramadol, O-desmethyl tramadolHuman Plasma6.7Not Specified<10.34<8.4396.2-105.3
LC-MS/MS Tramadol, O-desmethyltramadolDried Blood SpotsNot Specifiedr² > 0.99<15% (20% at LLOQ)<15% (20% at LLOQ)Within ±15% (20% at LLOQ)

ODT: O-Desmethyl Tramadol; NDT: N-Desmethyl Tramadol; NODT: N,O-Didesmethyl Tramadol; LLOQ: Lower Limit of Quantification; RSD: Relative Standard Deviation.

Experimental Protocols

Below are detailed methodologies for two common analytical techniques that can be adapted for the quantification of N-nitroso-desmethyl-tramadol.

1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Human Plasma

This method is adapted from a validated protocol for tramadol and its metabolites and is suitable for the sensitive detection of N-nitroso-desmethyl-tramadol.

  • Sample Preparation: A simple protein precipitation method is employed. To 100 µL of plasma, add 300 µL of acetonitrile (B52724) containing an appropriate internal standard. Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes. Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

  • Chromatographic Separation:

    • Column: Octadecylsilyl column (e.g., 3 µm particle size).

    • Mobile Phase: An isocratic mixture of methanol (B129727) and 0.15% formic acid in water (35:65, v/v).

    • Flow Rate: 0.5 mL/min.

    • Injection Volume: 10 µL.

    • Total Run Time: 10 minutes.

  • Mass Spectrometry:

    • Ionization Mode: Positive ion multiple reaction monitoring (MRM).

    • Quantification: Calibration curves are established in the relevant biological matrix. The lower limit of quantification is determined as the concentration at which the relative standard deviation (RSD) does not exceed 20%.

2. Gas Chromatography-Mass Spectrometry (GC-MS) for Human Urine

This protocol is based on a method for tramadol and its metabolites in urine and can be adapted for N-nitroso-desmethyl-tramadol.

  • Sample Preparation: To 1 mL of urine, add an internal standard and perform solid-phase extraction (SPE) using a suitable sorbent. Wash the SPE cartridge with water and methanol, and then elute the analytes with a mixture of dichloromethane (B109758) and isopropanol. Evaporate the eluate to dryness and derivatize the residue with a suitable agent (e.g., BSTFA with 1% TMCS) to improve volatility and chromatographic performance.

  • Chromatographic Separation:

    • Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

    • Carrier Gas: Helium.

    • Temperature Program: Start at 100°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Mass Spectrometry:

    • Ionization Mode: Electron Ionization (EI).

    • Detection: Selected Ion Monitoring (SIM) of characteristic ions for the analyte and internal standard.

Visualizations

Experimental Workflow for LC-MS/MS Analysis

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing plasma Plasma Sample precip Protein Precipitation (Acetonitrile) plasma->precip centrifuge Centrifugation precip->centrifuge evap Evaporation centrifuge->evap reconstitute Reconstitution evap->reconstitute lc Liquid Chromatography (Separation) reconstitute->lc ms Tandem Mass Spectrometry (Detection & Quantification) lc->ms data Data Acquisition ms->data quant Quantification data->quant report Reporting quant->report

Caption: Generalized workflow for the analysis of N-nitroso-desmethyl-tramadol by LC-MS/MS.

Logical Framework for a Proposed Inter-Laboratory Comparison

G cluster_setup Study Setup cluster_labs Participating Laboratories cluster_analysis Data Analysis & Comparison coord Coordinating Laboratory protocol Standardized Protocol coord->protocol samples Preparation & Distribution of Spiked Samples protocol->samples labA Laboratory A (e.g., LC-MS/MS) samples->labA labB Laboratory B (e.g., GC-MS) samples->labB labC Laboratory C (e.g., HPLC-UV) samples->labC results Submission of Analytical Results labA->results labB->results labC->results stats Statistical Analysis (Accuracy, Precision, z-scores) results->stats comparison Method Performance Comparison stats->comparison report Final Report comparison->report

Caption: Proposed structure for an inter-laboratory comparison of analytical methods.

Validation

A Comparative Analysis of N-nitroso-desmethyl-tramadol and Other Tramadol Impurities for Researchers and Drug Development Professionals

An objective guide to the performance, detection, and toxicological profiles of tramadol (B15222) impurities, supported by experimental data and regulatory insights. In the manufacturing and formulation of tramadol, a wi...

Author: BenchChem Technical Support Team. Date: December 2025

An objective guide to the performance, detection, and toxicological profiles of tramadol (B15222) impurities, supported by experimental data and regulatory insights.

In the manufacturing and formulation of tramadol, a widely used analgesic, the control of impurities is a critical aspect of ensuring drug safety and efficacy. Among these, N-nitroso-desmethyl-tramadol has emerged as a compound of significant concern due to its classification as a potential human carcinogen. This guide provides a detailed comparison of N-nitroso-desmethyl-tramadol with other common tramadol impurities, offering researchers, scientists, and drug development professionals a comprehensive resource supported by experimental data and methodologies.

Executive Summary

This comparison guide highlights the distinct toxicological profile of N-nitroso-desmethyl-tramadol, a nitrosamine (B1359907) impurity, in contrast to other process-related and degradation impurities of tramadol. While data on the acute toxicity of many specific tramadol impurities is limited, the primary concern for N-nitroso-desmethyl-tramadol lies in its potential genotoxicity and carcinogenicity. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent control measures for nitrosamine impurities in pharmaceutical products.

Overview of Tramadol Impurities

Tramadol impurities can be broadly categorized as follows:

  • Process-Related Impurities: These are substances formed during the synthesis of the tramadol active pharmaceutical ingredient (API), such as intermediates, by-products, and reagents.

  • Degradation Products: These arise from the degradation of tramadol under the influence of light, heat, or humidity during storage and formulation.

  • Nitrosamine Impurities: A class of compounds that can form under specific conditions when a secondary or tertiary amine reacts with a nitrosating agent. N-nitroso-desmethyl-tramadol is a prime example of a nitrosamine drug substance-related impurity (NDSRI).

A list of common tramadol impurities is provided in the table below.

Impurity NameTypeMolecular FormulaMolecular Weight ( g/mol )
N-nitroso-desmethyl-tramadol Nitrosamine C₁₅H₂₂N₂O₃ 278.35
Tramadol Impurity A (cis-Tramadol)Process-RelatedC₁₆H₂₅NO₂263.38
Tramadol Impurity BProcess-RelatedC₁₆H₂₃NO245.37
Tramadol Impurity D (O-Desmethyltramadol)Metabolite/ImpurityC₁₅H₂₃NO₂249.35
Tramadol Impurity EProcess-RelatedC₉H₁₇NO155.24
Carboxymethyl tramadolDegradation ProductC₁₈H₂₅NO₅335.39

Comparative Toxicity and Genotoxicity

N-nitroso-desmethyl-tramadol: As a nitrosamine, N-nitroso-desmethyl-tramadol is considered a member of the "cohort of concern," a class of high-potency mutagenic carcinogens.[1] The concern is not primarily acute toxicity but the long-term risk of cancer with chronic exposure, even at very low levels. Regulatory agencies have set strict acceptable intake (AI) limits for nitrosamines, often in the nanogram-per-day range. The FDA, for instance, recommends an AI limit of 26.5 ng/day for nitrosamine impurities when compound-specific data is unavailable.[2]

Other Tramadol Impurities: For non-mutagenic impurities, the acceptable limits are significantly higher and are based on the qualification threshold, which is related to the maximum daily dose of the drug. While these impurities can have pharmacological or toxicological effects at higher concentrations, they are not generally considered to pose a significant cancer risk. For tramadol itself, oral LD50 values in mice are reported to be around 270-350 mg/kg.[3][4][5]

Quantitative Genotoxicity Data Summary

While specific comparative in-vitro genotoxicity studies for all listed tramadol impurities are not available in a single comprehensive report, the genotoxic potential of nitrosamines as a class is well-established.

ImpurityGenotoxicity ClassificationSupporting Evidence
N-nitroso-desmethyl-tramadol Suspected Genotoxin Nitrosamines are classified as probable human carcinogens. Some N-nitroso compounds have tested positive in the Enhanced Ames Test and have been shown to induce micronuclei in human TK6 cells, indicating genotoxic potential.[1]
Other Tramadol ImpuritiesGenerally Non-genotoxicProcess-related and degradation impurities are typically controlled based on general toxicological endpoints. While some studies have investigated the genotoxicity of tramadol itself, showing some dose-dependent effects, the primary regulatory focus for genotoxicity is on specific structural alerts, such as the N-nitroso group.[6][7]

Formation and Control

N-nitroso-desmethyl-tramadol Formation: This impurity can form through a two-step process. First, tramadol can be demethylated to form desmethyl-tramadol, a secondary amine. This can then react with nitrosating agents (e.g., nitrites) present in excipients or from other sources to form N-nitroso-desmethyl-tramadol. This reaction is favored under acidic conditions.

Control Strategies for N-nitroso-desmethyl-tramadol:

  • Risk Assessment: Identify and mitigate potential sources of amines and nitrosating agents in the manufacturing process and excipients.

  • Process Optimization: Control pH, temperature, and other reaction parameters to minimize nitrosamine formation.

  • Excipient Selection: Use low-nitrite excipients.

  • Analytical Testing: Employ sensitive and specific analytical methods to detect and quantify N-nitroso-desmethyl-tramadol at trace levels.

Control of Other Impurities: The control of other impurities is typically managed through established process controls, purification steps, and setting specifications based on ICH guidelines.

Experimental Protocols

Analytical Method for the Quantification of Tramadol and its Impurities by HPLC-UV

This section details a representative High-Performance Liquid Chromatography (HPLC) method for the simultaneous determination of tramadol and its related impurities.

Objective: To develop and validate a specific, linear, precise, and accurate RP-HPLC method for the quantification of tramadol hydrochloride and its impurities.

Materials and Reagents:

  • Tramadol Hydrochloride reference standard and impurity standards

  • Acetonitrile (B52724) (HPLC grade)

  • Trifluoroacetic acid (TFA)

  • Water (HPLC grade)

Chromatographic Conditions:

  • Instrument: HPLC system with UV detector

  • Column: Thermo, Hypersil BDS C8 (250mm x 4.6mm, 5µm)[1]

  • Mobile Phase: A mixture of acetonitrile and 0.2% v/v trifluoroacetic acid in water (29.5:70.5 v/v)[1]

  • Flow Rate: 1.0 mL/min[1]

  • Detection Wavelength: 270 nm[1]

  • Injection Volume: 20 µL

  • Column Temperature: Ambient

Preparation of Solutions:

  • Standard Solution: Prepare a stock solution of tramadol hydrochloride and each impurity in the mobile phase. Further dilute to achieve a working concentration (e.g., 100 µg/mL for tramadol and appropriate concentrations for impurities based on their expected levels).

  • Sample Solution: Accurately weigh and dissolve the drug substance or product in the mobile phase to obtain a known concentration of tramadol.

Method Validation Parameters (as per ICH Q2(R1) guidelines):

  • Specificity: Assessed by analyzing blank, placebo, and spiked samples to ensure no interference at the retention times of the analytes.

  • Linearity: Determined by analyzing a series of solutions at different concentrations.

  • Precision (Repeatability and Intermediate Precision): Assessed by multiple analyses of a homogeneous sample.

  • Accuracy: Determined by recovery studies of spiked samples.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Established based on signal-to-noise ratio or calibration curve slope. For Tramadol Impurity-A, reported LOD and LOQ are 0.51 µg/mL and 1.54 µg/mL, respectively.[1]

Visualizing Key Processes

Logical Workflow for Nitrosamine Impurity Risk Assessment

The following diagram illustrates a typical workflow for the risk assessment and control of nitrosamine impurities in pharmaceutical products.

Nitrosamine_Risk_Assessment Start Start: Drug Product Lifecycle Risk_Assessment Step 1: Conduct Risk Assessment (Identify potential for nitrosamine formation) Start->Risk_Assessment Sources Identify Potential Sources: - API Synthesis - Drug Product Formulation - Degradation Risk_Assessment->Sources Risk_Identified Risk Identified? Risk_Assessment->Risk_Identified Confirmatory_Testing Step 2: Confirmatory Testing (Use validated analytical method) Risk_Identified->Confirmatory_Testing Yes No_Risk No significant risk identified. Document assessment. Risk_Identified->No_Risk No Nitrosamine_Detected Nitrosamine Detected Above Acceptable Intake (AI)? Confirmatory_Testing->Nitrosamine_Detected End End: Ongoing Monitoring No_Risk->End Below_AI Control Strategy: Monitor and ensure levels remain below AI. Nitrosamine_Detected->Below_AI No Above_AI Step 3: Implement Mitigation Strategy Nitrosamine_Detected->Above_AI Yes Below_AI->End Above_AI->Confirmatory_Testing Re-test after mitigation Mitigation_Actions Mitigation Actions: - Process Modification - Formulation Change - Supplier Qualification Above_AI->Mitigation_Actions

Caption: Workflow for Nitrosamine Risk Assessment and Mitigation.

Tramadol Metabolism and Potential for Impurity Formation

The following diagram illustrates the metabolic pathway of tramadol and highlights the step that can lead to the formation of the precursor for N-nitroso-desmethyl-tramadol.

Tramadol_Metabolism Tramadol Tramadol (Tertiary Amine) O_Desmethyltramadol O-Desmethyltramadol (M1) (Active Metabolite) Tramadol->O_Desmethyltramadol O-Demethylation N_Desmethyltramadol N-Desmethyltramadol (M2) (Secondary Amine Precursor) Tramadol->N_Desmethyltramadol N-Demethylation CYP2D6 CYP2D6 CYP2D6->Tramadol:e CYP3A4_2B6 CYP3A4 / CYP2B6 CYP3A4_2B6->Tramadol:e N_Nitroso_Desmethyl_Tramadol N-nitroso-desmethyl-tramadol (Nitrosamine Impurity) N_Desmethyltramadol->N_Nitroso_Desmethyl_Tramadol Nitrosating_Agent + Nitrosating Agent (e.g., Nitrite)

Caption: Metabolic Pathway of Tramadol and NDSRI Formation.

Conclusion

The comparison between N-nitroso-desmethyl-tramadol and other tramadol impurities underscores a critical shift in impurity profiling, moving beyond simple percentage-based limits to a risk-based approach that considers the specific toxicological properties of each impurity. For N-nitroso-desmethyl-tramadol, the primary concern is its potential carcinogenicity, necessitating stringent control to levels far below those of other process-related or degradation impurities. Researchers and drug development professionals must employ highly sensitive analytical methods and implement robust control strategies throughout the product lifecycle to mitigate the risks associated with this and other nitrosamine impurities. Continuous monitoring and adherence to evolving regulatory guidelines are paramount to ensuring patient safety.

References

Comparative

Comparative Stability of Nitrosamine Impurities: A Guide for Researchers

For Immediate Release This guide provides a comprehensive comparison of the stability of various nitrosamine (B1359907) impurities under different stress conditions. Intended for researchers, scientists, and drug develop...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

This guide provides a comprehensive comparison of the stability of various nitrosamine (B1359907) impurities under different stress conditions. Intended for researchers, scientists, and drug development professionals, this document summarizes key stability-indicating data, details experimental protocols, and visualizes degradation pathways to support robust risk assessment and control strategies for these potentially carcinogenic impurities.

Executive Summary

Nitrosamine impurities are a significant concern in the pharmaceutical industry due to their potential health risks. Understanding their stability is crucial for developing effective control strategies throughout a drug product's lifecycle. This guide offers a comparative analysis of the stability of common nitrosamine impurities, including N-nitrosodimethylamine (NDMA), N-nitrosodiethylamine (NDEA), N-nitrosodibutylamine (NDBA), and others, under various stress conditions such as acid and base hydrolysis, oxidation, and photolysis.

Factors Influencing Nitrosamine Stability

The stability of nitrosamine impurities is influenced by a multitude of factors:

  • Chemical Structure: The structure of the nitrosamine, particularly the nature of the alkyl groups, plays a significant role in its stability. For instance, studies have suggested that nitrosamines with shorter alkyl chains may exhibit different degradation kinetics compared to those with longer or more complex chains.[1]

  • pH: The acidity or alkalinity of the environment can significantly impact the degradation rate of nitrosamines. Generally, a lower pH is a favorable condition for the photolytic degradation of N-nitrosamines in water.[2] Some nitrosamines may be more susceptible to degradation under acidic conditions, while others may degrade more rapidly in alkaline media.[3]

  • Temperature: Elevated temperatures can accelerate the degradation of nitrosamine impurities. This is a critical consideration during manufacturing, storage, and transport of pharmaceutical products.[4]

  • Light Exposure: Many nitrosamines are known to be photosensitive and can degrade upon exposure to UV light.[5] The rate of photodegradation can be influenced by factors such as the wavelength of light and the presence of other components in the formulation.

  • Oxidizing Agents: The presence of oxidizing agents can lead to the degradation of nitrosamines through oxidative pathways.

  • Formulation Matrix: The excipients and other components of a drug product formulation can interact with nitrosamine impurities, either stabilizing or destabilizing them.

Comparative Stability Data

The following tables summarize the available quantitative data on the degradation of various nitrosamine impurities under different stress conditions. It is important to note that direct comparative studies under identical conditions are limited in the published literature. The data presented here is compiled from various sources and should be interpreted with consideration of the specific experimental conditions.

Table 1: Comparative Photodegradation of Nitrosamine Impurities in Water

NitrosaminePseudo-First-Order Reaction Rate Constant (L/W-min)Half-life (min)Reference
N-nitrosodimethylamine (NDMA)2.6 × 10⁻²4.3 - 8.5[5]
N-nitrosodiethylamine (NDEA)1.8 × 10⁻²4.3 - 8.5[5]
N-nitrosodibutylamine (NDBA)2.6 × 10⁻²4.3 - 8.5[5]
N-nitrosodiethanolamine (NDELA)2.3 × 10⁻²4.3 - 8.5[5]
N-nitrosopyrrolidine (NPYR)1.4 × 10⁻²4.3 - 8.5[5]

Note: The study was conducted in water at 40°C using a 4 W, low-pressure Hg lamp.[5]

Table 2: Influence of pH on Photodegradation Rate Constants of Nitrosamines

NitrosaminepH 2pH 10Reference
N-nitrosodiethanolamine (NDELA)2.49 × 10⁻² L/W-min6.48 × 10⁻³ L/W-min[2]
N-nitrosodiethylamine (NDEA)1.56 × 10⁻² L/W-min5.25 × 10⁻⁴ L/W-min[2]
N-nitrosomorpholine (NMOR)1.68 × 10⁻² L/W-min7.00 × 10⁻⁴ L/W-min[2]

Note: A decrease in the pseudo-first-order degradation rate constants was observed with an increase in pH from 2 to 10.[2]

Experimental Protocols

To ensure the reproducibility and comparability of stability studies, it is essential to follow well-defined experimental protocols. Below are detailed methodologies for conducting forced degradation studies and for the analytical determination of nitrosamine impurities.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are performed to understand the degradation pathways and to develop stability-indicating analytical methods.

1. Preparation of Stock Solutions:

  • Prepare individual stock solutions of each nitrosamine impurity (e.g., NDMA, NDEA, NDBA, NMBA) in a suitable solvent (e.g., methanol (B129727) or water) at a concentration of 1 mg/mL.

  • Prepare a mixed standard solution containing all the nitrosamines of interest at a known concentration.

2. Stress Conditions:

  • Acid Hydrolysis: Treat the nitrosamine solution with 0.1 M hydrochloric acid at 60°C for 24 hours.

  • Base Hydrolysis: Treat the nitrosamine solution with 0.1 M sodium hydroxide (B78521) at 60°C for 24 hours.

  • Oxidative Degradation: Treat the nitrosamine solution with 3% hydrogen peroxide at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid nitrosamine or its solution to dry heat at 80°C for 48 hours.

  • Photostability: Expose the nitrosamine solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be kept in the dark to differentiate between thermal and photolytic degradation.

3. Sample Analysis:

  • At specified time points, withdraw samples from the stressed solutions.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze the samples using a validated stability-indicating analytical method, such as HPLC-UV or LC-MS/MS, to determine the percentage of degradation.

Stability-Indicating HPLC-UV Method for Simultaneous Determination of Nitrosamine Impurities

This method is suitable for the simultaneous quantification of multiple nitrosamine impurities.

  • Chromatographic System:

    • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

    • Mobile Phase: A gradient mixture of water and acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: UV detection at 230-240 nm.

    • Injection Volume: 20 µL.

  • Standard and Sample Preparation:

    • Prepare a series of calibration standards of the mixed nitrosamine solution at different concentrations.

    • Prepare the stressed samples as described in the forced degradation protocol.

  • Analysis:

    • Inject the standards and samples into the HPLC system.

    • Identify and quantify the nitrosamine peaks based on their retention times and peak areas compared to the calibration standards.

Visualizing Degradation and Experimental Workflows

To further clarify the processes involved in nitrosamine stability testing, the following diagrams have been generated using Graphviz.

G cluster_prep Sample Preparation cluster_stress Forced Degradation cluster_analysis Analysis Nitrosamine_Standard Nitrosamine Standard (e.g., NDMA, NDEA) Acid Acid Hydrolysis (e.g., 0.1M HCl, 60°C) Nitrosamine_Standard->Acid Apply Stress Base Base Hydrolysis (e.g., 0.1M NaOH, 60°C) Nitrosamine_Standard->Base Apply Stress Oxidation Oxidation (e.g., 3% H2O2) Nitrosamine_Standard->Oxidation Apply Stress Photo Photolysis (ICH Q1B) Nitrosamine_Standard->Photo Apply Stress Thermal Thermal Stress (e.g., 80°C) Nitrosamine_Standard->Thermal Apply Stress Drug_Product Drug Product Drug_Product->Acid Apply Stress Drug_Product->Base Apply Stress Drug_Product->Oxidation Apply Stress Drug_Product->Photo Apply Stress Drug_Product->Thermal Apply Stress HPLC_UV HPLC-UV Analysis Acid->HPLC_UV Analyze Stressed Samples LC_MS LC-MS/MS Analysis Acid->LC_MS Confirm Identity Base->HPLC_UV Analyze Stressed Samples Base->LC_MS Confirm Identity Oxidation->HPLC_UV Analyze Stressed Samples Oxidation->LC_MS Confirm Identity Photo->HPLC_UV Analyze Stressed Samples Photo->LC_MS Confirm Identity Thermal->HPLC_UV Analyze Stressed Samples Thermal->LC_MS Confirm Identity Data Data Analysis & Quantification HPLC_UV->Data LC_MS->Data

Caption: Experimental workflow for comparative stability testing of nitrosamine impurities.

G cluster_pathways Degradation Pathways cluster_products Degradation Products Nitrosamine Nitrosamine Impurity (R1-N(N=O)-R2) Photolytic Photolytic Cleavage (UV Light) Nitrosamine->Photolytic hv Oxidative Oxidative Breakdown (Oxidizing Agents) Nitrosamine->Oxidative [O] Hydrolytic Hydrolytic Cleavage (Acid/Base) Nitrosamine->Hydrolytic H+/OH- Thermal Thermal Denitrosation (Heat) Nitrosamine->Thermal Δ Amines Secondary Amines (R1-NH-R2) Photolytic->Amines Nitrites Nitrites/Nitrates Photolytic->Nitrites Oxidative->Nitrites Aldehydes Aldehydes/Ketones Oxidative->Aldehydes Hydrolytic->Amines Hydrolytic->Nitrites Thermal->Amines Other Other Byproducts

Caption: General degradation pathways for nitrosamine impurities under various stress conditions.

Conclusion

The stability of nitrosamine impurities is a complex issue influenced by numerous factors. This guide provides a foundational understanding of the comparative stability of these impurities and offers standardized protocols for their evaluation. While the provided data offers valuable insights, it is crucial for researchers to conduct specific stability studies on their drug products to accurately assess the risk of nitrosamine formation and degradation. The use of robust, validated analytical methods is paramount for ensuring the safety and quality of pharmaceutical products. Further research is needed to generate more comprehensive, direct comparative stability data for a wider range of nitrosamine impurities under standardized stress conditions.

References

Validation

Unveiling the Genotoxic Landscape: A Comparative Analysis of N-nitroso-desmethyl-tramadol and Other NDSRIs

A deep dive into the genotoxic potential of N-nitroso-desmethyl-tramadol and other N-nitroso-drug substance related impurities (NDSRIs) reveals critical insights for researchers, scientists, and drug development professi...

Author: BenchChem Technical Support Team. Date: December 2025

A deep dive into the genotoxic potential of N-nitroso-desmethyl-tramadol and other N-nitroso-drug substance related impurities (NDSRIs) reveals critical insights for researchers, scientists, and drug development professionals. This guide provides a comparative analysis based on available experimental data, detailed methodologies for key genotoxicity assays, and visualizations of relevant biological pathways and experimental workflows.

N-nitrosamine drug substance-related impurities (NDSRIs) have emerged as a significant concern for regulatory bodies and pharmaceutical manufacturers due to their potential carcinogenicity.[1] These impurities, which are structurally similar to the active pharmaceutical ingredient (API), can form during the synthesis or storage of drug products.[2] Understanding the comparative genotoxicity of different NDSRIs, including N-nitroso-desmethyl-tramadol, is crucial for risk assessment and ensuring patient safety.

The genotoxicity of N-nitrosamines is primarily mediated by their metabolic activation by cytochrome P450 (CYP) enzymes.[3] This process leads to the formation of highly reactive electrophilic intermediates that can interact with DNA, inducing mutations and chromosomal damage, which are key events in carcinogenesis.[3][4]

Comparative Genotoxicity Data

The following table summarizes the available quantitative data on the genotoxicity of N-nitroso-desmethyl-tramadol and a selection of other NDSRIs from various in vitro assays. The data is compiled from studies utilizing the Enhanced Ames Test (EAT) and in vitro micronucleus assays in human cell lines.

N-Nitroso CompoundAssay TypeCell LineMetabolic ActivationResultLowest Effective Concentration (LEC) / Benchmark Concentration (BMC)Reference
N-nitroso-desmethyl-tramadol Data Not Available in Searched Literature-----
N-nitroso-nortriptylineEnhanced Ames Test (EAT)S. typhimurium & E. coliHamster Liver S9Positive-[5][6]
In vitro Micronucleus AssayTK6Hamster Liver S9Positive-[5][6]
DNA Damage (Comet Assay)HepaRG (2D & 3D)EndogenousPositive-[1]
N-nitroso-fluoxetineEnhanced Ames Test (EAT)S. typhimurium & E. coliHamster Liver S9Positive-[5][6]
In vitro Micronucleus AssayTK6Hamster Liver S9Positive-[5][6]
DNA Damage (Comet Assay)HepaRG (2D & 3D)EndogenousPositive-[1]
N-nitroso-duloxetineEnhanced Ames Test (EAT)S. typhimurium & E. coliHamster Liver S9Positive-[5][6]
In vitro Micronucleus AssayTK6Hamster Liver S9Positive-[5][6]
DNA Damage (Comet Assay)HepaRG (2D & 3D)EndogenousPositive-[1]
N-nitroso-vareniclineEnhanced Ames Test (EAT)S. typhimurium & E. coliHamster Liver S9Positive-[6][7]
In vitro Micronucleus AssayTK6Hamster Liver S9Positive-[6][7]
N-nitroso-sertralineEnhanced Ames Test (EAT)S. typhimurium & E. coliHamster Liver S9Positive-[6][7]
In vitro Micronucleus AssayTK6Hamster Liver S9Positive-[6][7]
N-nitroso-diclofenacEnhanced Ames Test (EAT)S. typhimurium & E. coliHamster Liver S9Negative-[1][5]
In vitro Micronucleus AssayTK6Hamster Liver S9Negative-[5]
DNA Damage (Comet Assay)HepaRG (2D & 3D)EndogenousNegative-[1]
N-nitroso-paroxetineEnhanced Ames Test (EAT)S. typhimurium & E. coliHamster Liver S9Negative-[1]
DNA Damage (Comet Assay)HepaRG (2D & 3D)EndogenousNegative-[1]

Note: The table is populated with data from the provided search results. A direct comparative study including N-nitroso-desmethyl-tramadol with a wide range of other NDSRIs under the same experimental conditions was not found in the initial search. The U.S. FDA has set an Acceptable Intake (AI) limit for N-nitroso-desmethyl-tramadol at 26.5 ng/day, classifying it as a Potency Category 1 NDSRI, suggesting a high level of concern.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of genotoxicity data. Below are outlines of the standard protocols for the Enhanced Ames Test and the in vitro Micronucleus Assay, which are commonly employed for evaluating NDSRIs.

Enhanced Ames Test (Bacterial Reverse Mutation Assay)

The Enhanced Ames Test is a widely used method to assess the mutagenic potential of chemical compounds.[4] For N-nitrosamines, specific modifications to the standard OECD 471 guideline are recommended to improve sensitivity.[8][9]

Objective: To detect point mutations (base substitutions and frameshifts) induced by the test substance in histidine-requiring strains of Salmonella typhimurium and tryptophan-requiring strains of Escherichia coli.

Methodology:

  • Tester Strains: A panel of bacterial strains, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101), is used to detect different types of mutations.[8]

  • Metabolic Activation: The assay is conducted with and without an exogenous metabolic activation system, typically a post-mitochondrial fraction (S9) from the liver of rodents (rat or hamster) pre-treated with enzyme inducers (e.g., Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone).[8] For NDSRIs, using both rat and hamster liver S9 at a 30% concentration is often recommended.[8]

  • Exposure: The pre-incubation method is preferred, where the tester strains, the test compound at various concentrations, and the S9 mix (if used) are incubated together for a specific duration (e.g., 30 minutes) before being plated on minimal agar.[8][9]

  • Incubation: Plates are incubated at 37°C for 48-72 hours.

  • Scoring: The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A substance is considered mutagenic if it induces a dose-dependent increase in revertant colonies compared to the negative control.[4]

In Vitro Micronucleus Assay

The in vitro micronucleus assay is a key test for evaluating chromosomal damage.[10][11] It detects both clastogens (agents that cause chromosome breaks) and aneugens (agents that cause whole chromosome loss).

Objective: To detect micronuclei, which are small, membrane-bound DNA fragments in the cytoplasm of interphase cells that have completed at least one cell division after exposure to the test substance.

Methodology:

  • Cell Lines: Human cell lines such as TK6 or HepaRG are commonly used.[5][6] HepaRG cells are metabolically competent, which can be advantageous for testing compounds requiring metabolic activation.[1]

  • Metabolic Activation: Similar to the Ames test, the assay can be performed with or without an S9 mix to account for metabolic activation.[5]

  • Exposure: Cells are exposed to the test compound at a range of concentrations for a defined period (e.g., 3-6 hours with S9, or longer for continuous exposure without S9).[12]

  • Cytokinesis Block: Cytochalasin B is often added to the culture medium to block cytokinesis, resulting in the accumulation of binucleated cells. This ensures that only cells that have undergone one nuclear division are scored for micronuclei.[10][13]

  • Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye like DAPI).

  • Scoring: The frequency of micronucleated cells is determined by microscopic or flow cytometric analysis, typically by scoring at least 2000 binucleated cells per concentration.[10][12] An increase in the frequency of micronucleated cells indicates genotoxic potential.

Visualizations

The following diagrams illustrate the key signaling pathway for N-nitrosamine genotoxicity and a typical experimental workflow for its assessment.

Genotoxicity_Pathway cluster_Cell Hepatocyte NDSRI N-Nitroso-Drug Substance Related Impurity (NDSRI) CYP450 Cytochrome P450 Enzymes (e.g., CYP2E1, CYP2A6, CYP3A4) NDSRI->CYP450 Metabolism Activation α-Hydroxylation CYP450->Activation Intermediate Unstable α-hydroxy N-nitrosamine Activation->Intermediate Decomposition Spontaneous Decomposition Intermediate->Decomposition Diazo Alkyldiazonium Ion (Highly Reactive) Decomposition->Diazo DNA Nuclear DNA Diazo->DNA Alkylation Adducts DNA Adducts (e.g., O6-alkylguanine) DNA->Adducts Mutation DNA Mutation / Chromosome Damage Adducts->Mutation Cancer Carcinogenesis Mutation->Cancer

Caption: Metabolic activation pathway of NDSRIs leading to genotoxicity.

Genotoxicity_Workflow cluster_Workflow Genotoxicity Assessment Workflow for NDSRIs start Test Substance (NDSRI) ames Enhanced Ames Test (Bacterial Reverse Mutation) start->ames micronucleus In Vitro Micronucleus Assay (Mammalian Cells) start->micronucleus comet In Vitro Comet Assay (DNA Strand Breaks) start->comet ames_result Mutagenicity Data ames->ames_result micronucleus_result Chromosomal Damage Data micronucleus->micronucleus_result comet_result DNA Damage Data comet->comet_result analysis Data Analysis and Comparison ames_result->analysis micronucleus_result->analysis comet_result->analysis risk_assessment Genotoxic Risk Assessment analysis->risk_assessment

Caption: A typical workflow for the in vitro genotoxicity assessment of NDSRIs.

References

Comparative

A Comparative Guide to Method Validation for N-nitroso Dibutylamine (NDBA) in Tramadol Tablets

For Researchers, Scientists, and Drug Development Professionals The presence of N-nitroso dibutylamine (B89481) (NDBA), a probable human carcinogen, in pharmaceutical products is a significant safety concern. Regulatory...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso dibutylamine (B89481) (NDBA), a probable human carcinogen, in pharmaceutical products is a significant safety concern. Regulatory agencies worldwide have stringent requirements for monitoring and controlling such impurities. This guide provides a comparative overview of validated analytical methods for the quantification of NDBA in tramadol (B15222) tablets, with a focus on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The information presented is based on experimental data from various studies to aid in the selection and implementation of appropriate analytical strategies.

Comparison of Analytical Methods

The two primary techniques for the trace-level quantification of NDBA in pharmaceutical matrices are LC-MS/MS and GC-MS/MS. Each method offers distinct advantages and is suited for different laboratory settings and analytical requirements.

ParameterLC-MS/MSGC-MS/MS
Applicability Versatile for a broad range of nitrosamines, including less volatile and thermally unstable compounds.[1]Preferred for volatile nitrosamines like NDBA.[1]
Sensitivity High sensitivity, capable of reaching low parts-per-billion (ppb) levels.[1]Also highly sensitive, particularly for volatile analytes.[1]
Selectivity Excellent selectivity through Multiple Reaction Monitoring (MRM).[1]High selectivity, also utilizing MRM.[1]
Matrix Effects Can be susceptible to matrix effects, often requiring robust sample preparation.[1]Less prone to matrix effects for volatile analytes, especially with headspace injection.

Quantitative Performance Data

The following tables summarize typical method validation parameters for the analysis of NDBA using LC-MS/MS and GC-MS/MS. It is important to note that these values are compiled from different studies and direct comparison should be made with caution due to variations in instrumentation, matrices, and experimental conditions.

Table 1: Performance Data for LC-MS/MS Methods

Validation ParameterReported Performance
Linearity (R²) > 0.999[2]
Limit of Detection (LOD) 3% of the specification limit[2]
Limit of Quantification (LOQ) 5% of the specification limit[2]
Accuracy (% Recovery) Not explicitly quantified in the abstract, but the method was found to be accurate.[2]
Precision (% RSD) Low relative standard deviation.[2]

Table 2: Performance Data for GC-MS/MS Methods

Validation ParameterReported Performance
Linearity (R²) ≥ 0.996[3]
Limit of Detection (LOD) Below 3 ppb[3]
Limit of Quantification (LOQ) 15 ppb[4]
Accuracy (% Recovery) Not explicitly quantified in the abstract, but the method was found to be accurate.
Precision (% RSD) Not explicitly quantified in the abstract, but the method was found to be precise.

Experimental Protocols

Detailed methodologies for both LC-MS/MS and GC-MS/MS are provided below. These protocols represent a synthesis of procedures described in the scientific literature.

LC-MS/MS Method for NDBA in Tramadol Tablets

This protocol is based on a validated method for the determination of NDBA in tramadol tablets.[2]

1. Sample Preparation:

  • Accurately weigh and transfer a quantity of powdered tramadol tablets equivalent to a single dose into a suitable volumetric flask.

  • Add a specific volume of diluent (e.g., methanol (B129727) or a mixture of methanol and water).

  • Sonicate for a specified time to ensure complete dissolution of the drug substance and extraction of NDBA.

  • Centrifuge the solution to precipitate any undissolved excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions:

  • LC System: UHPLC or HPLC system.

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Methanol or Acetonitrile.

  • Flow Rate: 0.3 - 0.6 mL/min.

  • Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to elute NDBA, followed by a column wash and re-equilibration.

  • Injection Volume: 3 - 10 µL.

  • Column Temperature: 40 °C.

3. Mass Spectrometry Conditions:

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.

  • Ionization Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for NDBA should be monitored for quantification and confirmation.

GC-MS/MS Method for NDBA in Tablets

This protocol is a general procedure for the analysis of volatile nitrosamines in solid dosage forms.

1. Sample Preparation:

  • Weigh a representative sample of ground tablets (approximately 10 tablets) into a 15 mL centrifuge tube.[4] The amount of powder should correspond to about 250 mg of the active pharmaceutical ingredient (API), not exceeding 1.5 g of total mass.[4]

  • Add 10 mL of a 1M NaOH solution to the tube, vortex briefly, and then shake for at least 5 minutes.[4]

  • Add a suitable organic solvent (e.g., dichloromethane) for liquid-liquid extraction.

  • Vortex the mixture and centrifuge to separate the layers.

  • Carefully transfer the organic layer to a clean tube or vial for analysis.

2. GC Conditions:

  • GC System: Gas chromatograph with a split/splitless injector.

  • Column: A mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).

  • Injector Temperature: 250 °C.

  • Injection Mode: Splitless.

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for 1 minute, then ramp at a suitable rate (e.g., 20 °C/min) to a final temperature (e.g., 250 °C) and hold for a few minutes.[5]

  • Carrier Gas: Helium at a constant flow rate.

3. MS Conditions:

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ion Source: Electron Ionization (EI).

  • Ionization Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for NDBA.

  • Interface Temperature: 250 °C.[5]

  • Ion Source Temperature: 230 °C.[5]

Method Validation Workflow

The following diagram illustrates a typical workflow for the validation of an analytical method for NDBA in tramadol tablets.

MethodValidationWorkflow start Start: Define Analytical Method Requirements method_dev Method Development & Optimization (LC-MS/MS or GC-MS/MS) start->method_dev specificity Specificity/ Selectivity method_dev->specificity linearity Linearity & Range specificity->linearity lod_loq LOD & LOQ linearity->lod_loq accuracy Accuracy (Recovery) lod_loq->accuracy precision Precision (Repeatability & Intermediate) accuracy->precision robustness Robustness precision->robustness validation_report Method Validation Report robustness->validation_report routine_use Implementation for Routine Analysis validation_report->routine_use end End: Method Lifecycle Management routine_use->end

Caption: General workflow for method validation of NDBA in tramadol tablets.

References

Validation

A Head-to-Head Comparison: LC-MS/MS vs. GC-MS for Nitrosamine Analysis

For Researchers, Scientists, and Drug Development Professionals The detection and quantification of N-nitrosamine impurities in pharmaceuticals, food products, and environmental samples remains a critical analytical chal...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of N-nitrosamine impurities in pharmaceuticals, food products, and environmental samples remains a critical analytical challenge. These compounds are classified as probable human carcinogens, prompting stringent regulatory guidelines from bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3] For laboratories tasked with this analysis, the choice between Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Mass Spectrometry (GC-MS) is a pivotal decision. This guide provides an objective comparison of these two powerful techniques, supported by performance data and detailed experimental protocols to inform your selection process.

Principles of Each Technology

LC-MS/MS is widely considered the gold standard for nitrosamine (B1359907) analysis due to its high sensitivity and selectivity.[4][5] This technique separates compounds based on their interactions with a stationary phase in a liquid chromatography column before they are ionized and detected by a tandem mass spectrometer. The use of multiple reaction monitoring (MRM) allows for highly specific and sensitive quantification of target nitrosamines.[5]

GC-MS is a robust and widely accepted technique, particularly for volatile and semi-volatile nitrosamines.[1] In GC-MS, the sample is vaporized and separated based on its boiling point and interaction with a stationary phase in a gas chromatography column. The separated compounds are then ionized, typically by electron ionization (EI), and detected by a mass spectrometer.

Performance Comparison: LC-MS/MS vs. GC-MS

The selection between LC-MS/MS and GC-MS is often dictated by the specific nitrosamines of interest, the sample matrix, and the required sensitivity.

ParameterLC-MS/MSGC-MSReferences
Applicability Broad applicability for both volatile and non-volatile nitrosamines, including thermolabile compounds.Best suited for volatile and semi-volatile nitrosamines. Not suitable for non-volatile compounds like NMBA or thermolabile compounds that may degrade at high temperatures.
Sensitivity Exceptional sensitivity, often reaching parts-per-trillion (ppt) levels.High sensitivity, with detection limits in the parts-per-billion (ppb) range.[4][6]
Selectivity High selectivity achieved through chromatographic separation and MRM transitions.Good selectivity, which can be enhanced with the use of tandem mass spectrometry (GC-MS/MS).[5][7]
Matrix Effects Can be susceptible to matrix effects such as ion suppression, which may require more extensive sample preparation.Generally less prone to matrix effects compared to LC-MS/MS, especially with headspace injection.[8]
Sample Throughput Can have longer run times depending on the chromatographic separation required.Can offer faster analysis times, particularly with headspace methods.[9]
Regulatory Acceptance Widely accepted and often preferred by regulatory agencies for its sensitivity and broad applicability.Recognized and accepted by regulatory bodies, with established methods available.[1][4]

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of common nitrosamines using both techniques.

Table 1: LC-MS/MS Performance Data

NitrosamineLimit of Detection (LOD)Limit of Quantitation (LOQ)Recovery (%)Reference
NDMA20 ng/g50 ng/g80-120[10]
NDEA20 ng/g50 ng/g80-120[10]
NMBA20 ng/g50 ng/g80-120[10]
NPIP20 ng/g50 ng/g80-120[10]
NMOR20 ng/g50 ng/g80-120[10]

Table 2: GC-MS Performance Data

NitrosamineLimit of Detection (LOD)Limit of Quantitation (LOQ)Recovery (%)Reference
NDMA0.005 µg/g0.015 µg/g80-120[8]
NDEA0.001 µg/g0.003 µg/g80-120[8]
NDPA< 3 ppb--[11]
NDBA< 3 ppb--[11]
NPIP< 3 ppb--[11]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for nitrosamine analysis using LC-MS/MS and GC-MS.

LCMSMS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Drug Substance/Product Dissolution Dissolution in Diluent (e.g., Water, Methanol) Sample->Dissolution Cleanup Centrifugation/ Filtration Dissolution->Cleanup Injection LC Injection Cleanup->Injection Separation Chromatographic Separation Injection->Separation Ionization Ionization (ESI or APCI) Separation->Ionization Detection MS/MS Detection (MRM) Ionization->Detection Quantification Quantification Detection->Quantification Reporting Reporting Quantification->Reporting

Caption: LC-MS/MS workflow for nitrosamine analysis.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample Drug Substance/Product Extraction Liquid-Liquid Extraction (e.g., with Dichloromethane) Sample->Extraction Concentration Solvent Evaporation & Reconstitution Extraction->Concentration Injection GC Injection (Liquid or Headspace) Concentration->Injection Separation Chromatographic Separation Injection->Separation Ionization Electron Ionization (EI) Separation->Ionization Detection MS Detection (SIM or MRM) Ionization->Detection Quantification Quantification Detection->Quantification Reporting Reporting Quantification->Reporting

Caption: GC-MS workflow for nitrosamine analysis.

Detailed Experimental Protocols

LC-MS/MS Protocol for Nitrosamines in Sartans

This protocol is adapted from methodologies for the analysis of nitrosamines in sartan drug products.[10]

  • Standard Preparation:

    • Prepare individual stock solutions of nitrosamine standards (e.g., NDMA, NDEA, NMBA) in a suitable solvent like methanol (B129727).

    • Prepare a mixed working standard solution by diluting the stock solutions to the desired concentration range (e.g., 1-100 ng/mL).

    • Prepare internal standard (ISTD) stock solutions of deuterated nitrosamines (e.g., NDMA-d6).

  • Sample Preparation:

    • Weigh a representative amount of the ground drug product or active pharmaceutical ingredient (API).

    • Dissolve the sample in a suitable diluent, such as water or a mixture of water and organic solvent.[9] A simple cleanup procedure involving centrifugation and filtration can be used to remove insoluble materials.[9]

    • Spike the sample with the internal standard solution.

  • LC-MS/MS Parameters:

    • LC System: Utilize a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

    • Column: A C18 reversed-phase column is commonly used.

    • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a modifier like formic acid is typical.

    • Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be used, with APCI often being the standard for nitrosamine analysis.[9]

    • MS/MS Detection: Operate the tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Optimize the MRM transitions for each target nitrosamine and internal standard.

  • Data Analysis:

    • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the standards.

    • Quantify the nitrosamines in the samples using the calibration curve.

GC-MS Protocol for Volatile Nitrosamines

This protocol is a general procedure for the analysis of volatile nitrosamines in pharmaceutical products.[1][12]

  • Standard Preparation:

    • Prepare individual stock solutions of volatile nitrosamine standards in a suitable solvent like methanol.

    • Prepare a mixed working standard solution by diluting the stock solutions.

    • Prepare an internal standard solution using a deuterated analog.

  • Sample Preparation (Liquid-Liquid Extraction):

    • Weigh an appropriate amount of the sample into a centrifuge tube.[1]

    • Disperse the sample in an aqueous solution, such as 1 M sodium hydroxide.[1]

    • Add an immiscible organic solvent like dichloromethane (B109758) (DCM) and shake vigorously to extract the nitrosamines.[1][12]

    • Centrifuge the mixture to separate the layers and collect the organic layer containing the nitrosamines.[12]

  • GC-MS Parameters:

    • GC System: A gas chromatograph equipped with a suitable injector (split/splitless or headspace).

    • Column: A capillary column with a polar stationary phase is often used.

    • Carrier Gas: Helium is typically used as the carrier gas.

    • Oven Program: A temperature gradient program is used to separate the nitrosamines.

    • Ionization: Electron Ionization (EI) is the standard ionization technique.

    • MS Detection: The mass spectrometer can be operated in either Selected Ion Monitoring (SIM) for a single quadrupole MS or MRM for a tandem MS.

  • Data Analysis:

    • Generate a calibration curve from the analysis of the standard solutions.

    • Quantify the nitrosamines in the extracted samples based on the calibration curve.

Conclusion

Both LC-MS/MS and GC-MS are powerful and reliable techniques for the analysis of nitrosamine impurities. LC-MS/MS is often the preferred method due to its superior sensitivity and broader applicability to a wider range of nitrosamines, including non-volatile and thermolabile compounds.[4][5] GC-MS, particularly when coupled with headspace sampling, remains an excellent choice for the analysis of volatile nitrosamines and can be less susceptible to matrix interference.[4][8]

The ultimate decision will depend on the specific analytical needs of the laboratory, including the target analytes, sample matrices, required detection limits, and available instrumentation. Method development and validation are crucial for ensuring accurate and reliable results that meet stringent regulatory requirements.[5][13]

References

Validation

A Comparative Guide to Cross-Validation of Analytical Methods for Pharmaceutical Impurities: HPLC vs. UPLC

For Researchers, Scientists, and Drug Development Professionals The transition from High-Performance Liquid Chromatography (HPLC) to Ultra-Performance Liquid Chromatography (UPLC) is a common strategic move in the pharma...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The transition from High-Performance Liquid Chromatography (HPLC) to Ultra-Performance Liquid Chromatography (UPLC) is a common strategic move in the pharmaceutical industry to enhance efficiency and sensitivity in impurity analysis. This guide provides an objective comparison of these two methods through the lens of cross-validation, supported by hypothetical experimental data and detailed protocols. The successful cross-validation ensures that the new UPLC method yields results that are equivalent or superior to the established HPLC method, maintaining data integrity and regulatory compliance.[1][2][3]

Understanding the Cross-Validation Framework

Cross-validation of an analytical method is a documented process that verifies a validated analytical procedure's suitability for its intended purpose when implemented in a different setting.[1][3][4] This can involve a transfer between laboratories, or in this case, a transition to a new analytical technology (from HPLC to UPLC). The core objective is to demonstrate that the new method is capable of producing comparable, reliable, and accurate data.[3][4] Regulatory bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) provide guidelines on the validation parameters that need to be assessed.[5][6][7][8][9]

For quantitative impurity testing, the key validation parameters to be compared during cross-validation include:

  • Specificity: The ability to detect and quantify the analyte unequivocally in the presence of other components.[8][10][11]

  • Linearity: The method's ability to elicit test results that are directly proportional to the concentration of the analyte.[10][12]

  • Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of the test results obtained by the method to the true value.[10]

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[8][10] This includes:

    • Repeatability: Precision under the same operating conditions over a short interval of time.

    • Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[13]

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[13]

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation: HPLC vs. UPLC for Impurity X Analysis

The following tables summarize the comparative data from the cross-validation of an existing HPLC method and a newly developed UPLC method for the analysis of a known pharmaceutical impurity, "Impurity X."

Table 1: Comparison of Method Performance Characteristics

ParameterHPLC MethodUPLC MethodAcceptance Criteria
Run Time 25 minutes5 minutes-
Solvent Consumption ~30 mL/run~5 mL/run-
Specificity Resolved from main peak and other impurities (Resolution > 2.0)Resolved from main peak and other impurities (Resolution > 2.5)Resolution > 2.0
Linearity (Correlation Coefficient, r²) 0.99920.9998r² ≥ 0.999
Range 0.05% - 0.5% of nominal concentration0.025% - 0.5% of nominal concentrationCovers the expected impurity range
LOD 0.015%0.008%Reportable
LOQ 0.05%0.025%S/N ratio ≥ 10[13]

Table 2: Accuracy - Recovery Studies

Spiked Level (% of nominal)HPLC (% Recovery)UPLC (% Recovery)Acceptance Criteria
LOQ 98.5%99.2%80.0% - 120.0%
100% 101.2%100.8%90.0% - 110.0%
150% 99.8%100.1%90.0% - 110.0%

Table 3: Precision - Repeatability and Intermediate Precision

ParameterHPLC (% RSD)UPLC (% RSD)Acceptance Criteria
Repeatability (n=6) 1.8%1.2%≤ 5.0%
Intermediate Precision (n=6, 2 analysts, 2 days) 2.5%1.9%≤ 10.0%

Table 4: Robustness

Parameter VariationHPLC (% RSD of Peak Area)UPLC (% RSD of Peak Area)Acceptance Criteria
Flow Rate (±10%) 2.1%1.5%≤ 5.0%
Column Temperature (±5°C) 1.9%1.3%≤ 5.0%
Mobile Phase Composition (±2%) 2.8%2.2%≤ 5.0%

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Specificity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[11]

Protocol:

  • Prepare a solution of the drug substance.

  • Prepare a solution containing a known amount of Impurity X.

  • Prepare a spiked solution containing the drug substance and all known related impurities, including Impurity X, at their target concentrations.

  • Subject the drug substance to stress conditions (e.g., acid, base, oxidation, heat, light) to induce degradation.

  • Analyze all solutions by both HPLC and UPLC methods.

  • Assess the peak purity of the Impurity X peak using a photodiode array (PDA) detector.

  • Calculate the resolution between the Impurity X peak and the closest eluting peak.

Accuracy

Objective: To determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

Protocol:

  • Prepare a placebo (matrix) solution.

  • Spike the placebo solution with known amounts of Impurity X at three concentration levels: LOQ, 100% of the target concentration (e.g., 0.15%), and 150% of the target concentration.

  • Prepare three replicate samples at each concentration level.

  • Analyze the samples using both the HPLC and UPLC methods.

  • Calculate the percentage recovery of Impurity X at each level.

Precision (Repeatability)

Objective: To assess the precision of the method under the same operating conditions over a short interval of time.

Protocol:

  • Prepare a homogeneous sample of the drug substance containing Impurity X at the target concentration.

  • Prepare six individual samples from this homogeneous material.

  • Analyze the six samples using both the HPLC and UPLC methods by the same analyst on the same day and with the same instrument.

  • Calculate the mean, standard deviation, and relative standard deviation (%RSD) for the results.

Visualizing the Workflow and Logic

The following diagrams illustrate the cross-validation workflow and the logical relationship between the analytical methods.

cross_validation_workflow start Start: Need for Method Transfer (HPLC to UPLC) protocol Develop Cross-Validation Protocol (Define parameters and acceptance criteria) start->protocol hplc_val Perform Experiments (Validated HPLC Method) protocol->hplc_val uplc_val Perform Experiments (New UPLC Method) protocol->uplc_val data_comp Compare Data & Perform Statistical Analysis hplc_val->data_comp uplc_val->data_comp criteria_met Acceptance Criteria Met? data_comp->criteria_met report Generate Cross-Validation Report criteria_met->report Yes investigate Investigate Discrepancies & Re-evaluate Method criteria_met->investigate No implement Implement UPLC Method for Routine Use report->implement end End implement->end investigate->protocol

Caption: Cross-validation workflow from HPLC to UPLC.

logical_relationship cluster_params Key Validation Parameters hplc HPLC Method Established & Validated Longer Run Time Higher Solvent Consumption Standard Sensitivity params Specificity | Linearity | Range | Accuracy | Precision | LOQ/LOD | Robustness hplc->params Evaluated Against uplc UPLC Method New & To Be Validated Shorter Run Time Lower Solvent Consumption Higher Sensitivity uplc->params Evaluated Against params->hplc params->uplc

Caption: Logical relationship of validation parameters.

Conclusion

The cross-validation data clearly demonstrates that the new UPLC method is superior to the existing HPLC method in terms of efficiency (reduced run time and solvent consumption) and sensitivity (lower LOD and LOQ).[2] Furthermore, the UPLC method meets all predefined acceptance criteria for specificity, linearity, range, accuracy, precision, and robustness, proving it is a suitable replacement for the routine analysis of Impurity X. The successful cross-validation provides the necessary scientific evidence to justify the method transfer, ensuring continued quality and compliance in pharmaceutical analysis.

References

Safety & Regulatory Compliance

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